Azo-resveratrol

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Azo-resveratrol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azo-resveratrol (B583362), a synthetic derivative of the well-studied natural polyphenol resveratrol (B1683913), has emerged as a compound of significant interest in medicinal chemistry and drug development. By replacing the ethylene (B1197577) bridge of resveratrol with an azo linkage (-N=N-), researchers have created a novel scaffold with unique physicochemical properties and biological activities. This technical guide provides a comprehensive overview of the synthesis, characterization, and known biological functions of azo-resveratrol, with a focus on its potential as a therapeutic agent.

Synthesis of Azo-resveratrol

The primary route for the synthesis of azo-resveratrol, chemically known as (E)-4-((3,5-dihydroxyphenyl)diazenyl)phenol, involves a diazotization reaction followed by an azo coupling reaction.[1][2] This method allows for the linkage of two distinct aromatic rings, in this case, a resorcinol (B1680541) moiety and a phenol (B47542) moiety, through an azo bridge.

Experimental Protocol: Synthesis of Azo-resveratrol

This protocol is a composite of established methods for the synthesis of azo compounds.[2]

Materials:

• 3,5-dihydroxyaniline

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl)

• Phenol

• Sodium hydroxide (B78521) (NaOH)

• Sodium carbonate (Na₂CO₃)

• Ice

• Distilled water

• Methanol

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297)

• Hexane (B92381)

Procedure:

• Diazotization:

  • Dissolve 3,5-dihydroxyaniline in dilute hydrochloric acid and cool the solution to 0-5 °C in an ice bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the aniline (B41778) solution while maintaining the temperature below 5 °C.

  • Stir the mixture for 30 minutes at this temperature to ensure the complete formation of the diazonium salt.

• Azo Coupling:

  • In a separate beaker, dissolve phenol in an aqueous solution of sodium hydroxide and cool it to 0-5 °C.

  • Slowly add the previously prepared cold diazonium salt solution to the alkaline phenol solution with vigorous stirring. Maintain the temperature below 5 °C.

  • A colored precipitate of azo-resveratrol will form. Continue stirring for another 1-2 hours in the ice bath to ensure the completion of the coupling reaction.

• Isolation and Purification:

  • Filter the crude azo-resveratrol precipitate using vacuum filtration and wash it with cold distilled water to remove any unreacted salts.

  • The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol-water.

  • For higher purity, column chromatography on silica gel is recommended, using a gradient of ethyl acetate in hexane as the eluent.[3][4][5]

Synthesis Workflow

Caption: General workflow for the synthesis of azo-resveratrol.

Characterization of Azo-resveratrol

Thorough characterization is essential to confirm the identity and purity of the synthesized azo-resveratrol. The following spectroscopic techniques are typically employed:

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons on both the resorcinol and phenol rings. The chemical shifts and coupling patterns will be indicative of the substitution pattern.
¹³C NMR	Resonances for all carbon atoms in the molecule, including the characteristic signals for the carbons attached to the azo group.
FTIR	Absorption bands for O-H stretching (phenolic hydroxyls), aromatic C-H stretching, C=C stretching of the aromatic rings, and the characteristic N=N stretching of the azo group.[6][7]
Mass Spec.	The molecular ion peak corresponding to the calculated molecular weight of azo-resveratrol (C₁₂H₁₀N₂O₃, MW: 230.22 g/mol ).
HPLC	A single sharp peak indicating the purity of the compound. The retention time can be used for quality control.

Biological Activities and Quantitative Data

Azo-resveratrol has been investigated for several biological activities, demonstrating its potential as a bioactive molecule.

Biological Activity	Assay	Result (IC₅₀)	Reference
Tyrosinase Inhibition	Mushroom Tyrosinase Assay	36.28 ± 0.72 µM	[1][2]
Cholinesterase Inhibition	Ellman's Method	Data not available for azo-resveratrol, but related aza-resveratrol analogs show potent inhibition.	[8]
Antioxidant Activity	DPPH/ABTS Assays	Expected to have antioxidant properties due to its phenolic structure, similar to resveratrol.	[9]
Cytotoxicity	MTT/NRU Assays	Data not available for azo-resveratrol. Resveratrol derivatives show variable cytotoxicity against different cell lines.	[10]

Experimental Protocols for Biological Assays

Mushroom Tyrosinase Inhibition Assay

This assay is used to evaluate the potential of azo-resveratrol to inhibit the enzyme tyrosinase, which is involved in melanin (B1238610) production.

Materials:

• Mushroom tyrosinase

• L-DOPA (3,4-dihydroxyphenylalanine)

• Phosphate (B84403) buffer (pH 6.8)

• Azo-resveratrol solution (in DMSO or ethanol)

• 96-well microplate reader

Procedure:

• Prepare different concentrations of azo-resveratrol in phosphate buffer.

• In a 96-well plate, add the azo-resveratrol solutions to the wells.

• Add the mushroom tyrosinase solution to each well and incubate for 10 minutes at room temperature.

• Initiate the reaction by adding the L-DOPA solution to each well.

• Measure the absorbance at 475 nm at regular intervals to monitor the formation of dopachrome.

• Calculate the percentage of inhibition and determine the IC₅₀ value.

Putative Signaling Pathways

While direct studies on the signaling pathways modulated by azo-resveratrol are limited, its structural similarity to resveratrol suggests that it may interact with similar cellular targets. Resveratrol is known to exert its anti-inflammatory and anticancer effects by modulating key signaling pathways such as NF-κB and MAPK.[11][12][13][14]

Putative Anti-Inflammatory Signaling Pathway of Azo-resveratrol

Caption: Putative mechanism of azo-resveratrol in inflammatory signaling.

This diagram illustrates the potential mechanism by which azo-resveratrol may exert anti-inflammatory effects by inhibiting the NF-κB and MAPK signaling pathways, based on the known actions of resveratrol.[15][16][17]

Conclusion

Azo-resveratrol represents a promising scaffold for the development of new therapeutic agents. Its straightforward synthesis and interesting biological activities, particularly its potent tyrosinase inhibition, warrant further investigation. Future research should focus on a more comprehensive evaluation of its biological properties, including its anticancer and anti-inflammatory potential, and elucidating its precise mechanisms of action on cellular signaling pathways. This in-depth understanding will be crucial for the rational design of more potent and selective azo-resveratrol derivatives for various therapeutic applications.

References

• 1. Synthesis of novel azo-resveratrol, azo-oxyresveratrol and their derivatives as potent tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A simple method for the isolation and purification of resveratrol from Polygonum cuspidatum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. sciforum.net [sciforum.net]
• 9. mdpi.com [mdpi.com]
• 10. Recent Advances in Resveratrol Derivatives: Structural Modifications and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Resveratrol inhibits LPS-induced MAPKs activation via activation of the phosphatidylinositol 3-kinase pathway in murine RAW 264.7 macrophage cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Enhancement of NF-κB activity by resveratrol in cytokine-exposed mesangial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Resveratrol acts via the mitogen-activated protein kinase (MAPK) pathway to protect retinal ganglion cells from apoptosis induced by hydrogen peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Anti-inflammatory effect of resveratrol through the suppression of NF-κB and JAK/STAT signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Natural Compound Resveratrol Attenuates TNF-Alpha-Induced Vascular Dysfunction in Mice and Human Endothelial Cells: The Involvement of the NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Resveratrol inhibits NF-kB signaling through suppression of p65 and IkappaB kinase activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Azo-Resveratrol: A Technical Guide to a Novel Bioactive Compound

For Researchers, Scientists, and Drug Development Professionals

Abstract

Azo-resveratrol is a synthetic derivative of resveratrol (B1683913), a well-documented polyphenol known for its pleiotropic biological activities. The incorporation of an azo bond into the resveratrol structure is a strategic modification aimed at creating a prodrug with the potential for targeted delivery, particularly to the colon. This technical guide provides a comprehensive overview of the current state of knowledge on the biological activity of Azo-resveratrol. It details its synthesis, established enzymatic inhibitory effects, and predicted activities based on the extensive data available for its parent compound, resveratrol. This guide includes quantitative data, detailed experimental protocols, and visualizations of key signaling pathways to support further research and development.

Introduction

Resveratrol, a natural stilbenoid polyphenol, has been the subject of intense scientific scrutiny due to its antioxidant, anti-inflammatory, and anticancer properties[1]. However, its clinical utility is often hampered by poor bioavailability and rapid metabolism[1]. To overcome these limitations, researchers have explored various structural modifications. Azo-resveratrol emerges from this research as a promising analog. The core concept behind Azo-resveratrol is its function as a prodrug; the azo bond is designed to remain intact in the upper gastrointestinal tract and to be cleaved by azoreductase enzymes produced by the microflora in the colon. This targeted release would deliver the active resveratrol molecule to a specific site, enhancing its therapeutic potential for colon-specific diseases.

Synthesis of Azo-Resveratrol

Azo-resveratrol and its derivatives are synthesized through multi-step chemical reactions. A common method involves a modified Curtius rearrangement and diazotization, followed by coupling reactions with various phenolic analogs[2].

General Synthesis Workflow

The synthesis generally proceeds by preparing a diazonium salt from an aromatic primary amine, which is then coupled with a phenolic compound like resveratrol[1].

Caption: A simplified diagram of the two-step synthesis of Azo-resveratrol.

Colon-Specific Activation Hypothesis

The primary rationale for developing Azo-resveratrol is its potential for colon-targeted drug delivery. The azo bond is generally stable in the acidic environment of the stomach and the upper small intestine. Upon reaching the colon, the rich microbiota produces azoreductase enzymes that specifically cleave the N=N bond, releasing the parent resveratrol molecule and an aromatic amine.

Caption: Proposed mechanism of Azo-resveratrol as a colon-targeting prodrug.

Established Biological Activity: Tyrosinase Inhibition

The most well-documented biological activity of Azo-resveratrol is its ability to inhibit mushroom tyrosinase, an enzyme involved in melanogenesis. This suggests potential applications in dermatology and cosmetology as a depigmenting agent.

Quantitative Data: Tyrosinase Inhibition

Compound	IC50 (µM)	Inhibition at 50 µM (%)
Azo-resveratrol	36.28 ± 0.72	72.75
Resveratrol	Comparable to Azo-resveratrol	Not specified
Azo-compound 4	Not specified	56.25

Data sourced from Song et al., 2012[2].

Experimental Protocol: Mushroom Tyrosinase Inhibition Assay

• Enzyme and Substrate Preparation: A solution of mushroom tyrosinase and L-tyrosine is prepared in a phosphate (B84403) buffer (e.g., 50 mM, pH 6.8).

• Inhibitor Preparation: Azo-resveratrol is dissolved in a suitable solvent (e.g., DMSO) and then diluted to various concentrations.

• Assay Procedure:

  • In a 96-well plate, the tyrosinase solution is pre-incubated with different concentrations of Azo-resveratrol for a specified time (e.g., 10 minutes) at a controlled temperature (e.g., 25°C).

  • The reaction is initiated by adding the L-tyrosine substrate to each well.

  • The plate is incubated for a further period (e.g., 20 minutes).

• Measurement: The formation of dopachrome (B613829) is monitored by measuring the absorbance at a specific wavelength (e.g., 475 nm) using a microplate reader.

• Data Analysis: The percentage of inhibition is calculated by comparing the absorbance of the wells containing Azo-resveratrol to the control wells (without inhibitor). The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is determined from the dose-response curve.

Predicted Biological Activities and Mechanisms of Action

While direct experimental evidence for other biological activities of Azo-resveratrol is limited, it is hypothesized that upon cleavage of the azo bond in the colon, the released resveratrol will exert its well-known biological effects. The following sections detail the predicted activities based on the extensive research conducted on resveratrol.

Disclaimer: The following sections on anticancer, anti-inflammatory, and antioxidant activities are based on the known properties of resveratrol . These are the predicted effects of Azo-resveratrol following its activation in the colon. Direct experimental validation on Azo-resveratrol is required.

Predicted Anticancer Activity (Colon Cancer)

Resveratrol has been shown to inhibit the proliferation of colon cancer cells and induce apoptosis. It is predicted that Azo-resveratrol, by delivering resveratrol directly to the colon, could be an effective agent for the prevention or treatment of colorectal cancer.

Cell Line	IC50 of Resveratrol (µM)	Exposure Time (h)
SW480	69.58	Not specified
SW620	77.24	Not specified
HCT116	170	24
Caco-2	120	24
HT-29	115.9	72
COLO 201	47.3	72

Data compiled from multiple sources[3][4][5].

• Cell Culture: Human colon cancer cells (e.g., SW480, HCT116) are cultured in an appropriate medium (e.g., DMEM with 10% FBS) and seeded into 96-well plates.

• Treatment: After allowing the cells to adhere (typically 24 hours), the medium is replaced with fresh medium containing various concentrations of the test compound (resveratrol).

• Incubation: The cells are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: A solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well, and the plate is incubated for an additional 2-4 hours. Live cells with active mitochondria will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Measurement: The absorbance is read at a wavelength of approximately 570 nm.

• Analysis: Cell viability is expressed as a percentage of the untreated control, and the IC50 value is calculated.

Resveratrol is known to modulate several key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways.

Caption: Resveratrol's predicted inhibition of pro-survival PI3K/Akt and MAPK pathways.

Predicted Anti-inflammatory Activity

Chronic inflammation is a key driver of many diseases, including inflammatory bowel disease and colorectal cancer. Resveratrol has demonstrated potent anti-inflammatory effects, primarily through the inhibition of the NF-κB signaling pathway.

Assay	Effect of Resveratrol	IC50 (µM)	Cell Line
NO Production	Inhibition	~1.35 - 4.13 (derivatives)	RAW 264.7
IL-6 Secretion	Inhibition	~1.12 (derivative)	RAW 264.7
TNF-α Secretion	Inhibition	~1.92 (derivative)	RAW 264.7

Data for resveratrol derivatives suggest potent activity[6].

• Cell Culture: Macrophage cells (e.g., RAW 264.7) are seeded in 96-well plates and cultured.

• Pre-treatment: Cells are pre-treated with various concentrations of resveratrol for 1-2 hours.

• Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS) to the wells.

• Incubation: The plate is incubated for 24 hours to allow for the production of nitric oxide.

• Griess Reagent: The cell supernatant is collected. An equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine) is added to the supernatant.

• Measurement: After a short incubation period, the absorbance is measured at approximately 540 nm. The NO concentration is determined using a sodium nitrite (B80452) standard curve.

• Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated control cells.

The NF-κB pathway is a central regulator of inflammation. Resveratrol is known to inhibit this pathway at multiple points.

Caption: Resveratrol's predicted inhibitory action on the NF-κB inflammatory pathway.

Predicted Antioxidant Activity

Oxidative stress contributes to cellular damage and is implicated in a wide array of pathologies. Resveratrol is a potent antioxidant that can scavenge free radicals directly and upregulate endogenous antioxidant enzymes.

Assay	IC50 / Activity
ABTS Radical Scavenging	High antioxidant capacity, TEAC value of 276.92 µM per 100 µM Trolox[7]
DPPH Radical Scavenging	IC50 values vary by study; potent scavenging activity reported[8][9]

TEAC: Trolox Equivalent Antioxidant Capacity[7].

• Reagent Preparation: A solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol (B129727) is prepared.

• Sample Preparation: Resveratrol is dissolved and diluted to a range of concentrations.

• Reaction: The resveratrol solutions are mixed with the DPPH solution in a 96-well plate or cuvettes.

• Incubation: The mixture is incubated in the dark at room temperature for approximately 30 minutes.

• Measurement: The decrease in absorbance, resulting from the scavenging of the DPPH radical (color change from purple to yellow), is measured at approximately 517 nm.

• Analysis: The percentage of radical scavenging activity is calculated, and the IC50 value is determined.

Conclusion and Future Directions

Azo-resveratrol is a rationally designed prodrug with confirmed efficacy as a tyrosinase inhibitor. Its primary therapeutic potential, however, lies in its hypothesized role as a colon-specific delivery vehicle for resveratrol. The cleavage of the azo bond by colonic microflora would release resveratrol to exert its potent anticancer, anti-inflammatory, and antioxidant effects locally.

Significant research is still required. Future studies should focus on:

• In vitro validation: Demonstrating the cleavage of Azo-resveratrol and subsequent release of resveratrol in simulated colonic fluid containing azoreductase.

• Cell-based assays: Quantifying the anticancer, anti-inflammatory, and antioxidant effects of Azo-resveratrol on colon cancer cell lines under anaerobic conditions that mimic the colonic environment.

• In vivo studies: Utilizing animal models of colitis or colon cancer to evaluate the targeted delivery, efficacy, and safety of orally administered Azo-resveratrol.

By filling these knowledge gaps, the full therapeutic potential of Azo-resveratrol as a targeted agent for colonic diseases can be elucidated, paving the way for future clinical development.

References

• 1. Aza- and Azo-Stilbenes: Bio-Isosteric Analogs of Resveratrol [mdpi.com]
• 2. Synthesis of novel azo-resveratrol, azo-oxyresveratrol and their derivatives as potent tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Resveratrol inhibits the invasion and metastasis of colon cancer through reversal of epithelial- mesenchymal transition via the AKT/GSK-3β/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Resveratrol inhibits proliferation in human colorectal carcinoma cells by inducing G1/S-phase cell cycle arrest and apoptosis through caspase/cyclin-CDK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Resveratrol induces apoptosis via ROS-triggered autophagy in human colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Advances in Resveratrol Derivatives: Structural Modifications and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Resveratrol-loaded Nanoparticles Induce Antioxidant Activity against Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antioxidant Potential of Resveratrol as the Result of Radiation Exposition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Study of the Antioxidant Capacity and Oxidation Products of Resveratrol in Soybean Oil [mdpi.com]

Azo-Resveratrol: A Technical Guide to its Colon-Targeted Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Resveratrol (B1683913), a natural polyphenol, holds significant promise in the prevention and treatment of various pathologies, including colorectal cancer. Its therapeutic potential is, however, hampered by poor bioavailability and rapid metabolism. Azo-resveratrol (B583362), a prodrug of resveratrol, is designed to overcome these limitations by facilitating targeted delivery to the colon. This technical guide delineates the mechanism of action of azo-resveratrol, focusing on its colon-specific activation and the subsequent anticancer effects of the released resveratrol. We provide a comprehensive overview of the underlying signaling pathways, quantitative data from preclinical studies, and detailed experimental protocols to support further research and development in this area.

The Azo-Resveratrol Prodrug Strategy: Colon-Specific Delivery

The core of the azo-resveratrol strategy lies in the use of an azo bond to link resveratrol to a carrier molecule. This bond is stable in the upper gastrointestinal tract but is susceptible to cleavage by azoreductase enzymes produced by the colonic microbiota.[1][2] This enzymatic action releases resveratrol directly in the colon, thereby increasing its local concentration and therapeutic efficacy for colon-specific diseases.

The Cleavage Mechanism

The azo bond (-N=N-) is reductively cleaved by azoreductases in the anaerobic environment of the colon. This process breaks the azo-resveratrol conjugate, releasing free resveratrol and the carrier molecule.[3][4]

Figure 1: Azo-Resveratrol Prodrug Activation in the Colon.

Mechanism of Action of Resveratrol in Colon Cancer Cells

Upon its release in the colon, resveratrol exerts its anticancer effects through multiple mechanisms, including the inhibition of cell proliferation, induction of apoptosis, and modulation of key signaling pathways.

Antiproliferative and Pro-apoptotic Effects

Resveratrol has been shown to inhibit the growth of various colon cancer cell lines in a dose-dependent manner.[5][6][7][8][9][10][11][12] The half-maximal inhibitory concentrations (IC50) from several studies are summarized below.

Cell Line	IC50 of Resveratrol (µM)	Incubation Time (hours)	Reference
HCT116	170	24	[5]
Caco-2	120	24	[5]
HCT116	50	Not Specified	[6]
Caco-2	130	Not Specified	[6]
HT-29	115.9	72	[7]
COLO 201	47.3	72	[7]
HT-29	50-100	96	[8]
SW480	69.58	Not Specified	[13]
SW620	77.24	Not Specified	[13]

Modulation of Key Signaling Pathways

Resveratrol's anticancer activity is attributed to its ability to modulate several intracellular signaling pathways that are critical for cancer cell survival and proliferation.

The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of inflammation and cell survival, and its aberrant activation is common in colorectal cancer.[14][15] Resveratrol has been shown to inhibit NF-κB signaling, thereby promoting apoptosis and reducing inflammation.[12][16]

Figure 2: Resveratrol's Inhibition of the NF-κB Pathway.

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in the regulation of cell proliferation, differentiation, and apoptosis. Resveratrol has been shown to modulate the MAPK pathway, which can lead to cell cycle arrest and apoptosis in colon cancer cells.[17][18]

Figure 3: Resveratrol's Modulation of the MAPK/ERK Pathway.

SIRT1 is a protein deacetylase that plays a crucial role in cellular metabolism, stress resistance, and aging. Resveratrol is a known activator of SIRT1, and this activation is linked to its anticancer effects.[19][20][21][22][23]

Figure 4: Resveratrol's Activation of SIRT1.

Experimental Protocols

The following are generalized protocols for key experiments in the study of azo-resveratrol. Researchers should optimize these protocols for their specific experimental conditions.

Synthesis of Azo-Resveratrol

The synthesis of azo-resveratrol typically involves a diazotization-coupling reaction.

Figure 5: General Workflow for Azo-Resveratrol Synthesis.

Protocol:

• Diazotization: An aromatic amine is dissolved in an acidic solution (e.g., HCl) and cooled to 0-5°C. A solution of sodium nitrite (B80452) (NaNO2) is added dropwise to form the diazonium salt.

• Azo Coupling: The diazonium salt solution is then slowly added to a solution of resveratrol in a basic medium. The reaction mixture is stirred until the formation of the azo-resveratrol precipitate is complete.

• Purification: The crude product is filtered, washed, and purified by recrystallization or column chromatography.

In Vitro Azoreductase Assay

This assay is used to confirm the cleavage of azo-resveratrol into resveratrol by azoreductase enzymes.

Protocol:

• Preparation of Reaction Mixture: A reaction mixture is prepared containing potassium phosphate (B84403) buffer (pH 7.4), NAD(P)H, and the azo-resveratrol substrate.

• Enzyme Addition: The reaction is initiated by adding a source of azoreductase (e.g., a crude extract of gut microbiota or purified enzyme).

• Incubation: The mixture is incubated anaerobically at 37°C.

• Quantification: Aliquots are taken at different time points, and the reaction is stopped. The concentration of released resveratrol is quantified by HPLC or LC-MS.[24][25]

Cell Viability (MTT) Assay

This assay measures the cytotoxic effects of resveratrol on colon cancer cells.

Protocol:

• Cell Seeding: Colon cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• Treatment: The cells are treated with various concentrations of resveratrol for 24, 48, or 72 hours.

• MTT Addition: MTT reagent is added to each well and incubated for 2-4 hours to allow the formation of formazan (B1609692) crystals.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The IC50 value is calculated from the dose-response curve.

Apoptosis Assay (Annexin V/PI Staining)

This assay quantifies the percentage of apoptotic cells after treatment with resveratrol.

Protocol:

• Cell Treatment: Colon cancer cells are treated with resveratrol for the desired time.

• Cell Harvesting: The cells are harvested and washed with PBS.

• Staining: The cells are resuspended in Annexin V binding buffer and stained with FITC-conjugated Annexin V and Propidium Iodide (PI).

• Flow Cytometry: The stained cells are analyzed by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Western Blotting

This technique is used to detect changes in the expression levels of proteins involved in signaling pathways.

Protocol:

• Protein Extraction: Total protein is extracted from resveratrol-treated and control cells.

• Protein Quantification: The protein concentration is determined using a BCA or Bradford assay.

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred to a PVDF or nitrocellulose membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against the target proteins (e.g., NF-κB p65, phospho-ERK, SIRT1), followed by incubation with HRP-conjugated secondary antibodies.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Conclusion

The azo-resveratrol prodrug strategy represents a promising approach to enhance the therapeutic efficacy of resveratrol for colorectal cancer by ensuring its targeted delivery to the colon. The released resveratrol exerts potent anticancer effects through the inhibition of cell proliferation, induction of apoptosis, and modulation of key signaling pathways, including NF-κB, MAPK, and SIRT1. The experimental protocols provided in this guide offer a framework for researchers to further investigate the mechanism of action of azo-resveratrol and to advance its development as a novel therapeutic agent. Further preclinical and clinical studies are warranted to fully elucidate the therapeutic potential of this targeted drug delivery system.

References

• 1. Azo compounds in colon-specific drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advances in Azo Dye Degrading Enzyme Research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Resveratrol inhibits proliferation in human colorectal carcinoma cells by inducing G1/S-phase cell cycle arrest and apoptosis through caspase/cyclin-CDK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Resveratrol induces apoptosis via ROS-triggered autophagy in human colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dual Effects of Resveratrol on Cell Death and Proliferation of Colon Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. New Hybrids Based on Curcumin and Resveratrol: Synthesis, Cytotoxicity and Antiproliferative Activity against Colorectal Cancer Cells [mdpi.com]
• 10. Anti-Cancer Properties of Resveratrol: A Focus on Its Impact on Mitochondrial Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Resveratrol is cytotoxic and acts synergistically with NF-κB inhibition in osteosarcoma MG-63 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Resveratrol inhibits the invasion and metastasis of colon cancer through reversal of epithelial- mesenchymal transition via the AKT/GSK-3β/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. NF-κB and apoptosis: colorectal cancer progression and novel strategies for treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Resveratrol Regulates Colorectal Cancer Cell Invasion by Modulation of Focal Adhesion Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Natural products modulating MAPK for CRC treatment: a promising strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Parecoxib Enhances Resveratrol against Human Colorectal Cancer Cells through Akt and TXNDC5 Inhibition and MAPK Regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Sirt1 activation by resveratrol is substrate sequence-selective | Aging [aging-us.com]
• 20. Mechanism of human SIRT1 activation by resveratrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Resveratrol-like Compounds as SIRT1 Activators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Resveratrol-like Compounds as SIRT1 Activators - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Sirt1 activation by resveratrol is substrate sequence-selective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. "An In Depth In Vitro and In Vivo Analysis of Metabolism and Pharmacoki" by Robin Sunsong [digitalscholarship.tsu.edu]
• 25. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Discovery and Isolation of Azo-resveratrol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Azo-resveratrol, a synthetic derivative of the naturally occurring polyphenol resveratrol, has emerged as a compound of interest, primarily due to its potent tyrosinase inhibitory activity. This technical guide provides a comprehensive overview of the discovery and isolation of Azo-resveratrol, detailing its synthesis, purification, and characterization. The document includes detailed experimental protocols, quantitative data, and visualizations of relevant signaling pathways to serve as a valuable resource for researchers in the fields of medicinal chemistry, pharmacology, and drug development.

Introduction

Resveratrol (3,5,4'-trihydroxystilbene), a natural stilbenoid found in various plants, is well-documented for its diverse biological activities. However, its therapeutic applications can be limited by factors such as metabolic instability and modest potency in certain contexts. This has spurred the development of synthetic analogs, such as Azo-resveratrol, to enhance specific biological activities. Azo-resveratrol is an azo compound analog of resveratrol, where the characteristic stilbene (B7821643) double bond is replaced by an azo group (-N=N-). This structural modification has been shown to impart potent inhibitory effects on tyrosinase, a key enzyme in melanin (B1238610) biosynthesis.[1]

Discovery and Synthesis

The synthesis of Azo-resveratrol was first reported by Song et al. in 2012 as part of a study to develop novel tyrosinase inhibitors.[1] The synthetic route involves a multi-step process commencing from dimethyl 5-aminoisophthalate, as outlined below.

Experimental Protocols

2.1. Synthesis of the Diazonium Salt Precursor

The synthesis of Azo-resveratrol begins with the preparation of an aromatic amine precursor, which is then converted to a diazonium salt. The reported synthesis utilizes a modified Curtius rearrangement, a versatile method for converting carboxylic acids to amines.[1]

Step 1: Modified Curtius Rearrangement of a Carboxylic Acid Precursor

The initial starting material, a suitable carboxylic acid, is converted into an acyl azide (B81097). This is typically achieved by treating the corresponding acyl chloride with sodium azide. The acyl azide then undergoes thermal or photochemical rearrangement to form an isocyanate, with the loss of nitrogen gas. Subsequent hydrolysis of the isocyanate yields the primary amine. While the specific starting carboxylic acid for the synthesis of the amine precursor to Azo-resveratrol is not detailed in the available literature, the general protocol for a Curtius rearrangement is as follows:

• Activation of Carboxylic Acid: The carboxylic acid is converted to a more reactive derivative, typically an acyl chloride, using a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride.

• Formation of Acyl Azide: The acyl chloride is reacted with an azide salt, such as sodium azide (NaN₃), to form the acyl azide. This reaction is typically carried out in an inert solvent.

• Rearrangement to Isocyanate: The acyl azide is heated in an inert solvent (e.g., toluene, benzene) to induce the Curtius rearrangement, leading to the formation of an isocyanate and the liberation of nitrogen gas.

• Hydrolysis to Amine: The isocyanate is then hydrolyzed, usually by treatment with an aqueous acid or base, to yield the primary aromatic amine.

Step 2: Diazotization of the Aromatic Amine

The resulting aromatic amine is then diazotized to form a diazonium salt. This reaction is a cornerstone of azo compound synthesis.

• Dissolve the aromatic amine in a cold aqueous mineral acid, such as hydrochloric acid (HCl), typically at 0-5 °C.

• Slowly add a chilled aqueous solution of sodium nitrite (B80452) (NaNO₂) to the amine solution while maintaining the low temperature. The nitrous acid generated in situ reacts with the amine to form the diazonium salt.

2.2. Azo Coupling to form Azo-resveratrol

The final step in the synthesis is the coupling of the diazonium salt with a suitable coupling agent, in this case, resorcinol (B1680541) (1,3-benzenediol), to yield Azo-resveratrol.

• Prepare a solution of the coupling agent (resorcinol) in an alkaline medium, such as an aqueous solution of sodium hydroxide (B78521) (NaOH), and cool it to 0-5 °C.

• Slowly add the previously prepared cold diazonium salt solution to the resorcinol solution with vigorous stirring.

• The coupling reaction occurs, leading to the formation of Azo-resveratrol as a precipitate.

• The product is then isolated by filtration, washed, and purified.

Logical Workflow for the Synthesis of Azo-resveratrol

Caption: Synthetic workflow for Azo-resveratrol.

Isolation and Purification

Following the synthesis, Azo-resveratrol is isolated and purified to obtain a compound of high purity suitable for biological and analytical studies.

Experimental Protocol

• Filtration: The crude Azo-resveratrol precipitate is collected from the reaction mixture by vacuum filtration.

• Washing: The collected solid is washed with cold water to remove any unreacted starting materials and inorganic salts.

• Recrystallization/Chromatography: Further purification is typically achieved by recrystallization from a suitable solvent or by column chromatography on silica (B1680970) gel. The choice of solvent for recrystallization or the eluent system for chromatography would be determined experimentally to achieve the best separation and yield.

Characterization

The structure and purity of the synthesized Azo-resveratrol are confirmed using various spectroscopic techniques.

4.1. Spectroscopic Data

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum would show characteristic signals for the aromatic protons on the two phenyl rings. The protons on the resorcinol ring would likely appear as distinct signals due to their chemical environment. The protons on the 4-hydroxyphenyl ring would also have characteristic splitting patterns. The hydroxyl protons would appear as broad singlets.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum would display signals for all the carbon atoms in the molecule. The carbons attached to the hydroxyl groups and the azo group would have characteristic chemical shifts.

• IR (Infrared) Spectroscopy: The IR spectrum would show characteristic absorption bands for the O-H stretching of the phenolic hydroxyl groups (typically a broad band around 3200-3600 cm⁻¹), C-H stretching of the aromatic rings (around 3000-3100 cm⁻¹), C=C stretching of the aromatic rings (around 1450-1600 cm⁻¹), and the N=N stretching of the azo group (which can be weak and appear in the region of 1400-1600 cm⁻¹).

• Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular weight of Azo-resveratrol. The molecular ion peak ([M]⁺ or [M+H]⁺) would be observed at the expected m/z value.

Quantitative Data

The following table summarizes the available quantitative data for Azo-resveratrol. It is important to note that data on the synthetic yield and purity are not widely reported in the literature.

Parameter	Value	Reference
Molecular Formula	C₁₂H₁₀N₂O₃	-
Molecular Weight	230.22 g/mol	-
IC₅₀ (Mushroom Tyrosinase)	36.28 ± 0.72 µM	[1]
Synthetic Yield	Not Reported	-
Purity	Not Reported	-

Biological Activity and Signaling Pathway

The primary reported biological activity of Azo-resveratrol is its potent inhibition of tyrosinase.[1] Tyrosinase is a copper-containing enzyme that catalyzes the rate-limiting steps in the biosynthesis of melanin, the primary pigment responsible for skin, hair, and eye color. Overproduction of melanin can lead to hyperpigmentation disorders.

Tyrosinase Signaling Pathway and Inhibition by Azo-resveratrol

The synthesis of melanin (melanogenesis) is a complex process initiated by the binding of signaling molecules, such as α-melanocyte-stimulating hormone (α-MSH), to receptors on the surface of melanocytes. This triggers a cascade of intracellular signaling events that ultimately lead to the increased expression and activity of tyrosinase. Azo-resveratrol is believed to exert its inhibitory effect by directly interacting with the tyrosinase enzyme, thereby blocking its catalytic activity.

References

• 1. Naturally-Occurring Tyrosinase Inhibitors Classified by Enzyme Kinetics and Copper Chelation - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Photochemical Properties of Azo-Resveratrol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Azo-resveratrol (B583362) is a synthetic photoswitchable analog of the naturally occurring polyphenol, resveratrol (B1683913). By replacing the central carbon-carbon double bond of resveratrol with an azobenzene (B91143) linkage, azo-resveratrol gains the ability to undergo reversible isomerization between its trans and cis forms upon exposure to specific wavelengths of light. This property allows for spatiotemporal control over its biological activity, making it a molecule of significant interest for photopharmacology and drug development. This technical guide provides an in-depth overview of the photochemical properties, synthesis, and potential biological applications of azo-resveratrol, with a focus on quantitative data and detailed experimental methodologies.

Introduction

Resveratrol (3,5,4'-trihydroxystilbene) is a well-studied natural compound known for its antioxidant, anti-inflammatory, and potential anti-cancer properties.[1][2] Its biological effects are often attributed to its interaction with various cellular signaling pathways.[2][3] The bio-isosteric replacement of the alkene in resveratrol with an azo group (-N=N-) yields azo-resveratrol, a molecule that retains the key structural features of resveratrol while incorporating the photoswitchable characteristics of azobenzene.[1][4]

The trans isomer of azo-resveratrol is generally the more thermodynamically stable form, while the cis isomer is the metastable state.[5] Irradiation with UV or near-UV light typically induces a trans-to-cis isomerization, while visible light or thermal relaxation facilitates the reverse cis-to-trans conversion.[5] This reversible photoisomerization allows for the dynamic control of the molecule's shape and, consequently, its ability to interact with biological targets.

Photochemical Properties

Spectral Properties

The trans and cis isomers of azo-resveratrol exhibit distinct absorption spectra, which is fundamental to their photoswitching capabilities. The trans isomer typically displays a strong π-π* absorption band at longer wavelengths (in the UV-A region) and a weaker n-π* band at even longer wavelengths. The cis isomer, being non-planar, has a less intense π-π* band and a more prominent n-π* band.

Table 1: Estimated Spectral Properties of Azo-Resveratrol Isomers

Isomer	λmax (π-π) (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹) at λmax (π-π)	λmax (n-π) (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹) at λmax (n-π)
trans	~350-360	High (~15,000 - 25,000)	~440-450	Low (~500 - 1,500)
cis	~310-320	Lower (~5,000 - 10,000)	~440-450	Higher (~1,500 - 3,000)
Note: These values are estimations based on data for 4-hydroxyazobenzene and other similar substituted azobenzenes. Actual values may vary depending on the solvent and pH.

Photoisomerization and Photostationary State

Irradiation of a solution of azo-resveratrol with a specific wavelength of light will lead to a photostationary state (PSS), which is a dynamic equilibrium between the trans and cis isomers. The composition of the PSS depends on the excitation wavelength and the molar extinction coefficients of the two isomers at that wavelength.

Table 2: Estimated Photochemical Parameters for Azo-Resveratrol

Parameter	Wavelength (nm)	Estimated Value
trans → cis Quantum Yield (Φt→c)	~365	0.1 - 0.3
cis → trans Quantum Yield (Φc→t)	~450	0.3 - 0.5
PSS with ~365 nm light	~365	~80-95% cis
PSS with ~450 nm light	~450	~50-70% trans
Note: Quantum yields are highly dependent on the solvent and substitution pattern. These are typical ranges for azobenzene derivatives.[6][7]

Thermal Relaxation

The metastable cis isomer of azo-resveratrol can thermally relax back to the more stable trans form. The rate of this thermal isomerization is highly dependent on the solvent and the substitution pattern on the aromatic rings. For hydroxy-substituted azobenzenes, the thermal relaxation can be significantly faster than for unsubstituted azobenzene, especially in polar, protic solvents.[5][8] This is attributed to a change in the isomerization mechanism from inversion to rotation, which has a lower activation energy.[5]

Table 3: Estimated Thermal Relaxation Half-life of cis-Azo-Resveratrol

Solvent	Estimated Half-life (t1/2)
Toluene (non-polar)	Minutes to hours
Ethanol (polar, protic)	Milliseconds to seconds
Water	Milliseconds to seconds
Note: The presence of hydroxyl groups can lead to very fast thermal relaxation in polar solvents.[4][8]

Experimental Protocols

Synthesis of Azo-Resveratrol

Azo-resveratrol, or 4-((E)-(3,5-dihydroxyphenyl)diazenyl)phenol, can be synthesized via a diazotization reaction followed by an azo coupling.[9][10]

Workflow for the Synthesis of Azo-Resveratrol

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. WO2001060774A1 - Synthesis of resveratrol - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Thermal Isomerization of Hydroxyazobenzenes as a Platform for Vapor Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. RSC - Page load error [pubs.rsc.org]
• 9. Synthesis of novel azo-resveratrol, azo-oxyresveratrol and their derivatives as potent tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Azo-Resveratrol Structure-Activity Relationship: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Resveratrol (B1683913), a naturally occurring stilbenoid, has garnered significant attention for its diverse pharmacological activities, including antioxidant, anti-inflammatory, and anticancer effects.[1][2] However, its therapeutic potential is often limited by poor bioavailability.[1][2] This has spurred the development of resveratrol analogs, with azo-resveratrol (B583362) derivatives emerging as a promising class of compounds. By replacing the central carbon-carbon double bond of resveratrol with an azo group (-N=N-), researchers have created novel molecules with altered physicochemical properties and, in many cases, enhanced biological activity.[1] This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) of azo-resveratrol compounds, focusing on their synthesis, biological evaluation, and mechanisms of action.

Synthesis of Azo-Resveratrol Derivatives

The synthesis of azo-resveratrol and its analogs is primarily achieved through a two-step process involving diazotization followed by an azo coupling reaction.[3][4]

A general workflow for the synthesis is as follows:

Caption: General synthesis workflow for azo-resveratrol derivatives.

This synthetic strategy allows for the introduction of a wide variety of substituents on both aromatic rings, enabling a systematic exploration of the structure-activity relationships.

Structure-Activity Relationship of Azo-Resveratrol Derivatives

The biological activity of azo-resveratrol analogs is significantly influenced by the nature and position of substituents on the aromatic rings. The primary areas of investigation for these compounds have been their tyrosinase inhibitory, anticancer, and antioxidant activities.

Tyrosinase Inhibitory Activity

Azo-resveratrol derivatives have shown considerable promise as inhibitors of mushroom tyrosinase, a key enzyme in melanin (B1238610) biosynthesis.[3][4] The following table summarizes the tyrosinase inhibitory activity of several azo-resveratrol analogs.

Compound	Structure	IC50 (µM)	Reference
Azo-resveratrol	5-[(E)-(4-hydroxyphenyl)diazenyl]benzene-1,3-diol	36.28 ± 0.72	[3][4]
Azo-oxyresveratrol	4-[(E)-(2,4-dihydroxyphenyl)diazenyl]benzene-1,3-diol	> 100	[3]
Compound 4	5-((4-hydroxyphenyl)diazenyl)-2-methoxybenzene-1,3-diol	56.25% inhibition at 50 µM	[3]
Compound 5	5-((4-hydroxyphenyl)diazenyl)benzene-1,3-diol	72.75% inhibition at 50 µM	[3]

Key SAR findings for tyrosinase inhibition:

• 4-Hydroxyphenyl Moiety: The presence of a hydroxyl group at the 4-position of one of the aromatic rings is crucial for high inhibitory activity.[3][4]

• 3,5-Dihydroxyphenyl Group: A 3,5-dihydroxyphenyl (resorcinol) moiety is generally more favorable for activity than a 2,5-dimethoxyphenyl group.[3]

• Additional Hydroxyl or Methoxy (B1213986) Groups: Introduction of additional hydroxyl or methoxy groups on the 4-hydroxyphenyl ring can diminish or significantly reduce tyrosinase inhibition.[3][4]

Anticancer Activity

Aza-resveratrol analogs, which are structurally similar to azo-resveratrols (containing a -C=N- link instead of -N=N-), have demonstrated superior anticancer activity compared to the parent resveratrol compound against breast cancer cell lines.[5][6]

Compound	Cell Line	Activity	Reference
Aza-resveratrol analogs	MDA-MB-231, T47D	Superior inhibitory activity compared to resveratrol	[5][6]

While specific quantitative data for a broad range of azo-resveratrols is still emerging, the initial findings with aza-analogs suggest that the introduction of a nitrogen-containing bridge is a promising strategy for enhancing anticancer potency.

Antioxidant Activity

Azo and aza-stilbenes have been evaluated for their antioxidant and radical scavenging activities.[1] The replacement of the C=C bond with a C=N or N=N bond can influence the antioxidant potential, often depending on the substitution pattern of the aromatic rings.[1] Some aza-stilbene derivatives have been reported to be more effective DPPH radical scavengers than resveratrol itself.[1]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the evaluation of azo-resveratrol derivatives.

Mushroom Tyrosinase Inhibition Assay

This assay is used to determine the ability of a compound to inhibit the activity of mushroom tyrosinase.

Materials:

• Mushroom tyrosinase

• L-DOPA (3,4-dihydroxyphenylalanine)

• Phosphate (B84403) buffer (e.g., 50 mM, pH 6.8)

• Test compounds (azo-resveratrol derivatives)

• 96-well microplate reader

Procedure:

• Prepare a stock solution of mushroom tyrosinase in phosphate buffer.

• Prepare serial dilutions of the test compounds in a suitable solvent (e.g., DMSO) and then dilute further with phosphate buffer.

• In a 96-well plate, add the tyrosinase solution to wells containing different concentrations of the test compounds.

• Pre-incubate the plate at a controlled temperature (e.g., 25°C) for a defined period (e.g., 10 minutes).

• Initiate the enzymatic reaction by adding L-DOPA solution to each well.

• Immediately measure the absorbance at 475 nm at regular intervals to monitor the formation of dopachrome.

• The percentage of tyrosinase inhibition is calculated for each concentration of the test compound. The IC50 value is then determined from the dose-response curve.

MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cancer cell lines (e.g., MDA-MB-231, T47D)

• Cell culture medium and supplements

• Test compounds (azo-resveratrol derivatives)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well microplates

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and incubate for a specific period (e.g., 24, 48, or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C to allow the formation of formazan (B1609692) crystals by viable cells.

• Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Cell viability is expressed as a percentage of the untreated control, and the IC50 value is calculated.

DPPH Radical Scavenging Assay

This assay measures the ability of a compound to act as a free radical scavenger.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or ethanol

• Test compounds (azo-resveratrol derivatives)

• Spectrophotometer

Procedure:

• Prepare a stock solution of DPPH in methanol or ethanol.

• Prepare various concentrations of the test compounds in the same solvent.

• Mix the DPPH solution with the test compound solutions.

• Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measure the absorbance of the solution at 517 nm.

• The percentage of DPPH radical scavenging activity is calculated by comparing the absorbance of the test samples to that of a control (DPPH solution without the test compound).

Signaling Pathways and Mechanisms of Action

While the precise signaling pathways modulated by azo-resveratrol derivatives are still under active investigation, insights can be drawn from studies on the closely related aza-resveratrol analogs and the parent compound, resveratrol.

Autophagy Induction

Novel aza-resveratrol analogs have been shown to induce the expression of Beclin-1 in breast cancer cell lines, suggesting that their anticancer activity is mediated, at least in part, through the induction of autophagy.[5]

Caption: Proposed mechanism of autophagy induction by aza-resveratrol analogs.

Potential Modulation of Inflammatory Pathways

Resveratrol is a known modulator of inflammatory pathways, particularly the NF-κB signaling cascade.[7][8] It is plausible that azo-resveratrol derivatives, with their structural similarity, may also exert anti-inflammatory effects by targeting components of this pathway.

Caption: Potential inhibition of the NF-κB pathway by azo-resveratrol.

Further research is needed to elucidate the specific molecular targets and signaling pathways directly affected by azo-resveratrol and its derivatives. The structural modifications inherent in these compounds may lead to unique interactions with cellular components, potentially unveiling novel mechanisms of action.

Conclusion

Azo-resveratrol derivatives represent a promising class of bioactive molecules with significant potential in the fields of cosmetics, as tyrosinase inhibitors, and in medicine, as anticancer and anti-inflammatory agents. The synthetic accessibility of these compounds allows for extensive structural modifications, providing a rich platform for structure-activity relationship studies. Key findings highlight the critical role of the substitution pattern on the aromatic rings in determining the biological activity. While initial studies are encouraging, further in-depth investigations into their mechanisms of action, pharmacokinetic profiles, and in vivo efficacy are warranted to fully realize their therapeutic potential. This technical guide provides a comprehensive overview of the current state of knowledge on azo-resveratrol SAR, offering a valuable resource for researchers and professionals in the ongoing quest for novel and effective therapeutic agents.

References

• 1. acmeresearchlabs.in [acmeresearchlabs.in]
• 2. benchchem.com [benchchem.com]
• 3. researchhub.com [researchhub.com]
• 4. Synthesis of novel azo-resveratrol, azo-oxyresveratrol and their derivatives as potent tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. merckmillipore.com [merckmillipore.com]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. researchgate.net [researchgate.net]
• 8. Resveratrol downregulates PI3K/Akt/mTOR signaling pathways in human U251 glioma cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the In Vitro Studies of Azo-resveratrol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Azo-resveratrol, a synthetic derivative of the well-studied phytoalexin resveratrol, has emerged as a compound of significant interest in various fields of biomedical research. Characterized by the replacement of the central carbon-carbon double bond with an azo (-N=N-) linkage, this structural modification imparts distinct physicochemical and pharmacological properties. This technical guide provides a comprehensive overview of the existing in vitro research on Azo-resveratrol, detailing its synthesis, biological activities, and putative mechanisms of action. Quantitative data from key studies are systematically presented in tabular format for comparative analysis. Furthermore, detailed experimental protocols for the principal assays are provided to facilitate reproducibility and further investigation. Visual representations of experimental workflows and potential signaling pathways, based on current understanding and parallels with its parent compound, resveratrol, are rendered using the DOT language for clarity and conceptualization.

Synthesis of Azo-resveratrol

The primary method for the synthesis of Azo-resveratrol and its derivatives involves a modified Curtius rearrangement and diazotization, followed by coupling reactions with various phenolic analogs. This multi-step process allows for the generation of a library of Azo-stilbene compounds for subsequent biological evaluation.

Biological Activities and Quantitative Data

In vitro studies have primarily focused on the enzymatic, antioxidant, and anti-inflammatory properties of Azo-resveratrol.

Tyrosinase Inhibition

Azo-resveratrol has been identified as a potent inhibitor of mushroom tyrosinase, a key enzyme in melanin (B1238610) synthesis. This inhibitory activity suggests its potential application in the cosmetic and pharmaceutical industries for the management of hyperpigmentation.

Table 1: Tyrosinase Inhibitory Activity of Azo-resveratrol

Compound	Target Enzyme	IC50 (μM)	Percent Inhibition (%) @ 50 μM	Reference
Azo-resveratrol	Mushroom Tyrosinase	36.28 ± 0.72	72.75	[1]
Resveratrol	Mushroom Tyrosinase	Comparable to Azo-resveratrol	Not specified	[1]

Antioxidant Activity

Initial studies indicate that Azo-resveratrol possesses antioxidant properties, demonstrating efficacy as a DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenger. This activity is often compared to that of its parent compound, resveratrol.

Table 2: Antioxidant Activity of Azo-resveratrol Analogs

Compound Series	Assay	Activity Comparison to Resveratrol	Reference
AZA-ST series 5	DPPH radical scavenging	More effective	[2]

Anti-inflammatory Properties

Preliminary in vitro evidence suggests that certain Azo-stilbene derivatives exhibit anti-inflammatory effects. However, detailed mechanistic studies and quantitative data for Azo-resveratrol itself are still emerging.

Anti-Quorum Sensing Activity

Azo-resveratrol, referred to as MHY1383 in some literature, has demonstrated anti-quorum sensing, anti-virulence, and anti-biofilm activities against the pathogenic bacterium Pseudomonas aeruginosa.[3]

Experimental Protocols

Mushroom Tyrosinase Inhibition Assay

This assay spectrophotometrically measures the inhibition of mushroom tyrosinase activity.

• Reagents: Mushroom tyrosinase solution, L-tyrosine (substrate), phosphate (B84403) buffer (pH 6.8), test compound (Azo-resveratrol), and a positive control (e.g., Kojic acid).

• Procedure:

  • Add the mushroom tyrosinase solution to the wells of a 96-well microplate.

  • Add the phosphate buffer and the test compound at various concentrations.

  • Pre-incubate the plate at a controlled temperature.

  • Initiate the reaction by adding the L-tyrosine substrate.

  • Measure the absorbance at a specific wavelength (e.g., 475 nm) at timed intervals to determine the rate of dopachrome (B613829) formation.

  • Calculate the percentage of inhibition and the IC50 value.

DPPH Radical Scavenging Assay

This assay evaluates the free radical scavenging capacity of the test compound.

• Reagents: DPPH solution in methanol, test compound (Azo-resveratrol), and a standard antioxidant (e.g., ascorbic acid or Trolox).

• Procedure:

  • Prepare a series of dilutions of the test compound.

  • Mix the test compound solutions with the DPPH solution.

  • Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance at 517 nm.

  • The scavenging activity is calculated as the percentage of DPPH discoloration.

Anti-Inflammatory Assay (Nitric Oxide Inhibition in Macrophages)

This assay assesses the ability of the compound to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cell lines (e.g., RAW 264.7).

• Cell Culture: Culture RAW 264.7 cells in appropriate media.

• Treatment: Pre-treat the cells with various concentrations of Azo-resveratrol for a specified time, followed by stimulation with LPS.

• Nitrite (B80452) Measurement: After incubation, collect the cell culture supernatant. Determine the nitrite concentration (as an indicator of NO production) using the Griess reagent.

• Data Analysis: Measure the absorbance at 540 nm and calculate the percentage of NO inhibition.

Visualization of Workflows and Signaling Pathways

Experimental Workflows

Tyrosinase Inhibition Assay Workflow.

DPPH Radical Scavenging Assay Workflow.

Potential Signaling Pathways

Disclaimer: The following diagrams depict signaling pathways known to be modulated by resveratrol. Direct in vitro studies confirming the modulation of these specific pathways by Azo-resveratrol are currently limited. These are presented as putative mechanisms of action based on structural analogy to the parent compound.

Putative Inhibition of the NF-κB Pathway by Azo-resveratrol.

Putative Modulation of the MAPK Pathway by Azo-resveratrol.

Putative Inhibition of the PI3K/Akt Pathway by Azo-resveratrol.

Conclusion and Future Directions

In vitro research has established Azo-resveratrol as a promising bioactive molecule, particularly as a potent tyrosinase inhibitor. Its antioxidant and potential anti-inflammatory activities warrant further in-depth investigation. A significant gap in the current literature is the lack of studies specifically elucidating the molecular signaling pathways modulated by Azo-resveratrol. Future research should focus on transcriptomic and proteomic analyses to identify its direct molecular targets and to confirm its effects on key signaling cascades, such as the NF-κB, MAPK, and PI3K/Akt pathways, which are known to be influenced by its parent compound, resveratrol. Such studies will be crucial in fully understanding its mechanism of action and for the rational design of Azo-resveratrol-based therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. Resveratrol downregulates PI3K/Akt/mTOR signaling pathways in human U251 glioma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Resveratrol inhibits LPS-induced MAPKs activation via activation of the phosphatidylinositol 3-kinase pathway in murine RAW 264.7 macrophage cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Toxicity Screening of Azo-resveratrol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct public data on the comprehensive toxicity screening of Azo-resveratrol is limited. This guide provides a framework for a preliminary toxicity assessment based on the known properties of its parent compound, resveratrol (B1683913), and the general toxicological profile of azo compounds. The experimental protocols described herein are standard methodologies applicable to novel chemical entities like Azo-resveratrol.

Introduction

Azo-resveratrol, a synthetic derivative of resveratrol, has garnered interest for its potential biological activities, including tyrosinase inhibition.[1][2] As with any novel compound intended for potential therapeutic or cosmetic use, a thorough evaluation of its safety profile is paramount. This technical guide outlines a proposed preliminary toxicity screening strategy for Azo-resveratrol, encompassing in vitro and in vivo assays to assess its cytotoxic, genotoxic, and acute toxic potential.

The toxicological profile of Azo-resveratrol is likely influenced by two key structural components: the resveratrol backbone and the azo linkage. Resveratrol itself is generally well-tolerated, though some studies have reported cytotoxic effects at high concentrations.[3][4] The azo group (-N=N-) is a known chromophore and can be metabolized, sometimes leading to the formation of potentially carcinogenic aromatic amines.[5][6] Therefore, the toxicity screening of Azo-resveratrol must address the potential for both parent compound toxicity and metabolite-induced toxicity.

Proposed Tiered Toxicity Screening of Azo-resveratrol

A tiered approach to toxicity testing is recommended, starting with in vitro assays to quickly identify potential hazards before proceeding to more complex in vivo studies.

Tier	Assay	Endpoint	Significance
1: In Vitro Assays	Cell Viability/Cytotoxicity Assay (e.g., MTT, MTS)	IC50 (half-maximal inhibitory concentration)	Assesses the concentration at which Azo-resveratrol is toxic to cells.
Bacterial Reverse Mutation Assay (Ames Test)	Mutagenicity	Screens for the potential of Azo-resveratrol and its metabolites to cause gene mutations.
In Vitro Micronucleus Assay	Genotoxicity (Chromosomal Damage)	Evaluates the potential to cause damage to chromosomes.
In Vitro Comet Assay	Genotoxicity (DNA Strand Breaks)	Detects DNA damage at the level of individual cells.
2: In Vivo Acute Toxicity	Acute Oral Toxicity (e.g., OECD Guideline 423)	LD50 (median lethal dose), clinical signs of toxicity	Provides information on the short-term toxicity of a single high dose.

Quantitative Toxicity Data for Resveratrol

While specific data for Azo-resveratrol is unavailable, the following table summarizes known toxicity data for resveratrol, which can serve as a preliminary reference point.

Compound	Assay/Model	Endpoint	Value	Reference
Resveratrol	Human Gastric Cancer Cells (MGC-803)	Cytotoxicity	Dose-dependent inhibition	[4]
Resveratrol	Human Colon Cancer Cells (HCT-116, Caco-2)	Cytotoxicity	Concentration-dependent reduction in viability	[4]
Resveratrol	Rat Thymocytes	Cytotoxicity	Apoptosis at ≥10 µM	[3]
Resveratrol	Rats (Oral)	Acute Toxicity (LD50)	>5000 mg/kg	[7][8]
Resveratrol	Humans (Oral)	Tolerability	Well-tolerated up to 5 g/day	[9]
Azo-resveratrol	Mushroom Tyrosinase Inhibition	IC50	36.28 ± 0.72 μM	[1][2]

Detailed Experimental Protocols

In Vitro Cytotoxicity: MTT Assay

Principle: This colorimetric assay measures the reduction of yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, or MTT) to purple formazan (B1609692) crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Culture: Plate cells (e.g., HaCaT keratinocytes, HepG2 liver cells) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Treatment: Prepare serial dilutions of Azo-resveratrol in culture medium. Replace the existing medium with the Azo-resveratrol solutions and incubate for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and determine the IC50 value.

Genotoxicity: Bacterial Reverse Mutation Assay (Ames Test)

Principle: This assay uses several strains of Salmonella typhimurium with mutations in the genes involved in histidine synthesis. It measures the ability of a substance to cause mutations that revert the bacteria to a state where they can synthesize their own histidine. The assay is conducted with and without a metabolic activation system (S9 mix) to detect mutagens that require metabolic activation.[10]

Protocol:

• Strain Selection: Use a standard set of S. typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and E. coli strain WP2 uvrA.[11]

• Plate Incorporation Method:

  • In a test tube, mix 0.1 mL of an overnight bacterial culture, 0.1 mL of the Azo-resveratrol test solution, and 0.5 mL of S9 mix or buffer.

  • Add 2 mL of molten top agar (B569324) and pour the mixture onto a minimal glucose agar plate.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate.

• Data Analysis: A positive response is defined as a dose-related increase in the number of revertant colonies that is at least twice the background (solvent control) count.[10]

In Vivo Acute Oral Toxicity (Up-and-Down Procedure - OECD 425)

Principle: This method involves dosing animals one at a time. The dose for each subsequent animal is adjusted up or down depending on the outcome for the previous animal. This approach minimizes the number of animals required to estimate the LD50.

Protocol:

• Animal Selection: Use a single sex of rodents (e.g., female BALB/c mice or Wistar rats).[12]

• Dosing: Administer a single oral dose of Azo-resveratrol to one animal. The starting dose is selected based on available information, or a default of 175 mg/kg can be used.

• Observation: Observe the animal for signs of toxicity and mortality for up to 14 days.

• Dose Adjustment:

  • If the animal survives, the dose for the next animal is increased by a factor of 3.2.

  • If the animal dies, the dose for the next animal is decreased by a factor of 3.2.

• LD50 Estimation: The LD50 is estimated using maximum likelihood methods after a series of animals have been dosed.

Visualizations: Pathways and Workflows

Potential Metabolic Activation of Azo-resveratrol

Azo compounds can be metabolized by azoreductases in the liver and gut microbiota, leading to the cleavage of the azo bond and the formation of aromatic amines. These amines can then undergo further metabolic activation to reactive electrophiles that can bind to DNA, a potential mechanism for carcinogenicity.[6]

Caption: Potential metabolic pathway of Azo-resveratrol to genotoxic intermediates.

Experimental Workflow for Preliminary Toxicity Screening

The following diagram illustrates a logical workflow for the preliminary toxicity assessment of Azo-resveratrol.

Caption: Proposed workflow for the preliminary toxicity screening of Azo-resveratrol.

Potential Signaling Pathway Involvement

Resveratrol is known to interact with numerous signaling pathways, including those related to apoptosis and cell survival. Azo-resveratrol, as a derivative, may share some of these targets. The diagram below depicts a simplified apoptosis pathway that could be investigated.

Caption: Simplified intrinsic apoptosis pathway potentially modulated by Azo-resveratrol.

References

• 1. Synthesis of novel azo-resveratrol, azo-oxyresveratrol and their derivatives as potent tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Cytotoxic and Proapoptotic Effects of Resveratrol in In Vitro Studies on Selected Types of Gastrointestinal Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hues of risk: investigating genotoxicity and environmental impacts of azo textile dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ICI Journals Master List [journals.indexcopernicus.com]
• 8. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 9. Introduction - NTP Technical Report on the Toxicity Studies of Trans-resveratrol (CASRN 501-36-0) Administered by Gavage for Two Weeks or Three Months to F344/NTac Rats, Wistar Han [Crl:WI(Han)] Rats, and B6C3F1/N Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Genetic Toxicology - NTP Technical Report on the Toxicity Studies of Trans-resveratrol (CASRN 501-36-0) Administered by Gavage for Two Weeks or Three Months to F344/NTac Rats, Wistar Han [Crl:WI(Han)] Rats, and B6C3F1/N Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. In Vitro Genotoxicity Assessment of a Novel Resveratrol Analogue, HS-1793 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Safety assessment of resveratrol surrogate molecule 5 (RSM5): Acute and sub-acute oral toxicity studies in BALB/c mice - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Analysis of Azo-Resveratrol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic analysis of azo-resveratrol (B583362), a synthetic analog of the naturally occurring polyphenol, resveratrol. Azo-resveratrol, characterized by the replacement of the stilbene (B7821643) vinyl bridge with an azo (-N=N-) linkage, has garnered interest for its potential biological activities, including tyrosinase inhibition.[1] Accurate and thorough spectroscopic characterization is paramount for confirming its molecular structure, assessing purity, and establishing a foundation for further drug development and mechanistic studies.

This guide details the experimental protocols for key spectroscopic techniques and presents a comprehensive summary of the expected spectral data for 4-((3,5-dihydroxyphenyl)diazenyl)phenol, a primary form of azo-resveratrol.

Synthesis of Azo-Resveratrol

The synthesis of azo-resveratrol is typically achieved through a well-established chemical pathway involving diazotization followed by an azo coupling reaction. The general workflow begins with the diazotization of an aromatic amine, which is then reacted with a coupling agent, in this case, a phenol (B47542), to form the final azo compound.

Caption: General synthesis workflow for Azo-Resveratrol.

Spectroscopic Data

Table 1: UV-Visible Spectroscopy Data

Parameter	Value	Solvent	Reference(s)
λmax 1 (π → π)	~340-360 nm	Methanol (B129727) or Ethanol (B145695)	[2]
λmax 2 (n → π)	~430-450 nm	Methanol or Ethanol	[2]

Note: The π → π transition is characteristic of the conjugated aromatic system, while the n → π* transition is associated with the azo group.*

Table 2: Fourier-Transform Infrared (FT-IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Assignment	Intensity	Reference(s)
3500-3200	O-H stretch (phenolic)	Broad, Strong	[3][4]
3100-3000	Aromatic C-H stretch	Medium	[5]
~1610	Aromatic C=C stretch	Medium-Strong	[4]
~1510	N=N stretch (azo group)	Medium	[6]
~1450	Aromatic C=C stretch	Medium	[3]
~1240	C-O stretch (phenol)	Strong	[7]
~1150	C-O stretch (phenol)	Strong	[3]
~830	Aromatic C-H bend	Strong	[5]

Table 3: ¹H NMR Spectroscopy Data (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment	Reference(s)
~9.5-10.5	br s	-	Phenolic OH	[7]
~7.7-7.9	d	~8.5	Protons ortho to azo group on phenol ring	[8]
~6.9-7.1	d	~8.5	Protons meta to azo group on phenol ring	[8]
~6.2-6.4	m	-	Protons on the dihydroxyphenyl ring	[9]

Note: Chemical shifts are predicted and can vary based on solvent and concentration. Broad singlet (br s), doublet (d), multiplet (m).

Table 4: ¹³C NMR Spectroscopy Data (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment	Reference(s)
~160	C-OH (phenolic)
~150-155	Aromatic carbons attached to the azo group
~120-130	Aromatic CH
~105-115	Aromatic CH

Table 5: Mass Spectrometry Data (ESI-MS)

m/z Value	Ion Type	Fragmentation Pathway	Reference(s)
~245.08	[M+H]⁺	Molecular Ion
~243.07	[M-H]⁻	Molecular Ion
~137	Fragment	Cleavage of the C-N bond adjacent to the dihydroxyphenyl ring
~121	Fragment	Cleavage of the C-N bond adjacent to the phenol ring
~109	Fragment	Loss of N₂ from the 137 m/z fragment
~93	Fragment	Loss of N₂ from the 121 m/z fragment

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of azo-resveratrol.

UV-Visible Spectroscopy

• Sample Preparation: Prepare a stock solution of azo-resveratrol in spectroscopic grade methanol or ethanol at a concentration of 1 mg/mL. From the stock solution, prepare a dilute solution (e.g., 10 µg/mL) in the same solvent.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Parameters:

  • Wavelength Range: 200-700 nm.

  • Blank: Use the solvent (methanol or ethanol) as the blank.

  • Scan Speed: Medium.

• Procedure: a. Calibrate the spectrophotometer with the blank solution. b. Record the absorbance spectrum of the diluted azo-resveratrol solution. c. Identify the wavelengths of maximum absorbance (λmax).

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation (ATR Method): a. Ensure the Attenuated Total Reflectance (ATR) crystal is clean by wiping it with a solvent such as isopropanol (B130326) and allowing it to dry completely. b. Place a small amount of the solid azo-resveratrol sample directly onto the ATR crystal. c. Apply consistent pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

• Instrumentation: Use an FT-IR spectrometer equipped with a universal ATR accessory.

• Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 (co-added to improve signal-to-noise ratio).

• Procedure: a. Record a background spectrum of the empty, clean ATR crystal. b. Record the sample spectrum. c. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: a. Dissolve approximately 5-10 mg of the azo-resveratrol sample in 0.5-0.7 mL of deuterated dimethyl sulfoxide (B87167) (DMSO-d₆). b. Transfer the solution to a 5 mm NMR tube.

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Parameters for ¹H NMR:

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 8-16.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: -2 to 12 ppm.

• Parameters for ¹³C NMR:

  • Pulse Program: Proton-decoupled experiment (e.g., zgpg30).

  • Number of Scans: 1024 or more, depending on sample concentration.

  • Relaxation Delay: 2 seconds.

  • Spectral Width: 0 to 200 ppm.

• Procedure: a. Tune and shim the probe for the sample. b. Acquire the ¹H NMR spectrum. c. Acquire the ¹³C NMR spectrum. d. Process the data (Fourier transform, phase correction, and baseline correction). e. Reference the spectra to the residual solvent peak of DMSO-d₆ (δ ~2.50 ppm for ¹H and δ ~39.52 ppm for ¹³C).

Mass Spectrometry (MS)

• Sample Preparation: a. Prepare a dilute solution of azo-resveratrol (e.g., 10-100 ng/mL) in a suitable solvent such as methanol or acetonitrile, often with the addition of a small amount of formic acid (0.1%) to promote ionization.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source.

• Parameters (ESI Positive and Negative Modes):

  • Ionization Mode: ESI positive and negative.

  • Capillary Voltage: 3-4 kV.

  • Source Temperature: 100-150 °C.

  • Mass Range: m/z 50-500.

  • Collision Energy (for MS/MS): Ramped (e.g., 10-40 eV) to obtain fragmentation patterns.

• Procedure: a. Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min). b. Acquire the full scan mass spectrum in both positive and negative ion modes to identify the molecular ion ([M+H]⁺ or [M-H]⁻). c. Perform tandem MS (MS/MS) on the molecular ion to obtain the fragmentation pattern.

Spectroscopic Analysis Workflow

The logical flow for the complete spectroscopic characterization of a newly synthesized batch of azo-resveratrol is outlined below.

Caption: Workflow for spectroscopic analysis of Azo-Resveratrol.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. 4-(Phenyldiazenyl)phenol, CAS No. 1689-82-3 - iChemical [ichemical.com]
• 6. rsc.org [rsc.org]
• 7. 13C nmr spectrum of phenol C6H6O C6H5OH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of phenol C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. Phenol(108-95-2) 13C NMR [m.chemicalbook.com]
• 9. 4-[(3,5-Dimethoxyphenyl)diazenyl]phenol | C14H14N2O3 | CID 136166152 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Azo-Resveratrol: Optimized Synthesis Protocols and Application Notes for Researchers

For Immediate Release

This document provides detailed application notes and optimized protocols for the synthesis of azo-resveratrol (B583362), a derivative of the well-known polyphenol resveratrol (B1683913). These guidelines are intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of this compound. Azo-resveratrol has demonstrated significant biological activity, including potent tyrosinase inhibition, suggesting its potential application in the fields of dermatology and oncology.

Introduction

Resveratrol, a naturally occurring stilbenoid, is renowned for its diverse biological activities, including antioxidant, anti-inflammatory, and anticancer effects.[1] However, its therapeutic application is often limited by poor bioavailability. Azo-resveratrol, a synthetic analog where the central double bond is replaced by an azo group (-N=N-), has emerged as a compound of interest with potentially enhanced or novel biological activities. This document outlines an optimized protocol for its synthesis and purification, summarizes its known biological effects, and explores the potential signaling pathways it may modulate.

Optimized Synthesis of Azo-Resveratrol

The synthesis of azo-resveratrol is most effectively achieved through a two-step process involving diazotization of an aromatic amine followed by an azo coupling reaction with a phenolic compound. An alternative method utilizing a modified Curtius rearrangement has also been reported.[2][3]

Protocol 1: Synthesis via Diazotization and Azo Coupling

This protocol is adapted from established methods for the synthesis of azo compounds and is optimized for the preparation of azo-resveratrol.[4]

Materials:

• 4-Aminophenol (B1666318)

• Sodium Nitrite (B80452) (NaNO₂)

• Hydrochloric Acid (HCl), concentrated

• Resorcinol (B1680541)

• Sodium Hydroxide (NaOH)

• Sodium Chloride (NaCl)

• Distilled water

• Ice

• Silica (B1680970) gel for column chromatography

• Eluent: Chloroform (B151607)/Methanol (B129727) mixture

Experimental Procedure:

Part A: Diazotization of 4-Aminophenol

• In a beaker, dissolve 4-aminophenol in a solution of concentrated HCl and water.

• Cool the mixture to 0-5 °C in an ice bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise while maintaining the temperature below 5 °C.

• Stir the mixture for 15-30 minutes at 0-5 °C to ensure the complete formation of the diazonium salt. The resulting solution should be kept cold for immediate use in the next step.

Part B: Azo Coupling with Resorcinol

• In a separate beaker, dissolve resorcinol in an aqueous solution of sodium hydroxide.

• Cool this solution to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution from Part A to the resorcinol solution with constant stirring.

• Maintain the temperature at 0-5 °C and continue stirring for 1-2 hours. A colored precipitate of azo-resveratrol will form.

Part C: Isolation and Purification

• Isolate the crude azo-resveratrol precipitate by vacuum filtration.

• Wash the precipitate with cold distilled water to remove any unreacted salts.

• Purify the crude product using silica gel column chromatography. A chloroform/methanol gradient (e.g., starting with 100% chloroform and gradually increasing the methanol concentration to 10:1) can be effective for elution.[5]

• Collect the fractions containing the purified azo-resveratrol and concentrate them under reduced pressure to obtain the final product.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of azo-resveratrol.

Quantitative Data Summary

The following table summarizes the key quantitative data related to the synthesis and biological activity of azo-resveratrol and its analogs.

Compound	Starting Materials	Eluent System (Purification)	Yield (%)	Biological Activity (IC₅₀)	Reference
Azo-Resveratrol	4-Aminophenol, Resorcinol	Chloroform/Methanol	Not Specified	36.28 ± 0.72 µM (Mushroom Tyrosinase)	[6]
Azo-Resveratrol Analog 3	Substituted phenyl diazonium salt, Substituted phenol	Not Specified	Not Specified	17.85 µM (Mushroom Tyrosinase)	[2]

Biological Activity and Signaling Pathways

Azo-resveratrol has demonstrated potent inhibitory activity against mushroom tyrosinase, an enzyme crucial for melanin (B1238610) synthesis.[6] This suggests its potential as a skin-lightening agent in cosmetics or as a therapeutic agent for hyperpigmentation disorders.

While the specific signaling pathways modulated by azo-resveratrol are still under investigation, the known activities of its parent compound, resveratrol, provide valuable insights. Resveratrol is known to interact with multiple signaling pathways implicated in inflammation and cancer, including:

• NF-κB Signaling Pathway: Resveratrol can suppress the activation of NF-κB, a key regulator of inflammatory responses.[1]

• JAK/STAT Signaling Pathway: This pathway, involved in cytokine signaling, is also modulated by resveratrol, contributing to its anti-inflammatory effects.[1]

• PI3K/Akt/mTOR Signaling Pathway: Resveratrol has been shown to downregulate this critical survival pathway in cancer cells.[7][8]

• Nrf2 Signaling Pathway: Resveratrol can activate the Nrf2 pathway, which is involved in the cellular antioxidant response.[9][10]

It is hypothesized that azo-resveratrol may exert its biological effects by modulating one or more of these pathways. Molecular docking studies on azo-resveratrol analogs suggest that they can bind to the active site of tyrosinase, providing a structural basis for their inhibitory activity.[2]

Potential Signaling Pathways of Azo-Resveratrol

Caption: Potential signaling pathways modulated by azo-resveratrol.

Conclusion

The optimized synthesis protocol presented here provides a reliable method for the preparation of azo-resveratrol, a promising bioactive molecule. Its potent tyrosinase inhibitory activity warrants further investigation for its potential applications in dermatology and cosmetics. Future research should focus on elucidating the specific signaling pathways modulated by azo-resveratrol to fully understand its mechanism of action and therapeutic potential in various disease models. The provided protocols and data serve as a valuable resource for researchers embarking on the study of this intriguing resveratrol analog.

References

• 1. Anti-inflammatory effect of resveratrol through the suppression of NF-κB and JAK/STAT signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A novel synthesized tyrosinase inhibitor: (E)-2-((2,4-dihydroxyphenyl)diazenyl)phenyl 4-methylbenzenesulfonate as an azo-resveratrol analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of novel azo-resveratrol, azo-oxyresveratrol and their derivatives as potent tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Resveratrol downregulates PI3K/Akt/mTOR signaling pathways in human U251 glioma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Modulation of the PI3K/Akt signaling pathway by resveratrol in cancer: molecular mechanisms and therapeutic opportunity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Resveratrol mediates its anti-cancer effects by Nrf2 signaling pathway activation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Resveratrol mediates its anti-cancer effects by Nrf2 signaling pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Azo-Resveratrol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the current literature, validated analytical methods specifically for the quantification of Azo-resveratrol are not widely published. Azo-resveratrol is a synthetic analog of the well-studied natural compound, resveratrol (B1683913).[1] The protocols and data presented herein are based on established and validated methods for resveratrol and are provided as a comprehensive starting point for the development and validation of analytical methods for Azo-resveratrol. It is imperative that these methods are adapted and fully validated for Azo-resveratrol to ensure accuracy, precision, and reliability for your specific matrix and application.

Introduction

Azo-resveratrol is a bio-isosteric analog of resveratrol where the central carbon-carbon double bond of the stilbene (B7821643) structure is replaced by an azo (-N=N-) group.[1] This modification can alter the molecule's physicochemical properties, including its conformation, stability, and light absorption characteristics, as well as its biological activity.[1] Accurate quantification of Azo-resveratrol is essential for preclinical and clinical development, including pharmacokinetic, pharmacodynamic, and stability studies.

This document provides detailed protocols for three common analytical techniques—High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and UV-Visible Spectrophotometry—based on methods developed for resveratrol. Guidance is provided for the necessary adaptations for Azo-resveratrol analysis.

Physicochemical Considerations for Azo-Resveratrol Analysis

The primary structural difference between resveratrol and Azo-resveratrol is the chromophore. The stilbene ethene bridge in resveratrol gives it a maximum UV absorbance (λmax) typically around 306 nm.[2][3] The introduction of the azo group in Azo-resveratrol is expected to significantly shift the λmax to a longer wavelength, likely in the 350-450 nm range, which is characteristic of many azo dyes.[4][5] This shift necessitates a re-evaluation of the detection wavelength for spectrophotometric and HPLC-UV methods. Furthermore, the polarity of Azo-resveratrol may differ from that of resveratrol, potentially requiring adjustments to the chromatographic conditions.

Application Note 1: Quantification by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely used technique for the quantification of resveratrol in bulk drug substances, formulations, and various other matrices.[6] A similar approach can be developed for Azo-resveratrol.

Experimental Protocol (Based on Resveratrol)

1. Materials and Reagents:

• Azo-resveratrol reference standard

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade or Milli-Q)

• Orthophosphoric acid or Formic acid

• Volumetric flasks, pipettes, and syringes

• 0.45 µm syringe filters

2. Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)[7]

3. Preparation of Solutions:

• Mobile Phase: A typical mobile phase for resveratrol is a mixture of an acidified aqueous solution and an organic solvent, such as Methanol:0.05% Orthophosphoric Acid in Water (51:49, v/v).[7]

• Standard Stock Solution: Accurately weigh and dissolve the Azo-resveratrol reference standard in a suitable solvent (e.g., methanol) to prepare a stock solution of known concentration (e.g., 100 µg/mL).

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

4. Chromatographic Conditions (Starting Point based on Resveratrol):

• Column: C18 (250 mm x 4.6 mm, 5 µm)[7]

• Mobile Phase: Methanol: 0.05% Orthophosphoric Acid in Water (pH 2.8) (51:49, v/v)[7]

• Flow Rate: 1.0 mL/min[2]

• Injection Volume: 20 µL

• Detection Wavelength: Scan for the λmax of Azo-resveratrol (expected around 350-450 nm). For resveratrol, 306 nm is commonly used.[2]

• Column Temperature: Ambient or controlled at 25°C

5. Analysis Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the prepared standard solutions in increasing order of concentration.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Prepare sample solutions by accurately weighing and dissolving the sample in a suitable solvent, followed by filtration.

• Inject the sample solutions and record the chromatograms.

• Calculate the concentration of Azo-resveratrol in the samples using the calibration curve.

Data Presentation: Typical HPLC-UV Method Parameters for Resveratrol

Parameter	Value	Reference
Column	C18 (250 x 4.6 mm, 5 µm)	[7]
Mobile Phase	Methanol: 0.05% Orthophosphoric Acid in Water (pH 2.8) (51:49, v/v)	[7]
Flow Rate	1.0 mL/min	[2]
Detection Wavelength	306 nm	[2]
Retention Time	~3.64 min	[7]
Linearity Range	20-60 µg/mL	[2]
Limit of Detection (LOD)	0.006 µg/mL	[7]
Limit of Quantification (LOQ)	0.008 µg/mL	[7]
Accuracy (% Recovery)	98.5-102.9%	[7]
Precision (%RSD)	<2%	[7]

Method Adaptation for Azo-Resveratrol

• Detection Wavelength: The most critical adaptation will be determining the optimal detection wavelength. Use a DAD to record the full UV-Vis spectrum of the Azo-resveratrol peak and select the λmax for quantification.

• Mobile Phase Composition: The polarity of Azo-resveratrol might differ from resveratrol. It may be necessary to adjust the ratio of the organic solvent to the aqueous phase or try different organic solvents (e.g., acetonitrile) to achieve optimal retention and peak shape.

• Method Validation: Once the method is adapted, it must be fully validated according to ICH guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision, LOD, LOQ, and robustness.

Application Note 2: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For the quantification of Azo-resveratrol in complex biological matrices such as plasma or tissue homogenates, LC-MS/MS offers superior sensitivity and selectivity.[8]

Experimental Protocol (Based on Resveratrol in Plasma)

1. Materials and Reagents:

• Azo-resveratrol reference standard

• A suitable internal standard (IS) (e.g., a stable isotope-labeled Azo-resveratrol or a structurally similar compound)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Human or animal plasma (control)

2. Instrumentation:

• UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• C18 reverse-phase column (e.g., 100 x 1.0 mm, 5 µm)[7]

3. Preparation of Solutions:

• Mobile Phase: A: 0.1% Formic Acid in Water, B: Acetonitrile.

• Stock Solutions: Prepare stock solutions of Azo-resveratrol and the IS in methanol.

• Calibration and QC Samples: Spike control plasma with known concentrations of Azo-resveratrol to prepare calibration standards and quality control (QC) samples.

4. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (standard, QC, or unknown), add 10 µL of the IS working solution.

• Add 200 µL of cold acetonitrile to precipitate proteins.[7]

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.[7]

• Transfer the supernatant to a clean tube and inject a portion into the LC-MS/MS system.

5. LC-MS/MS Conditions (Starting Point based on Resveratrol):

• Column: C18 (100 x 1.0 mm, 5 µm)[7]

• Mobile Phase: Acetonitrile: 0.01% Formic Acid in Water (60:40, v/v)[9]

• Flow Rate: 0.1 mL/min[9]

• Ionization Mode: ESI Negative or Positive (to be determined for Azo-resveratrol)

• MRM Transitions: To be determined by infusing a standard solution of Azo-resveratrol and its IS into the mass spectrometer. For resveratrol, a common transition is m/z 226.9 → 184.8.[7]

Data Presentation: Typical LC-MS/MS Method Parameters for Resveratrol

Parameter	Value	Reference
Column	C18 (100 x 1.0 mm, 5 µm)	[7][9]
Mobile Phase	Acetonitrile: 0.01% Formic Acid in Water (60:40, v/v)	[9]
Flow Rate	0.1 mL/min	[9]
Ionization	Negative Ion Electrospray (ESI)	[7]
MRM Transitions	Resveratrol: m/z 226.9 → 184.8	[7]
Linearity Range	5-1000 ng/mL (in urine)	[10]
Limit of Detection (LOD)	0.25 ng/mL (in plasma)	[11]
Limit of Quantification (LOQ)	0.5 ng/mL (in plasma)	[11]
Accuracy (% Recovery)	Within ±15% of nominal values	(FDA Guideline)
Precision (%RSD)	<15%	(FDA Guideline)

Method Adaptation for Azo-Resveratrol

• Mass Spectrometric Tuning: The most critical step is to determine the optimal ionization mode (positive or negative ESI) and the precursor and product ions for Azo-resveratrol and the chosen IS. This is done by direct infusion of the compounds into the mass spectrometer.

• Chromatography: The chromatographic conditions may need to be optimized to ensure separation from matrix components and any potential metabolites.

• Matrix Effects: A thorough investigation of matrix effects (ion suppression or enhancement) is crucial when analyzing biological samples and should be part of the method validation.

Application Note 3: Quantification by UV-Visible Spectrophotometry

This is a simple and rapid method for the determination of Azo-resveratrol in simple solutions, such as bulk drug substance or simple formulations. It is less specific than chromatographic methods.

Experimental Protocol (Based on Resveratrol)

1. Materials and Reagents:

• Azo-resveratrol reference standard

• A suitable solvent (e.g., ethanol (B145695) or methanol)

2. Instrumentation:

• UV-Visible Spectrophotometer

3. Procedure:

• Determine the λmax of Azo-resveratrol by scanning a solution of the compound over a suitable wavelength range (e.g., 200-600 nm).

• Prepare a stock solution of the Azo-resveratrol reference standard in the chosen solvent.

• Prepare a series of standard solutions of different concentrations.

• Measure the absorbance of each standard solution at the determined λmax.

• Construct a calibration curve of absorbance versus concentration.

• Prepare the sample solution and measure its absorbance at the λmax.

• Determine the concentration of Azo-resveratrol in the sample using the calibration curve.

Data Presentation: Typical UV-Vis Method Parameters for Resveratrol

Parameter	Value	Reference
Solvent	Methanol	[3]
λmax	306 nm	[3]
Linearity Range	1-5 µg/mL	[3]
Correlation Coefficient (r²)	>0.999	[12]

Method Adaptation for Azo-Resveratrol

• λmax Determination: As previously mentioned, the λmax for Azo-resveratrol will likely be significantly different from that of resveratrol and must be experimentally determined.

• Specificity: Be aware that this method is not specific and any substance in the sample that absorbs at the same wavelength will interfere with the quantification.

Visualizations

Caption: General experimental workflow for the quantification of Azo-resveratrol.

References

• 1. mdpi.com [mdpi.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. impactfactor.org [impactfactor.org]
• 4. A detailed UV–Vis spectral investigation of six azo dyes derived from benzoic- and cinnamic acids: experimental and theoretical insight [comptes-rendus.academie-sciences.fr]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Analytical Techniques for the Quantification and Validation of Resveratrol: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Validated LC-MS/MS method for simultaneous quantification of resveratrol levels in mouse plasma and brain and its application to pharmacokinetic and brain distribution studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantitation of trans-resveratrol and detection of its metabolites in human plasma and urine by high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rapid Quantification of resveratrol in Mouse Plasma by Ultra high Pressure Liquid chromatography (UPLc) coupled to tandem Mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijpba.in [ijpba.in]

Application Notes and Protocols for Azo-Resveratrol Delivery Systems in Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the development and characterization of azo-resveratrol (B583362) delivery systems. Azo-resveratrol, a prodrug of the natural polyphenol resveratrol (B1683913), is designed for targeted delivery to the colon, where the azo bond is cleaved by bacterial azoreductases, releasing the active resveratrol. This strategy is particularly promising for research in colon-specific diseases such as inflammatory bowel disease (IBD) and colorectal cancer.

Introduction to Azo-Resveratrol and Colon-Specific Delivery

Resveratrol has demonstrated a wide range of therapeutic properties, including anti-inflammatory, antioxidant, and anti-cancer effects.[1] However, its clinical application is limited by poor solubility, low bioavailability, and rapid metabolism.[1][2] Azo-resveratrol is a chemical modification of resveratrol that links it to another molecule via an azo (-N=N-) bond. This bond is stable in the upper gastrointestinal tract but is susceptible to cleavage by azoreductase enzymes produced by the colonic microbiota.[3][4][5] This enzymatic action releases resveratrol directly in the colon, increasing its local concentration and therapeutic efficacy for colon-related pathologies.[6]

Delivery systems such as nanoparticles, hydrogels, and micelles can be employed to encapsulate and protect the azo-resveratrol prodrug, further enhancing its stability and controlling its release.[2][3]

Data Presentation: Characteristics of Resveratrol Delivery Systems

The following tables summarize quantitative data from various studies on resveratrol-loaded nanoparticles and hydrogels. While not all studies used an azo-linked resveratrol, the data provides a valuable reference for the expected physicochemical properties of such delivery systems.

Table 1: Physicochemical Properties of Resveratrol-Loaded Nanoparticles

Delivery System	Polymer/Lipid	Particle Size (nm)	Polydispersity Index (PDI)	Encapsulation Efficiency (%)	Drug Loading (%)	Reference
Pectin-Chitosan Microparticles	Pectin, Chitosan (B1678972)	725 ± 20	< 0.3	81 ± 7	-	[7][8]
Solid Lipid Nanoparticles (SLNs)	Stearic Acid, Chitosan, Folic Acid	150 - 250	0.2 - 0.4	> 70	~5	[9]
PLGA Nanoparticles	Poly(lactic-co-glycolic acid)	~250	< 0.2	> 90	~15	[10]
Kafirin/Casein Nanoparticles	Kafirin, Casein	150 - 200	0.15 - 0.25	73 - 76	~6	[11]
Mesoporous Silica (B1680970) Nanoparticles (MSNs)	Silica	~60	-	~100	10	[12]
HPMC/Poloxamer 407 Nanoparticles	HPMC, Poloxamer 407	< 300	-	> 97	-	[13][14]
β-Lactoglobulin Nanoparticles	β-Lactoglobulin	150 - 200	< 0.3	96.9 ± 0.2	-	[15]
PLGA-TPGS Nanoparticles	PLGA, D-α-tocopheryl polyethylene (B3416737) glycol 1000 succinate	138.6	< 0.2	96.6	-	[16]

Table 2: In Vitro Release Characteristics of Resveratrol Delivery Systems

Delivery System	Release Conditions	Time	Cumulative Release (%)	Reference
Pectin-Chitosan Microparticles	Simulated Gastric & Intestinal Fluids	24 h	~33	[7][8]
Azo-Polymeric Hydrogels	Simulated Intestinal Fluid with Azoreductase	> 5 h	> 80	[3]
Inulin-Azo Hydrogels	Phosphate Buffer (pH 7.4)	5 h	~50	[17]
Mesoporous Silica Nanoparticles (PO3-MSNs)	pH 7.4	12 h	~50	[12]
Mesoporous Silica Nanoparticles (PO3-MSNs)	pH 5.5	24 h	~60	[12]
Pectin/Alginate Microparticles	Acidic Medium (simulated gastric)	2 h	< 10	[18]

Experimental Protocols

Synthesis of Azo-Resveratrol

This protocol is adapted from methods for synthesizing azo compounds and azo-resveratrol derivatives.[19][20][21]

Materials:

• 3,5-Dimethoxyaniline (B133145)

• Concentrated Hydrochloric Acid

• Sodium Nitrite (B80452) (NaNO2)

• Resveratrol

• Sodium Hydroxide (B78521) (NaOH)

• Ice

• Distilled Water

• Organic Solvents (e.g., Ethanol, Dichloromethane)

• Silica Gel for column chromatography

Procedure:

• Diazotization: a. Dissolve 3,5-dimethoxyaniline in a solution of concentrated hydrochloric acid and water, and cool the mixture to 0-5°C in an ice bath. b. Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the aniline (B41778) solution while maintaining the temperature below 5°C. c. Stir the mixture for 30 minutes at this temperature to form the diazonium salt solution.

• Coupling Reaction: a. In a separate flask, dissolve resveratrol in an aqueous solution of sodium hydroxide and cool it to 0-5°C. b. Slowly add the previously prepared diazonium salt solution to the resveratrol solution with vigorous stirring, keeping the temperature below 5°C. c. Continue stirring for 1-2 hours at 0-5°C. A precipitate of azo-resveratrol should form.

• Purification: a. Filter the precipitate and wash it with cold water. b. Dry the crude product under vacuum. c. Purify the crude azo-resveratrol using silica gel column chromatography with an appropriate solvent system (e.g., a gradient of hexane (B92381) and ethyl acetate). d. Characterize the final product using techniques like ¹H-NMR, ¹³C-NMR, and mass spectrometry to confirm its structure.

Formulation of Azo-Resveratrol Loaded Alginate-Based Hydrogel Microparticles

This protocol describes the formulation of an azo-resveratrol loaded hydrogel, a common delivery system for colon targeting.[5]

Materials:

• Azo-resveratrol

• Sodium Alginate

• Calcium Chloride (CaCl₂)

• Distilled Water

Procedure:

• Preparation of Alginate Solution: a. Dissolve sodium alginate in distilled water to form a 2% (w/v) solution. b. Disperse the synthesized azo-resveratrol into the alginate solution at a desired concentration (e.g., 10% w/w of alginate). c. Stir the mixture until a homogenous dispersion is obtained.

• Formation of Microparticles: a. Prepare a 5% (w/v) calcium chloride solution in distilled water. b. Add the azo-resveratrol-alginate dispersion dropwise into the calcium chloride solution using a syringe with a 25G needle under gentle agitation. c. The droplets will instantly form gelled microparticles upon contact with the calcium chloride solution due to ionic crosslinking.

• Curing and Washing: a. Allow the microparticles to cure in the calcium chloride solution for 30-60 minutes to ensure complete crosslinking. b. Collect the microparticles by filtration and wash them with distilled water to remove any unreacted calcium chloride.

• Drying: a. Dry the microparticles at room temperature or by lyophilization.

Determination of Encapsulation Efficiency and Drug Loading

Procedure:

• Accurately weigh a specific amount of the dried azo-resveratrol loaded microparticles.

• Digest the microparticles in a suitable solvent system (e.g., a buffer that dissolves the alginate) to release the encapsulated azo-resveratrol.

• Filter the solution to remove any undissolved polymer.

• Quantify the amount of azo-resveratrol in the filtrate using a validated analytical method such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).[7][11]

• Calculate the Encapsulation Efficiency (EE) and Drug Loading (DL) using the following formulas:

  • EE (%) = (Mass of drug in microparticles / Initial mass of drug used) x 100

  • DL (%) = (Mass of drug in microparticles / Total mass of microparticles) x 100

In Vitro Drug Release Study

This protocol simulates the conditions of the gastrointestinal tract to evaluate the colon-specific release of resveratrol.[3][5]

Materials:

• Simulated Gastric Fluid (SGF, pH 1.2)

• Simulated Intestinal Fluid (SIF, pH 7.4)

• Simulated Colonic Fluid (SCF, pH 6.8) containing rat cecal content or a commercially available azoreductase enzyme.

• Azo-resveratrol loaded microparticles

• Shaking incubator or dissolution apparatus

Procedure:

• Place a known amount of azo-resveratrol loaded microparticles in a dialysis bag or a similar setup.

• Gastric and Intestinal Phase: a. Immerse the dialysis bag in SGF (pH 1.2) and incubate at 37°C with gentle shaking for 2 hours. b. At predetermined time intervals, withdraw aliquots from the release medium and replace with fresh SGF. c. After 2 hours, transfer the dialysis bag to SIF (pH 7.4) and incubate for an additional 3-4 hours, continuing to take samples at regular intervals.

• Colonic Phase: a. Transfer the dialysis bag to SCF (pH 6.8) containing azoreductase or rat cecal content. b. Incubate at 37°C under anaerobic conditions for up to 48 hours. c. Withdraw aliquots at specified time points and replace with fresh SCF.

• Analysis: a. Analyze the concentration of released resveratrol in the collected aliquots using HPLC. b. Plot the cumulative percentage of drug released against time.

Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. Resveratrol as sensitizer in colorectal cancer plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Azo polymeric hydrogels for colon targeted drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.brighton.ac.uk [research.brighton.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Azoreductases in drug metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Colon Targeted Delivery System for Resveratrol Enriching in pH Responsive-Model [ps.tbzmed.ac.ir]
• 8. researchgate.net [researchgate.net]
• 9. Targeted delivery and apoptosis induction of trans-resveratrol-ferulic acid loaded chitosan coated folic acid conjugate solid lipid nanoparticles in colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Design of experiments in the optimization of nanoparticle-based drug delivery systems [ouci.dntb.gov.ua]
• 11. academic.oup.com [academic.oup.com]
• 12. Encapsulation and Controlled Release of Resveratrol Within Functionalized Mesoporous Silica Nanoparticles for Prostate Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. Resveratrol-loaded Nanoparticles Induce Antioxidant Activity against Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Resveratrol-Loaded Polymeric Nanoparticles: The Effects of D-α-Tocopheryl Polyethylene Glycol 1000 Succinate (TPGS) on Physicochemical and Biological Properties against Breast Cancer In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synthesis and characterisation of inulin-azo hydrogels designed for colon targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Preparation and Characterization of Resveratrol Loaded Pectin/Alginate Blend Gastro-Resistant Microparticles [mdpi.com]
• 19. Synthesis of novel azo-resveratrol, azo-oxyresveratrol and their derivatives as potent tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]

Application Notes and Protocols for Azo-resveratrol in Cell Culture Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azo-resveratrol is a synthetic analog of resveratrol (B1683913), a naturally occurring polyphenol known for its diverse biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties.[1] The azo-bridge in Azo-resveratrol is introduced to modify the pharmacokinetic and pharmacodynamic properties of the parent compound, potentially enhancing its stability and efficacy. These application notes provide detailed protocols for evaluating the biological activities of Azo-resveratrol in cell culture assays, focusing on its cytotoxic, anti-inflammatory, and antioxidant effects, as well as its influence on key signaling pathways.

Data Presentation: Quantitative Analysis of Azo-resveratrol Activity

Due to the limited availability of direct quantitative data for Azo-resveratrol, the following tables summarize data for resveratrol and its analogs to provide a comparative reference for expected efficacy. Researchers are strongly encouraged to perform dose-response experiments to determine the optimal concentrations for their specific cell lines and assays.

Table 1: Cytotoxicity of Resveratrol and Analogs in Various Cancer Cell Lines

Compound	Cell Line	Assay	IC50 (µM)	Reference
Resveratrol	MDA-MB-231 (Breast Cancer)	MTT	144	[2]
Resveratrol	A549 (Lung Cancer)	MTT	35.05	[3]
Resveratrol	U937 (Leukemia)	Viability	Marked Inhibition	[4]
Resveratrol	MOLT-4 (Leukemia)	Viability	Marked Inhibition	[4]
Aza-resveratrol analog	MDA-MB-231 (Breast Cancer)	Cytotoxicity	Superior to Resveratrol	[5]
Aza-resveratrol analog	T47D (Breast Cancer)	Cytotoxicity	Superior to Resveratrol	[5]

Table 2: Anti-inflammatory and Antioxidant Activity of Resveratrol

Activity	Cell Line/Model	Assay	Effective Concentration	Effect	Reference
Anti-inflammatory	RAW 264.7 Macrophages	LPS-induced NO production	Dose-dependent	Inhibition of NO production	[6]
Anti-inflammatory	HMC-1 (Mast Cells)	PMA + A23187-induced cytokine release	-	Inhibition of TNF-α, IL-6, IL-8	[1]
Antioxidant	Human Mononuclear Cells (PBMC)	H2O2-induced ROS	5 µM	Reduction of ROS	[7]
Antioxidant	HepG2 (Liver Cancer)	AOP1 Assay	7.8-1000 µM	Intracellular antioxidant effect	[8]

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the effect of Azo-resveratrol on cell viability and proliferation.

Materials:

• Azo-resveratrol

• Target cancer cell line (e.g., MDA-MB-231, A549)

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Prepare a stock solution of Azo-resveratrol in DMSO. Further dilute in culture medium to achieve a range of final concentrations (e.g., 1, 10, 25, 50, 100 µM). A vehicle control (DMSO) should be included.

• Remove the medium from the wells and replace it with 100 µL of medium containing the different concentrations of Azo-resveratrol or vehicle control.

• Incubate the plate for 24, 48, or 72 hours.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Caption: Workflow for determining the cytotoxicity of Azo-resveratrol using the MTT assay.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is used to differentiate between viable, apoptotic, and necrotic cells following treatment with Azo-resveratrol.

Materials:

• Azo-resveratrol

• Target cancer cell line

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Propidium Iodide (PI)

• Binding Buffer

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of Azo-resveratrol (e.g., IC50 and sub-IC50 concentrations determined from the cytotoxicity assay) for 24 or 48 hours.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate the cells for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour. Annexin V-positive, PI-negative cells are considered early apoptotic, while Annexin V-positive, PI-positive cells are late apoptotic/necrotic.

Caption: Workflow for the detection of apoptosis using Annexin V-FITC and PI staining.

Anti-inflammatory Assay (Measurement of Nitric Oxide Production)

This protocol measures the effect of Azo-resveratrol on the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• Azo-resveratrol

• RAW 264.7 macrophage cell line

• Complete cell culture medium

• 24-well plates

• Lipopolysaccharide (LPS)

• Griess Reagent System

• Sodium nitrite (B80452) (for standard curve)

• Microplate reader

Protocol:

• Seed RAW 264.7 cells in a 24-well plate and allow them to adhere.

• Pre-treat the cells with different concentrations of Azo-resveratrol for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include a negative control (no LPS) and a positive control (LPS alone).

• After incubation, collect the cell culture supernatant.

• Mix 50 µL of the supernatant with 50 µL of Sulfanilamide solution (from Griess Reagent System) and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of NED solution and incubate for another 10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm.

• Determine the nitrite concentration from a sodium nitrite standard curve.

Cellular Antioxidant Activity Assay (DCFH-DA Assay)

This protocol assesses the ability of Azo-resveratrol to scavenge intracellular reactive oxygen species (ROS).

Materials:

• Azo-resveratrol

• Adherent cell line (e.g., HepG2)

• 96-well black, clear-bottom plates

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA)

• Free radical initiator (e.g., AAPH or H₂O₂)

• Hanks' Balanced Salt Solution (HBSS)

• Fluorescence microplate reader

Protocol:

• Seed cells in a 96-well black, clear-bottom plate until they reach confluence.

• Wash the cells with HBSS.

• Load the cells with 10 µM DCFH-DA in HBSS and incubate for 30 minutes at 37°C.

• Wash the cells with HBSS to remove excess probe.

• Treat the cells with different concentrations of Azo-resveratrol in HBSS for 1 hour.

• Induce oxidative stress by adding a free radical initiator.

• Immediately measure the fluorescence intensity (excitation ~485 nm, emission ~530 nm) at different time points.

• A decrease in fluorescence intensity in Azo-resveratrol-treated cells compared to the control indicates antioxidant activity.

Signaling Pathways Modulated by Azo-resveratrol (Inferred from Resveratrol)

The following diagrams illustrate key signaling pathways that are likely modulated by Azo-resveratrol, based on extensive research on its parent compound, resveratrol.

Caption: Azo-resveratrol likely inhibits the PI3K/Akt/mTOR pathway, leading to reduced cell proliferation and survival.[9]

Caption: Azo-resveratrol is predicted to suppress inflammation by inhibiting the NF-κB signaling pathway.[10][11][12]

Caption: Azo-resveratrol may induce apoptosis through the mitochondrial pathway by modulating Bcl-2 family proteins and activating caspases.[13][14]

Conclusion

Azo-resveratrol holds promise as a bioactive compound with potential applications in cancer and inflammatory disease research. The protocols and data presented in these application notes provide a framework for investigating its efficacy in various cell-based assays. It is crucial to empirically determine the optimal experimental conditions for each specific cell line and research question. Further studies are warranted to fully elucidate the mechanisms of action of Azo-resveratrol and to establish its therapeutic potential.

References

• 1. Anti-inflammatory mechanisms of resveratrol in activated HMC-1 cells: pivotal roles of NF-kappaB and MAPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Resveratrol increases the sensitivity of breast cancer MDA-MB-231 cell line to cisplatin by regulating intrinsic apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synergistic anticancer activity of resveratrol with cisplatin and carboplatin in A549 lung adenocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Different effect of resveratrol to induction of apoptosis depending on the type of human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel Aza-resveratrol analogs: synthesis, characterization and anticancer activity against breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Resveratrol inhibits LPS-induced MAPKs activation via activation of the phosphatidylinositol 3-kinase pathway in murine RAW 264.7 macrophage cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antioxidant effect of Resveratrol: Change in MAPK cell signaling pathway during the aging process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Resveratrol reverses P-glycoprotein-mediated multidrug resistance of U2OS/ADR cells by suppressing the activation of the NF-κB and p38 MAPK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anti-inflammatory activity of resveratrol prevents inflammation by inhibiting NF‑κB in animal models of acute pharyngitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Anti-inflammatory effect of resveratrol through the suppression of NF-κB and JAK/STAT signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Resveratrol induces extensive apoptosis by depolarizing mitochondrial membranes and activating caspase-9 in acute lymphoblastic leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. oncotarget.com [oncotarget.com]

Azo-resveratrol as a Potent Tyrosinase Inhibitor: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azo-resveratrol, a synthetic derivative of the naturally occurring polyphenol resveratrol (B1683913), has emerged as a promising candidate for the development of novel enzyme inhibitors. This document provides detailed application notes and experimental protocols for investigating the inhibitory potential of Azo-resveratrol against tyrosinase, a key enzyme in melanin (B1238610) biosynthesis. The inhibition of tyrosinase is a primary strategy in the development of agents for the treatment of hyperpigmentation disorders and for cosmetic skin-lightening applications. These protocols are intended for use by researchers in academia and the pharmaceutical industry.

Overview of Azo-resveratrol as a Tyrosinase Inhibitor

Azo-resveratrol has demonstrated significant inhibitory activity against mushroom tyrosinase. Studies have shown that the introduction of an azo group to the resveratrol scaffold can enhance its biological activity. The 4-hydroxyphenyl moiety has been identified as crucial for the potent inhibition of tyrosinase.[1]

Mechanism of Action

Azo-resveratrol acts as an inhibitor of tyrosinase, the rate-limiting enzyme in the biosynthesis of melanin. Tyrosinase catalyzes two key reactions: the hydroxylation of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA) and the subsequent oxidation of L-DOPA to dopaquinone. Dopaquinone is a precursor for melanin synthesis. By inhibiting tyrosinase, Azo-resveratrol effectively blocks the melanin production pathway.

Quantitative Data Summary

The inhibitory potency of Azo-resveratrol and its derivatives against mushroom tyrosinase has been quantified, providing valuable data for comparative analysis.

Compound	Target Enzyme	IC50 Value (µM)	Source
Azo-resveratrol	Mushroom Tyrosinase	36.28 ± 0.72	[1]
Azo-resveratrol analog (E)-2-((2,4-dihydroxyphenyl)diazenyl)phenyl 4-methylbenzenesulfonate	Mushroom Tyrosinase	17.85	[2]
Kojic Acid (Reference Inhibitor)	Mushroom Tyrosinase	49.08	[2]
Resveratrol (Parent Compound)	Mushroom Tyrosinase	Comparable to Azo-resveratrol	[1]

Experimental Protocols

The following are detailed protocols for the in vitro and cell-based assessment of Azo-resveratrol as a tyrosinase inhibitor.

In Vitro Mushroom Tyrosinase Inhibition Assay

This protocol describes a colorimetric assay to determine the inhibitory effect of Azo-resveratrol on mushroom tyrosinase activity using L-DOPA as a substrate.

Materials:

• Mushroom Tyrosinase (e.g., from Agaricus bisporus)

• L-3,4-dihydroxyphenylalanine (L-DOPA)

• Azo-resveratrol

• Kojic acid (positive control)

• Sodium Phosphate (B84403) Buffer (0.1 M, pH 6.8)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of mushroom tyrosinase (e.g., 1000 U/mL) in sodium phosphate buffer.

  • Prepare a stock solution of L-DOPA (e.g., 10 mM) in sodium phosphate buffer.

  • Prepare stock solutions of Azo-resveratrol and kojic acid in DMSO. Further dilute with sodium phosphate buffer to desired concentrations. The final DMSO concentration in the assay should not exceed 1%.

• Assay Protocol:

  • In a 96-well plate, add 40 µL of sodium phosphate buffer.

  • Add 20 µL of various concentrations of Azo-resveratrol or kojic acid to the respective wells.

  • For the control wells, add 20 µL of the buffer (with DMSO if used for test compounds).

  • Add 20 µL of mushroom tyrosinase solution to all wells except the blank.

  • Pre-incubate the plate at 25°C for 10 minutes.

  • Initiate the reaction by adding 20 µL of L-DOPA solution to all wells.

  • Immediately measure the absorbance at 475 nm using a microplate reader in kinetic mode for 30-60 minutes, taking readings every minute.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve).

  • Calculate the percentage of inhibition using the following formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value using a suitable software.

Cell-Based Melanin Content Assay in B16F10 Melanoma Cells

This protocol measures the effect of Azo-resveratrol on melanin production in a cellular context.

Materials:

• B16F10 murine melanoma cells

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• Azo-resveratrol

• α-Melanocyte-stimulating hormone (α-MSH)

• Sodium hydroxide (B78521) (NaOH)

• DMSO

• 6-well plates

Procedure:

• Cell Culture and Treatment:

  • Seed B16F10 cells in 6-well plates at a density of 5 x 10^4 cells/well and incubate for 24 hours.

  • Treat the cells with various non-toxic concentrations of Azo-resveratrol for 1 hour.

  • Stimulate melanogenesis by adding α-MSH (e.g., 100 nM) to the media and incubate for another 48-72 hours.

• Melanin Content Measurement:

  • Wash the cells with phosphate-buffered saline (PBS) and harvest them.

  • Lyse the cell pellets with 1 N NaOH containing 10% DMSO at 80°C for 1 hour.[3]

  • Measure the absorbance of the lysate at 405 nm or 475 nm.

  • Normalize the melanin content to the total protein concentration of each sample, determined by a standard protein assay (e.g., Bradford assay).

• Data Analysis:

  • Calculate the percentage of melanin inhibition relative to the α-MSH-stimulated control.

  • Plot the percentage of inhibition against the concentration of Azo-resveratrol.

Visualizations

Experimental Workflow

Caption: Workflow for in vitro and cell-based evaluation of Azo-resveratrol.

Signaling Pathway of Melanogenesis Inhibition

Caption: Inhibition of the melanogenesis pathway by Azo-resveratrol.

References

• 1. 2.2. L‐DOPA assay for tyrosinase enzymatic activity [bio-protocol.org]
• 2. sigmaaldrich.cn [sigmaaldrich.cn]
• 3. researchgate.net [researchgate.net]

Application of Azo-resveratrol in Antioxidant Assays: A Comprehensive Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azo-resveratrol, a synthetic analog of the naturally occurring polyphenol resveratrol (B1683913), represents a novel compound of interest in the field of antioxidant research. By replacing the vinyl bridge of resveratrol with an azo (-N=N-) linkage, Azo-resveratrol presents a unique chemical structure that may offer distinct antioxidant properties and biological activities. This document provides detailed application notes and experimental protocols for evaluating the antioxidant capacity of Azo-resveratrol, intended to guide researchers in pharmacology, drug discovery, and related fields. While direct quantitative data for Azo-resveratrol is limited in current literature, this guide draws upon established methodologies for resveratrol and its analogs to provide a robust framework for investigation.

Mechanism of Antioxidant Action

The antioxidant activity of stilbenoids like resveratrol is primarily attributed to their ability to donate a hydrogen atom from their hydroxyl groups to scavenge free radicals, thereby neutralizing them. The resulting phenoxyl radical is stabilized by resonance. It is hypothesized that Azo-resveratrol exerts its antioxidant effects through a similar mechanism, with the azo bridge potentially influencing the electronic properties and radical scavenging capacity of the molecule.

Data Presentation: Antioxidant Activity of Resveratrol and Analogs

Specific quantitative antioxidant data for Azo-resveratrol is not extensively available in the current body of scientific literature. However, the following tables summarize the antioxidant capacity of resveratrol and its aza-analogs in common assays to provide a comparative baseline for future studies on Azo-resveratrol. Researchers are encouraged to generate specific data for Azo-resveratrol using the protocols provided herein.

Table 1: DPPH Radical Scavenging Activity of Resveratrol and Aza-stilbene Analogs

Compound	IC50 (µM)	Reference Compound	IC50 (µM)
Resveratrol	~37 - 109	Ascorbic Acid	~25 - 50
Aza-stilbene Analog 1	Lower than Resveratrol	Trolox	~40 - 60
Aza-stilbene Analog 2	6-fold lower than Resveratrol[1]

Note: IC50 values represent the concentration of the compound required to inhibit 50% of the DPPH radicals. A lower IC50 value indicates greater antioxidant activity.

Table 2: ABTS Radical Cation Scavenging Activity of Resveratrol

Compound	TEAC (Trolox Equivalent Antioxidant Capacity)	Reference Compound
Resveratrol	~2.0 - 4.5	Trolox
Higher than Vitamin E[2]

Note: TEAC values express the antioxidant capacity of a compound relative to the standard, Trolox. A higher TEAC value signifies stronger antioxidant activity.

Experimental Protocols

The following are detailed protocols for commonly employed in vitro antioxidant assays, adapted for the evaluation of Azo-resveratrol.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

Materials:

• Azo-resveratrol

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or Ethanol (B145695) (analytical grade)

• Resveratrol or Trolox (as a positive control)

• 96-well microplate

• Microplate reader

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in a dark bottle to protect it from light.

• Preparation of Sample and Standard Solutions:

  • Prepare a stock solution of Azo-resveratrol in methanol.

  • From the stock solution, prepare a series of dilutions to obtain a range of concentrations (e.g., 1, 5, 10, 25, 50, 100 µM).

  • Prepare similar dilutions for the positive control (Resveratrol or Trolox).

• Assay Procedure:

  • Add 100 µL of the DPPH solution to each well of a 96-well microplate.

  • Add 100 µL of the different concentrations of Azo-resveratrol, positive control, or methanol (as a blank) to the respective wells.

  • Shake the plate gently and incubate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation of Scavenging Activity:

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the blank and A_sample is the absorbance of the sample.

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of Azo-resveratrol.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant is measured by the decrease in its characteristic absorbance.

Materials:

• Azo-resveratrol

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate

• Phosphate-buffered saline (PBS) or Ethanol

• Trolox (as a positive control)

• 96-well microplate

• Microplate reader

Protocol:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This will generate the ABTS•+ radical.

  • Dilute the ABTS•+ solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Sample and Standard Solutions:

  • Prepare a stock solution of Azo-resveratrol in a suitable solvent.

  • Prepare a series of dilutions to obtain a range of concentrations.

  • Prepare similar dilutions for the positive control (Trolox).

• Assay Procedure:

  • Add 10 µL of the sample or standard solution to each well of a 96-well microplate.

  • Add 190 µL of the diluted ABTS•+ solution to each well.

  • Incubate the plate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm using a microplate reader.

• Calculation of Scavenging Activity:

  • The percentage of ABTS•+ scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100

  • The results can be expressed as Trolox Equivalent Antioxidant Capacity (TEAC) by comparing the antioxidant activity of Azo-resveratrol to that of Trolox.

Cellular Antioxidant Activity (CAA) Assay

Principle: The CAA assay measures the ability of a compound to inhibit the oxidation of a fluorescent probe (DCFH-DA) within a cell line, providing a more biologically relevant measure of antioxidant activity that accounts for cell uptake and metabolism.

Materials:

• Human hepatocarcinoma (HepG2) cells or other suitable cell line

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• 2',7'-Dichlorofluorescin diacetate (DCFH-DA)

• 2,2'-Azobis(2-amidinopropane) dihydrochloride (B599025) (AAPH) - a peroxyl radical initiator

• Azo-resveratrol

• Quercetin (B1663063) (as a positive control)

• 96-well black microplate with a clear bottom

• Fluorescence microplate reader

Protocol:

• Cell Culture and Seeding:

  • Culture HepG2 cells in DMEM supplemented with 10% FBS.

  • Seed the cells into a 96-well black microplate at a density of 6 x 10^4 cells/well and allow them to attach for 24 hours.

• Treatment:

  • Remove the culture medium and wash the cells with PBS.

  • Treat the cells with various concentrations of Azo-resveratrol and the positive control (Quercetin) in treatment medium for 1 hour.

• Loading with DCFH-DA:

  • Remove the treatment medium and add 100 µL of 25 µM DCFH-DA solution to each well.

  • Incubate for 1 hour in the dark.

• Induction of Oxidative Stress:

  • Remove the DCFH-DA solution and wash the cells with PBS.

  • Add 100 µL of 600 µM AAPH solution to each well.

• Measurement:

  • Immediately place the plate in a fluorescence microplate reader pre-heated to 37°C.

  • Measure the fluorescence emission at 538 nm with an excitation at 485 nm every 5 minutes for 1 hour.

• Data Analysis:

  • Calculate the area under the curve (AUC) for the fluorescence kinetics.

  • The CAA value can be calculated and expressed as quercetin equivalents.

Visualization of Experimental Workflows and Signaling Pathways

Experimental Workflow Diagrams

Caption: Workflow for the DPPH Radical Scavenging Assay.

Caption: Workflow for the ABTS Radical Cation Decolorization Assay.

Caption: Workflow for the Cellular Antioxidant Activity (CAA) Assay.

Putative Signaling Pathways Modulated by Azo-resveratrol

Based on the known mechanisms of resveratrol, Azo-resveratrol is hypothesized to modulate key signaling pathways involved in the cellular antioxidant response.

Caption: Hypothesized activation of the Nrf2 signaling pathway by Azo-resveratrol.

References

• 1. mdpi.com [mdpi.com]
• 2. Resveratrol-loaded Nanoparticles Induce Antioxidant Activity against Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography Method for Azo-resveratrol

AN-HPLC-028

Introduction

Azo-resveratrol is a synthetic analog of resveratrol (B1683913), a naturally occurring polyphenol known for its wide range of biological activities.[1][2] In Azo-resveratrol, the central carbon-carbon double bond of the stilbene (B7821643) structure is replaced by an azo (-N=N-) group.[3] This modification has been explored to create derivatives with novel or enhanced properties, such as potent tyrosinase inhibition, making it a compound of interest in pharmaceutical and cosmetic research.[4][5] The development of a robust and reliable analytical method is crucial for the quality control, purity assessment, and quantitative analysis of Azo-resveratrol in bulk drug substance and various formulations.

This application note details a selective and sensitive reversed-phase high-performance liquid chromatography (RP-HPLC) method for the determination of Azo-resveratrol.

Principle

The method utilizes reversed-phase chromatography on a C18 stationary phase to separate Azo-resveratrol from potential impurities.[6][7] The separation is achieved based on the differential partitioning of the analyte between the nonpolar stationary phase and a polar mobile phase. A gradient elution, starting with a higher aqueous composition and gradually increasing the organic solvent, ensures efficient elution and sharp peak shapes. Detection and quantification are performed using a UV-Vis or Diode Array Detector (DAD) set at a wavelength corresponding to the maximum absorbance of Azo-resveratrol.[8]

Experimental Protocols

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis Detector.[9]

• Chromatographic Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Solvents: HPLC grade Acetonitrile (ACN) and Methanol (MeOH). Water should be purified (e.g., Milli-Q).[10]

• Reagents: Formic acid (analytical grade).

• Reference Standard: Azo-resveratrol reference standard of known purity.

• Sample Filtration: 0.45 µm or 0.22 µm syringe filters (e.g., PTFE or nylon).[6]

Chromatographic Conditions

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 1.0 mL/min[11]

• Gradient Program:

  • 0-2 min: 20% B

  • 2-15 min: 20% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 20% B

  • 18.1-25 min: 20% B (Equilibration)

• Column Temperature: 30°C[12]

• Injection Volume: 10 µL[13]

• Detection Wavelength: 386 nm (or λmax determined by DAD scan). Wavelengths for related azo compounds have been noted at 386 nm, while resveratrol is typically detected around 306 nm; a DAD scan is recommended to determine the optimal wavelength for Azo-resveratrol.[11]

Preparation of Solutions

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh 10 mg of the Azo-resveratrol reference standard.

  • Transfer it to a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with methanol.[6] Sonicate for 5-10 minutes if necessary to ensure complete dissolution.

• Working Standard Solutions (1-100 µg/mL):

  • Prepare a series of working standard solutions by serially diluting the stock solution with the initial mobile phase composition (80:20, Mobile Phase A:B).[6]

  • These solutions are used to construct the calibration curve.

• Sample Preparation (from synthesized powder):

  • Accurately weigh approximately 10 mg of the Azo-resveratrol sample powder.

  • Transfer it to a 10 mL volumetric flask and dissolve in methanol.

  • Sonicate for 10 minutes to ensure complete dissolution.[6]

  • Dilute this solution further with the initial mobile phase to bring the concentration within the linear range of the calibration curve (e.g., to a target concentration of 50 µg/mL).

  • Filter the final solution through a 0.45 µm syringe filter into an HPLC vial before injection.[6]

Data Presentation

The performance of the HPLC method should be validated according to standard guidelines.[12] The table below summarizes typical quantitative data generated during method validation for a similar analytical method.

Parameter	Specification	Typical Result
Retention Time (Rt)	-	~12.5 min
Linearity (r²)	≥ 0.998	0.9995
Range	-	1 - 100 µg/mL
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3	0.2 µg/mL
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10	0.6 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Precision (Intra-day %RSD)	≤ 2.0%	< 1.5%
Precision (Inter-day %RSD)	≤ 2.0%	< 1.8%
Specificity	No interference at Rt	Peak is spectrally pure

Visualizations

Experimental and Analytical Workflow

The logical workflow for the HPLC analysis of Azo-resveratrol, from preparation to final quantification, is illustrated below. This process ensures consistency and accuracy in the results obtained.

Caption: Workflow for the HPLC analysis of Azo-resveratrol.

Logical Relationship for Quantification

Quantification is achieved by comparing the chromatographic response (peak area) of the unknown sample to a calibration curve generated from reference standards of known concentrations.

Caption: Logical process for sample quantification via external standard calibration.

Mechanism of Action: Tyrosinase Inhibition

Azo-resveratrol has been identified as a potent inhibitor of tyrosinase, a key enzyme in melanin (B1238610) biosynthesis.[4] This inhibitory action forms the basis of its potential application in treating hyperpigmentation.

Caption: Simplified pathway of Azo-resveratrol's inhibition of tyrosinase.

References

• 1. Aza- and Azo-Stilbenes: Bio-Isosteric Analogs of Resveratrol [mdpi.com]
• 2. Aza- and Azo-Stilbenes: Bio-Isosteric Analogs of Resveratrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of novel azo-resveratrol, azo-oxyresveratrol and their derivatives as potent tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]
• 9. ijper.org [ijper.org]
• 10. mdpi.com [mdpi.com]
• 11. Development and validation of a HPLC method for the determination of trans-resveratrol in spiked human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. globalresearchonline.net [globalresearchonline.net]
• 13. Development and Validation of a Stability-Indicating HPLC Method for the Simultaneous Determination of trans-Resveratrol and cis-Resveratrol in an Injectable Solution - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies of Azo-resveratrol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azo-resveratrol is a synthetic analog of resveratrol (B1683913), a naturally occurring polyphenol with well-documented anti-inflammatory, antioxidant, and chemopreventive properties. However, the therapeutic potential of resveratrol is limited by its low bioavailability due to rapid metabolism in the liver and intestines. Azo-resveratrol, which incorporates an azo bond, is designed as a colon-specific prodrug. The azo bond is intended to be cleaved by azoreductase enzymes produced by the gut microbiota, releasing the active resveratrol molecule directly in the colon.[1][2] This targeted delivery strategy is particularly promising for the treatment of localized colonic diseases such as inflammatory bowel disease (IBD) and colorectal cancer.[3][4][5]

These application notes provide a comprehensive guide to the formulation, characterization, and in vivo evaluation of Azo-resveratrol, drawing upon existing knowledge of resveratrol and colon-targeted drug delivery systems.

Pre-formulation Studies

Prior to in vivo studies, a thorough pre-formulation assessment of Azo-resveratrol is crucial to understand its physicochemical properties and to develop a stable and effective formulation.

Solubility Assessment

The solubility of Azo-resveratrol in various pharmaceutically acceptable vehicles should be determined to select an appropriate solvent system for in vivo administration. Based on the properties of its parent compound, resveratrol, Azo-resveratrol is expected to have poor water solubility.[6][7]

Table 1: Solubility of Resveratrol in Common Pharmaceutical Vehicles

Vehicle	Solubility of Resveratrol (mg/mL)	Reference
Water	0.05	[6]
Ethanol	87.98	[6]
Polyethylene glycol 400 (PEG 400)	373.85	[6]
Propylene (B89431) glycol	-	-
Tween 80 (5% in water)	-	-
Carboxymethylcellulose (0.5% in water)	-	-

Note: The solubility of Azo-resveratrol needs to be experimentally determined. The data for resveratrol is provided as a reference.

Protocol 1: Solubility Determination

• Objective: To determine the saturation solubility of Azo-resveratrol in various vehicles.

• Materials: Azo-resveratrol, selected vehicles (e.g., water, ethanol, PEG 400, propylene glycol, aqueous surfactant solutions), shaker incubator, centrifuge, HPLC-UV system.

• Method:

  • Add an excess amount of Azo-resveratrol to a known volume of each vehicle in a sealed vial.

  • Incubate the vials in a shaker incubator at a controlled temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium.

  • After incubation, centrifuge the samples to pellet the undissolved compound.

  • Carefully collect the supernatant and filter it through a 0.22 µm syringe filter.

  • Dilute the filtrate with a suitable solvent and quantify the concentration of Azo-resveratrol using a validated HPLC-UV method.[6]

  • Express the solubility in mg/mL.

Stability Analysis

The stability of Azo-resveratrol in simulated physiological fluids is critical to ensure that the prodrug remains intact until it reaches the colon.

Protocol 2: Stability in Simulated Gastric and Intestinal Fluids

• Objective: To evaluate the stability of Azo-resveratrol in simulated gastric fluid (SGF) and simulated intestinal fluid (SIF).

• Materials: Azo-resveratrol, SGF (pH 1.2-2.0, with pepsin), SIF (pH 6.8-7.4, with pancreatin), shaker incubator, HPLC-UV system.

• Method:

  • Prepare stock solutions of Azo-resveratrol in a minimal amount of a co-solvent (e.g., ethanol) and dilute into SGF and SIF to a final concentration.

  • Incubate the solutions at 37°C in a shaker incubator.

  • At predetermined time points (e.g., 0, 1, 2, 4, 6 hours), withdraw aliquots of the samples.

  • Immediately quench any enzymatic activity (e.g., by adding a strong acid or organic solvent).

  • Analyze the samples by HPLC-UV to determine the remaining concentration of Azo-resveratrol.

  • Calculate the degradation rate and half-life of Azo-resveratrol in each fluid.

Protocol 3: Stability in Simulated Colonic Fluid and Cleavage by Azoreductase

• Objective: To assess the stability of Azo-resveratrol in simulated colonic fluid and its cleavage by bacterial azoreductases.

• Materials: Azo-resveratrol, simulated colonic fluid (containing cecal or fecal contents from rodents or humans), anaerobic chamber, shaker incubator, HPLC-UV system.

• Method:

  • Prepare a slurry of rodent or human cecal/fecal contents in a suitable anaerobic buffer.

  • Add Azo-resveratrol to the slurry in an anaerobic chamber.

  • Incubate the mixture at 37°C under anaerobic conditions.

  • At various time points, withdraw samples, quench the reaction, and extract the compounds.

  • Analyze the samples by HPLC-UV to quantify the disappearance of Azo-resveratrol and the appearance of resveratrol.

  • This will confirm the intended prodrug activation in the colonic environment.[1]

Formulation for In Vivo Oral Administration

For in vivo studies, Azo-resveratrol can be formulated as a suspension or solution, depending on its solubility in a non-toxic vehicle. For colon-specific delivery, an enteric-coated formulation or incorporation into a colon-targeting delivery system is recommended.

Protocol 4: Preparation of an Oral Suspension of Azo-resveratrol

• Objective: To prepare a homogenous and stable suspension of Azo-resveratrol for oral gavage in rodents.

• Materials: Azo-resveratrol, a suspending agent (e.g., 0.5% w/v carboxymethylcellulose sodium or methylcellulose (B11928114) in water), mortar and pestle or homogenizer.

• Method:

  • Weigh the required amount of Azo-resveratrol.

  • Levigate the powder with a small amount of the vehicle to form a smooth paste.

  • Gradually add the remaining vehicle while mixing continuously to form a uniform suspension.

  • Store the suspension in a light-protected container at 4°C and ensure it is well-shaken before each administration.

In Vivo Experimental Protocols

The following protocols are designed to evaluate the pharmacokinetics and efficacy of Azo-resveratrol in rodent models of colonic diseases.

Pharmacokinetic Studies

Protocol 5: Pharmacokinetic Profile of Azo-resveratrol and Resveratrol in Rodents

• Objective: To determine the plasma concentration-time profiles of Azo-resveratrol and its metabolite, resveratrol, after oral administration.

• Animals: Male Sprague-Dawley rats or C57BL/6 mice.

• Formulation: Azo-resveratrol suspension (e.g., in 0.5% CMC).

• Dose: A suitable dose should be determined based on in vitro potency and expected bioavailability (e.g., 50-100 mg/kg).

• Procedure:

  • Fast the animals overnight with free access to water.

  • Administer the Azo-resveratrol suspension by oral gavage.

  • Collect blood samples (e.g., via tail vein or retro-orbital sinus) at specified time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24 hours).

  • Process the blood to obtain plasma and store at -80°C until analysis.

  • Analyze the plasma samples for Azo-resveratrol and resveratrol concentrations using a validated LC-MS/MS method.

  • Calculate pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life.[8][9][10]

Table 2: Representative Pharmacokinetic Parameters of Resveratrol in Rats

Parameter	Value	Route	Dose	Reference
Cmax	2.2 µM	Oral	180 mg (human)	[11]
Tmax	15 min	Oral	100 mg/kg (mice)	[12]
AUC (0-t)	6519 ng/h/mL	Oral	100 mg/kg	[9]
Bioavailability	~20%	Oral	-	[8]

Note: These values are for resveratrol and will likely differ for Azo-resveratrol. This table serves as a reference for the expected range of values.

Efficacy Studies in a Model of Inflammatory Bowel Disease (IBD)

Protocol 6: Evaluation of Azo-resveratrol in a DSS-Induced Colitis Model

• Objective: To assess the therapeutic efficacy of Azo-resveratrol in a murine model of IBD.

• Animals: Male C57BL/6 mice.

• Induction of Colitis: Administer 2-3% (w/v) dextran (B179266) sulfate (B86663) sodium (DSS) in the drinking water for 5-7 days.

• Treatment:

  • Group 1: Control (no DSS, vehicle treatment).

  • Group 2: DSS + Vehicle.

  • Group 3: DSS + Azo-resveratrol (e.g., 50 mg/kg/day, oral gavage).

  • Group 4: DSS + Resveratrol (equimolar dose to Azo-resveratrol).

  • Group 5: DSS + Sulfasalazine (positive control, e.g., 100 mg/kg/day).

• Procedure:

  • Start the treatment concurrently with DSS administration or as a pre-treatment.

  • Monitor body weight, stool consistency, and rectal bleeding daily to calculate the Disease Activity Index (DAI).

  • At the end of the study, sacrifice the animals and collect the colon.

  • Measure colon length and weight.

  • Perform histological analysis (H&E staining) of the colon to assess inflammation and tissue damage.

  • Analyze colon tissue for myeloperoxidase (MPO) activity as a marker of neutrophil infiltration.

  • Measure the expression of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the colon tissue by qPCR or ELISA.[13][14][15]

Table 3: Key Efficacy Endpoints in DSS-Induced Colitis Model

Endpoint	Expected Outcome with Effective Treatment
Disease Activity Index (DAI)	Decrease
Colon Length	Increase (less shortening)
Histological Score	Decrease
Myeloperoxidase (MPO) Activity	Decrease
Pro-inflammatory Cytokine Levels	Decrease

Signaling Pathway Analysis

Azo-resveratrol, upon conversion to resveratrol in the colon, is expected to modulate key inflammatory signaling pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation and is often constitutively active in IBD and colorectal cancer. Resveratrol has been shown to inhibit NF-κB activation.[16][17]

Protocol 7: Analysis of NF-κB Pathway Activation in Colon Tissue

• Objective: To determine if Azo-resveratrol inhibits the NF-κB signaling pathway in the colon of DSS-treated mice.

• Samples: Colon tissue lysates from the efficacy study (Protocol 6).

• Method (Western Blotting):

  • Extract proteins from the colon tissue.

  • Perform Western blot analysis using antibodies against:

    • Phospho-IκBα and Total IκBα

    • Phospho-p65 and Total p65 (nuclear and cytoplasmic fractions)

  • A decrease in the ratio of phosphorylated to total protein indicates inhibition of the pathway.

Caption: Azo-resveratrol inhibits the NF-κB signaling pathway.

SIRT1 Signaling Pathway

SIRT1 is a protein deacetylase that plays a crucial role in regulating inflammation and cellular metabolism. Resveratrol is a known activator of SIRT1.[16][17][18]

Protocol 8: Analysis of SIRT1 Pathway Activation in Colon Tissue

• Objective: To investigate if Azo-resveratrol activates the SIRT1 signaling pathway in the colon of DSS-treated mice.

• Samples: Colon tissue lysates from the efficacy study (Protocol 6).

• Method (Western Blotting and Activity Assay):

  • Perform Western blot analysis for SIRT1 expression.

  • Measure SIRT1 deacetylase activity using a commercially available kit.

  • Analyze the acetylation status of SIRT1 targets, such as p65, by immunoprecipitation followed by Western blotting.

References

• 1. Azoreductase activity of dye-decolorizing bacteria isolated from the human gut microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Azo compounds in colon-specific drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clinical Pharmacology of Resveratrol and its Metabolites in Colorectal Cancer Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biomedres.us [biomedres.us]
• 5. Impact of glutaraldehyde on in vivo colon-specific release of resveratrol from biodegradable pectin-based formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pre-formulation studies of resveratrol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Pharmacokinetics, oral bioavailability, and metabolic profile of resveratrol and its dimethylether analog, pterostilbene, in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of a Population Pharmacokinetic Model Characterizing the Tissue Distribution of Resveratrol After Administration by Different Routes and Doses in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparative Toxicokinetics of Trans-resveratrol and Its Major Metabolites in Harlan Sprague Dawley Rats and B6C3F1/N Mice Following Oral and Intravenous Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Stability of Trans-Resveratrol Encapsulated in a Protein Matrix Produced Using Spray Drying to UV Light Stress and Simulated Gastro-Intestinal Digestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Sequence similarity network analysis of drug- and dye-modifying azoreductase enzymes found in the human gut microbiome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Resveratrol Attenuates Inflammatory Bowel Disease in Mice by Regulating SUMO1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Resveratrol alleviates DSS-induced IBD in mice by regulating the intestinal microbiota-macrophage-arginine metabolism axis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Resveratrol for inflammatory bowel disease in preclinical studies: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Sirt1 Is Required for Resveratrol-Mediated Chemopreventive Effects in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Sirt1 Is Required for Resveratrol-Mediated Chemopreventive Effects in Colorectal Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols for the Sterilization of Azo-Resveratrol Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azo-resveratrol (B583362) is a synthetic compound combining the structural features of resveratrol (B1683913), a well-known polyphenol with numerous biological activities, and an azo moiety.[1][2] Like its parent compound resveratrol, azo-resveratrol is a potent tyrosinase inhibitor.[1] The sterilization of solutions containing novel bioactive compounds such as azo-resveratrol is a critical step in pre-clinical research and drug development to prevent microbial contamination in cell-based assays and other in-vitro or in-vivo studies. However, the presence of the photosensitive resveratrol backbone and the potentially labile azo group presents significant challenges for standard sterilization techniques.

This document provides a comprehensive guide to selecting and implementing an appropriate sterilization method for azo-resveratrol solutions. Based on the known sensitivities of resveratrol and azo compounds, this note concludes that aseptic filtration is the only recommended method. Alternative methods like heat sterilization (autoclaving) and gamma irradiation are likely to cause significant degradation and are therefore not advised.

Assessment of Sterilization Methods

The selection of a sterilization method must prioritize the preservation of the chemical integrity and biological activity of azo-resveratrol.

• Heat Sterilization (Autoclaving): Not Recommended. Resveratrol is known to be heat-labile, with significant degradation occurring at high temperatures.[3] Azo compounds can also undergo thermal degradation, which involves the cleavage of the azo bond to release nitrogen gas and form aromatic radical species.[4][5] Moist heat sterilization has been observed to cause significant decolorization and transformation of some azo dyes, a process that can be exacerbated by the presence of electron-donating molecules in the solution.[6]

• Gamma Irradiation: Not Recommended. Studies on resveratrol have shown that gamma irradiation can lead to decomposition and a reduction in antioxidant activity.[7] While some research suggests resveratrol may have protective effects against radiation damage in biological systems, direct irradiation of the compound in solution is likely to cause degradation.[8] Similarly, gamma irradiation is a known method for degrading azo dyes in wastewater, indicating the azo group's susceptibility to this energy source.[9][10]

• Aseptic Filtration: Recommended Method. Aseptic processing via sterile filtration is the industry standard for sterilizing heat-sensitive drug products.[11][12] This method physically removes microorganisms from the solution by passing it through a sterile filter with a pore size small enough to retain bacteria (typically ≤ 0.22 µm). This technique avoids the damaging effects of heat and radiation, thereby preserving the integrity of the azo-resveratrol molecule.

Comparative Stability Data (Inferred from Related Compounds)

Direct quantitative data on the stability of azo-resveratrol under various sterilization conditions is not currently available. The following tables summarize findings for resveratrol and other azo compounds to provide a rationale for the method selection.

Disclaimer: The data below is for resveratrol and representative azo compounds, not azo-resveratrol itself. This information should be used as a guide to infer the potential stability of azo-resveratrol.

Table 1: Summary of Thermal Stability Data

Compound Class	Treatment	Temperature	Duration	Observed Effect
Resveratrol	Hot Melt Extrusion	267 °C (Melting Point)	3 minutes	40% degradation.
Resveratrol	Thermal Treatment in Grape Juice	80 - 100 °C	Not Specified	Slight decline in trans-resveratrol content.
Azo Dyes	Moist Heat Sterilization (Autoclaving)	121 °C	15 minutes	Up to 75% decolorization (degradation) of Reactive Black 5 in the presence of glucose.
Azo Compounds	Thermogravimetric Analysis	Ambient to 800 °C	-	Decomposition with loss of N₂ gas and formation of aromatic radicals.

Table 2: Summary of Radiative Stability Data

Compound Class	Treatment	Dose / Wavelength	Observed Effect
Resveratrol	Gamma Irradiation	20 kGy	Decomposition of resveratrol and reduction of antioxidant capacity.
Resveratrol	Electron Beam Irradiation	25 kGy	Minor changes in chemical structure; no degradation products detected by HPLC.
Resveratrol	UV Irradiation	365 nm	Rapid photoisomerization from trans- to cis-isomer and formation of other photoproducts.
Azo Dyes	Gamma Irradiation	Not Specified	Discoloration and degradation of the dyes.

Experimental Protocols

Recommended Protocol: Aseptic Filtration of Azo-Resveratrol Solution

This protocol describes the sterilization of a small-volume azo-resveratrol solution for research applications. It assumes the solution is formulated in an aqueous buffer with a small amount of a compatible organic co-solvent (e.g., DMSO or ethanol) to ensure solubility.

Materials:

• Azo-resveratrol solution (pre-filtered through a 0.45 µm non-sterile filter to remove particulates, if necessary).

• Sterile syringe filters, 0.22 µm pore size. Recommended membrane: Hydrophilic Polyvinylidene Fluoride (PVDF) or Polyethersulfone (PES) for low protein binding and good chemical compatibility with aqueous solutions containing low percentages of organic solvents. Verify compatibility with your specific solvent using manufacturer charts.

• Sterile Luer-Lok syringes of appropriate volume.

• Sterile collection vials or tubes with secure caps.

• 70% ethanol (B145695) or isopropanol (B130326) for disinfection.

• Laminar flow hood or biological safety cabinet (BSC).

Procedure:

• Prepare the Sterile Field: Thoroughly wipe down the interior surfaces of the laminar flow hood or BSC with 70% ethanol and allow it to air dry.

• Introduce Materials: Aseptically introduce all materials (syringes, filters, collection vials) into the sterile field.

• Prepare the Syringe: Aseptically open the syringe packaging and draw the azo-resveratrol solution into the syringe.

• Attach the Filter: Aseptically open the sterile syringe filter packaging and securely attach it to the Luer-Lok tip of the syringe.

• Filter the Solution: Invert the syringe and gently push a small amount of air through the filter to wet the membrane (if necessary, check manufacturer's instructions). Position the filter outlet over the opening of the sterile collection vial and apply slow, steady pressure to the syringe plunger to push the solution through the filter.

  • Note: Avoid applying excessive pressure, which could rupture the filter membrane. If filtration becomes difficult, the solution may have high particulate matter, or the filter may be incompatible or clogged.

• Seal the Container: Once all the solution is filtered, remove the filter and syringe, and immediately seal the sterile collection vial.

• Labeling and Storage: Clearly label the vial with the contents, concentration, and date of sterilization. Store the solution under appropriate conditions, protecting it from light given the photosensitivity of the resveratrol moiety.

• Filter Integrity (Optional but Recommended): For critical applications, perform a bubble point test on the filter after use to ensure the membrane was not compromised during filtration.

Visualizations: Workflows and Degradation Pathways

Decision Flowchart for Sterilization Method Selection

The following diagram provides a logical workflow for selecting an appropriate sterilization method for a novel, sensitive compound.

Caption: Decision tree for selecting a sterilization method.

Workflow for Aseptic Filtration

This diagram outlines the key steps in the recommended aseptic filtration protocol.

Caption: Step-by-step workflow for aseptic filtration.

Potential Degradation Pathways of Azo-Resveratrol

These diagrams illustrate the likely points of degradation on the azo-resveratrol molecule based on known reactions of its constituent parts.

References

• 1. researchgate.net [researchgate.net]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Aza- and Azo-Stilbenes: Bio-Isosteric Analogs of Resveratrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Azo dyes degradation by microorganisms – An efficient and sustainable approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advances in Azo Dye Degrading Enzyme Research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Photochemical and photocatalytic degradation of trans-resveratrol - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 8. RSC - Page load error [pubs.rsc.org]
• 9. internationalfilterproducts.com [internationalfilterproducts.com]
• 10. Radiation-Chemical Degradation of Azo Dye Solutions | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. SPUP - Photochemical and photocatalytic degradation of trans-resveratrol [sigarra.up.pt]

Technical Notes & Optimization

Technical Support Center: Azo-Resveratrol Stability in Different Solvents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with azo-resveratrol (B583362). The information is designed to address common challenges encountered during experimental procedures involving this compound.

Frequently Asked Questions (FAQs)

Q1: My azo-resveratrol solution appears to be degrading. What are the primary factors that influence its stability?

A1: Azo-resveratrol's stability is influenced by several factors, primarily stemming from the sensitivities of its parent compound, resveratrol (B1683913), and the nature of the azo bond. Key factors include:

• pH: Resveratrol is known to be stable in acidic to neutral conditions but degrades exponentially in alkaline environments (pH > 6.8).[1][2][3] This degradation is attributed to the deprotonation of its hydroxyl groups.[4] It is highly probable that azo-resveratrol exhibits similar pH sensitivity.

• Light: Exposure to UV and visible light can cause isomerization of trans-resveratrol to cis-resveratrol (B22520) and lead to photodegradation.[3][5] Azo compounds, in general, can also be sensitive to light. Therefore, protecting azo-resveratrol solutions from light is critical to prevent both isomerization and degradation.

• Temperature: Elevated temperatures accelerate the degradation of resveratrol.[1][3] Similarly, the stability of azo compounds can be temperature-dependent.[6] For optimal stability, azo-resveratrol solutions should be kept at low temperatures.

• Solvent Polarity and Hydrogen Bonding: The solvent environment can significantly influence the stability of azo dyes.[7][8] Polar solvents can affect the tautomeric equilibrium of azo compounds, which in turn impacts their stability.[7]

• Oxidation: Resveratrol can undergo spontaneous oxidation, a process that can be hastened by the presence of metal ions.[3]

Q2: What is the recommended solvent for dissolving and storing azo-resveratrol?

A2: While specific solubility data for azo-resveratrol is not widely available, we can infer appropriate solvents from its structure and the known solubility of resveratrol. Resveratrol has poor water solubility (approximately 0.05 mg/mL) but is soluble in organic solvents.[4][9]

For stock solutions, consider using:

• Ethanol (B145695): Resveratrol is soluble in ethanol (approx. 50 mg/mL).[9][10]

• Dimethyl Sulfoxide (DMSO): Resveratrol is soluble in DMSO.[10]

• Dimethylformamide (DMF): Resveratrol is soluble in DMF (approx. 100 mg/mL).[10]

When preparing aqueous solutions for experiments, it is advisable to first dissolve the azo-resveratrol in a minimal amount of an organic solvent like ethanol or DMSO and then dilute it with the aqueous buffer.[10] Ensure the final concentration of the organic solvent is low enough to not interfere with your experimental system.

Q3: I am observing a color change in my azo-resveratrol solution. What could be the cause?

A3: A color change in your azo-resveratrol solution is a strong indicator of degradation or isomerization. The extended π-conjugation system, including the -N=N- bridge, is responsible for the color of azo compounds.[11] Alterations to this system will affect the wavelength of light absorbed. Potential causes for a color change include:

• pH Shift: A change in the pH of the solution can alter the electronic properties of the molecule and lead to a color change.

• Degradation: Cleavage of the azo bond or modification of the resveratrol backbone will change the chromophore and thus the color.

• Isomerization: Light can induce the isomerization of the more stable trans-resveratrol moiety to the cis form, which can affect the overall molecular conformation and its light-absorbing properties.[5]

Q4: How should I prepare and store my azo-resveratrol stock solutions to maximize stability?

A4: To ensure the longevity of your azo-resveratrol stock solutions, follow these best practices:

• Solvent Selection: Use a high-purity, anhydrous organic solvent like ethanol or DMSO.

• Light Protection: Prepare and store solutions in amber-colored vials or wrap clear vials in aluminum foil to protect them from light.[3]

• Temperature Control: Store stock solutions at -20°C or -80°C for long-term storage.

• Inert Atmosphere: For maximum stability, consider purging the solvent with an inert gas like nitrogen or argon before dissolving the compound and storing the solution under an inert atmosphere to prevent oxidation.

Troubleshooting Guides

Issue 1: Inconsistent or Non-reproducible Experimental Results

Potential Cause	Troubleshooting Step
Degradation of Azo-Resveratrol in Solution	Prepare fresh solutions for each experiment. If using a stock solution, verify its integrity by analytical methods like HPLC or UV-Vis spectroscopy before use.
pH Instability	Ensure the pH of your experimental buffer is within the stable range for resveratrol (ideally acidic to neutral, below pH 6.8).[1][2] Monitor the pH of your solutions throughout the experiment.
Photodegradation	Conduct experiments under subdued lighting. Use amber-colored labware or cover your experimental setup with aluminum foil.
Temperature Fluctuations	Maintain a constant and cool temperature during your experiments, especially for long incubation periods.

Issue 2: Low Yield or Purity After Synthesis/Purification

Potential Cause	Troubleshooting Step
Instability During Recrystallization	The choice of solvent and the cooling rate during recrystallization can impact the yield and crystal morphology of azo compounds.[6] Experiment with different solvent systems and cooling protocols.
Degradation During Workup	Minimize exposure to harsh pH conditions, high temperatures, and bright light during the extraction and purification steps.

Quantitative Data Summary

Table 1: Solubility of Resveratrol in Various Solvents

Solvent	Solubility	Reference
Water	~0.05 mg/mL	[4]
Ethanol	~50 mg/mL	[9][10]
DMSO	16 mg/mL	[9]
DMF	~100 mg/mL	[10]
PEG-400	~374 mg/mL	[4]
PBS (pH 7.2)	~0.1 mg/mL	[10]

Table 2: pH Stability of trans-Resveratrol

pH	Stability/Half-life	Reference
1.2	Stable for over 90 days	[1]
1-7	Stable for at least 28 days	[1]
> 6.8	Degradation increases exponentially	[1][2]
7.4 (at 37°C)	Half-life < 3 days	[1]
8.0	Half-life < 10 hours	[1]
10.0	Half-life < 5 minutes	[1]

Experimental Protocols

Protocol 1: General Method for Assessing Azo-Resveratrol Stability

This protocol provides a framework for evaluating the stability of azo-resveratrol in a specific solvent or buffer.

• Preparation of Azo-Resveratrol Solution:

  • Accurately weigh and dissolve trans-azo-resveratrol in the desired solvent to a known concentration (e.g., 50 µg/mL). If the solvent is aqueous, first dissolve the compound in a minimal volume of a suitable organic solvent (e.g., ethanol) before diluting with the aqueous medium.

• Incubation:

  • Aliquot the solution into multiple light-protected vials (e.g., amber HPLC vials).

  • Incubate the vials under the desired experimental conditions (e.g., specific pH, temperature, light exposure). Include a control sample stored at -20°C in the dark.

• Sample Collection:

  • At predetermined time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove a vial from the incubation and immediately analyze its contents or store it at -80°C for later analysis.

• Analysis:

  • Analyze the samples using a validated analytical method such as Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection.

  • Mobile Phase Example: A gradient of acetonitrile (B52724) and water with a small amount of acid (e.g., 0.1% formic acid) is often used for resveratrol analysis.[12]

  • Detection Wavelength: Monitor at a wavelength corresponding to the maximum absorbance of azo-resveratrol. For resveratrol, this is typically around 306-307 nm.[13][14]

  • Quantify the peak area of azo-resveratrol at each time point and compare it to the initial concentration (time 0) to determine the extent of degradation.

Visualizations

Caption: Experimental workflow for assessing azo-resveratrol stability.

Caption: Factors influencing the stability of azo-resveratrol.

References

• 1. researchgate.net [researchgate.net]
• 2. Stability and solubility of trans-resveratrol are strongly influenced by pH and temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Pre-formulation studies of resveratrol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Solvent polarity effect on photophysical properties of some aromatic azo dyes with focus on tautomeric and toxicity competition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. savemyexams.com [savemyexams.com]
• 12. Analytical Techniques for the Quantification and Validation of Resveratrol: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. globalresearchonline.net [globalresearchonline.net]
• 14. ijrpb.com [ijrpb.com]

Technical Support Center: Azo-Resveratrol Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the synthesis of Azo-resveratrol, particularly focusing on improving reaction yield.

Troubleshooting Guide

Low yield in Azo-resveratrol synthesis is a common issue that can often be traced back to suboptimal reaction conditions in one of the two key steps: diazotization of an aromatic amine and the subsequent azo coupling with a coupling agent like resveratrol (B1683913). This guide provides a systematic approach to identifying and resolving potential problems.

Problem	Potential Cause	Recommended Solution
Low or No Yield of Azo-Resveratrol	1. Decomposition of the Diazonium Salt: Diazonium salts are notoriously unstable at elevated temperatures. If the temperature during diazotization or coupling rises above 5-10°C, the salt can decompose, releasing nitrogen gas and preventing the desired reaction.[1][2]	- Strict Temperature Control: Maintain the reaction temperature between 0-5°C throughout the diazotization and coupling steps using an ice-salt bath.[1][2] - Immediate Use: Use the freshly prepared diazonium salt solution immediately in the subsequent coupling reaction.[1]
2. Incorrect pH for Diazotization: Diazotization requires a strongly acidic medium to generate nitrous acid (HNO₂) in situ from sodium nitrite (B80452) and a mineral acid.	- Ensure Strong Acidity: The reaction mixture should be strongly acidic. Typically, this is achieved by using an excess of a mineral acid like HCl.
3. Incorrect pH for Azo Coupling: The optimal pH for the azo coupling reaction is dependent on the coupling partner. For phenolic compounds like resveratrol, mildly alkaline conditions (pH > 7.5) are required to form the more reactive phenoxide ion.[2]	- Adjust pH for Coupling: Carefully adjust the pH of the resveratrol solution to the mildly alkaline range before the dropwise addition of the cold diazonium salt solution.
4. Incomplete Diazotization: An insufficient amount of sodium nitrite or premature decomposition of nitrous acid can lead to incomplete conversion of the primary aromatic amine to the diazonium salt.	- Check Reagent Stoichiometry: Ensure a slight molar excess of sodium nitrite (e.g., 1:1.1 amine to NaNO₂) is used to drive the reaction to completion.[2] - Slow Addition of Nitrite: Add the sodium nitrite solution slowly and with vigorous stirring to the cooled acidic solution of the amine to ensure complete reaction and to control the exothermic nature of the reaction.[2]
5. Side Reactions: Several side reactions can compete with the desired azo coupling, significantly reducing the yield. These include the formation of phenols from the reaction of the diazonium salt with water and the formation of biaryl compounds.[1]	- Maintain Low Temperature: Keeping the temperature at 0-5°C minimizes the rate of these side reactions.[1] - Controlled Addition: Slow, dropwise addition of the diazonium salt to the resveratrol solution can help to minimize side reactions by keeping the concentration of the diazonium salt low at any given time.
Product is an Unexpected Color	1. Impurities or Side Products: The presence of colored impurities or the formation of unexpected side products can alter the final color of the Azo-resveratrol.	- Purification: Purify the crude product using techniques such as column chromatography to isolate the desired Azo-resveratrol. - Reagent Purity: Ensure the purity of the starting materials, as impurities can lead to unwanted side reactions and colored byproducts.[1][2]
2. pH of the Final Product: Many azo compounds are pH indicators, and their color can vary depending on the pH of the solution.[2]	- Neutralize Product: Ensure the final isolated product is at a neutral pH unless a specific salt form is desired.
Difficulty in Product Purification	1. Presence of Tarry Byproducts: Side reactions can lead to the formation of tarry, difficult-to-remove impurities.	- Optimize Reaction Conditions: Revisit the reaction parameters, particularly temperature and rate of addition, to minimize the formation of side products. - Chromatographic Purification: Employ column chromatography with a suitable solvent system to separate the Azo-resveratrol from impurities. Gradient elution may be necessary.
2. Product Insolubility/Precipitation: The Azo-resveratrol product may have limited solubility in the reaction mixture, leading to premature precipitation and potential occlusion of impurities.	- Solvent Selection: Choose a solvent system for the reaction and workup that ensures the product remains in solution until purification. - Recrystallization: If the product is a solid, recrystallization from an appropriate solvent can be an effective purification method.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for achieving a high yield in Azo-resveratrol synthesis?

A1: Temperature control is arguably the most critical factor. The synthesis involves the formation of an aryl diazonium salt, which is thermally unstable and prone to decomposition at temperatures above 5°C.[1][2] Maintaining a temperature of 0-5°C throughout both the diazotization and the azo coupling steps is crucial to prevent the loss of this key intermediate and minimize the formation of byproducts, thereby maximizing the yield of Azo-resveratrol.

Q2: How does pH affect the two main stages of the synthesis?

A2: The pH plays a distinct and vital role in each stage:

• Diazotization: This step requires a strongly acidic environment. The acid (e.g., HCl) reacts with sodium nitrite to generate nitrous acid in situ, which is the diazotizing agent.[3] An excess of acid is also necessary to prevent the newly formed diazonium salt from coupling with the unreacted primary aromatic amine.

• Azo Coupling: For coupling with a phenol (B47542) like resveratrol, the reaction medium should be mildly alkaline (pH > 7.5).[2] This is because the alkaline conditions deprotonate the hydroxyl group of resveratrol to form a phenoxide ion, which is a much more powerful nucleophile and more reactive towards the electrophilic diazonium salt.[2]

Q3: My reaction mixture turned brown/black, and I got a very low yield. What happened?

A3: A dark coloration and poor yield are often indicative of the decomposition of the diazonium salt and the formation of complex side products. This is typically caused by the reaction temperature rising above the recommended 0-5°C range.[1][2] It is also important to add the sodium nitrite solution slowly during diazotization to control the exothermic nature of the reaction.[2]

Q4: Can I prepare the diazonium salt in advance and store it for later use?

A4: No, this is strongly discouraged. Aryl diazonium salts are highly unstable and should be used immediately after their preparation.[1] Storing the diazonium salt, even at low temperatures, will lead to significant decomposition and a drastic reduction in the final product yield.

Q5: What are some common side reactions that lower the yield of Azo-resveratrol?

A5: The most common side reactions include:

• Phenol Formation: The diazonium salt can react with water, especially at elevated temperatures, to form a phenol and release nitrogen gas.[1]

• Biaryl Formation: Coupling of two aryl radicals, which are intermediates, can lead to the formation of biaryl compounds.[1]

• Self-Coupling: The diazonium salt can sometimes couple with the unreacted starting amine if the diazotization is not complete or if the pH is not sufficiently acidic.

Q6: What is a suitable method for purifying the final Azo-resveratrol product?

A6: Column chromatography is a common and effective method for purifying azo compounds. A silica (B1680970) gel column with a suitable solvent system (e.g., a gradient of hexane (B92381) and ethyl acetate) can be used to separate the Azo-resveratrol from unreacted starting materials and side products. Recrystallization from an appropriate solvent is also a viable option if the product is a solid and a suitable solvent can be found.

Experimental Protocols

Representative Protocol for Azo-Resveratrol Synthesis

This protocol is a general guideline. Researchers should optimize the specific conditions based on their starting materials and experimental setup.

Step 1: Diazotization of a Primary Aromatic Amine

• Dissolve the primary aromatic amine (1.0 equivalent) in a suitable volume of aqueous hydrochloric acid (e.g., 3 M) in a flask.

• Cool the flask in an ice-salt bath to maintain a temperature of 0-5°C.

• Prepare a solution of sodium nitrite (1.1 equivalents) in a small amount of cold water.

• Slowly add the sodium nitrite solution dropwise to the stirred amine solution, ensuring the temperature does not exceed 5°C.

• After the addition is complete, continue stirring the mixture at 0-5°C for an additional 15-30 minutes to ensure complete diazotization. The resulting solution contains the diazonium salt and should be used immediately.

Step 2: Azo Coupling with Resveratrol

• In a separate flask, dissolve resveratrol (1.0 equivalent) in a suitable solvent (e.g., aqueous sodium hydroxide (B78521) solution, 10%) and cool it to 0-5°C in an ice-salt bath. The pH should be > 7.5.

• While maintaining the temperature at 0-5°C and with vigorous stirring, slowly add the freshly prepared cold diazonium salt solution from Step 1 to the resveratrol solution.

• A colored precipitate of Azo-resveratrol should form immediately.

• Continue stirring the reaction mixture in the ice bath for another 30-60 minutes to ensure the reaction goes to completion.

• Collect the crude Azo-resveratrol product by vacuum filtration, wash it with cold water, and air dry.

Step 3: Purification

• The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate).

• Alternatively, if the product is a solid, it can be purified by recrystallization from a suitable solvent.

Data Presentation

Table 1: Critical Parameters for Azo-Resveratrol Synthesis

Parameter	Diazotization	Azo Coupling	Rationale
Temperature	0-5°C	0-5°C	Prevents decomposition of the unstable diazonium salt.[1][2]
pH	Strongly Acidic (e.g., excess HCl)	Mildly Alkaline (pH > 7.5) for phenols	Promotes formation of nitrous acid for diazotization and the more reactive phenoxide ion for coupling.[2]
Reactant Ratio (Amine:NaNO₂)	~ 1:1.1	-	A slight excess of sodium nitrite ensures complete diazotization.[2]
Reactant Ratio (Diazo:Coupler)	-	~ 1:1	A 1:1 molar ratio is typically used for the coupling reaction.
Rate of Addition	Slow, dropwise	Slow, dropwise	Controls the exothermic reaction and minimizes side reactions.[2]

Visualizations

Experimental Workflow for Azo-Resveratrol Synthesis

Caption: Workflow for Azo-Resveratrol Synthesis.

Resveratrol-Mediated Signaling Pathways

Resveratrol is known to modulate several key signaling pathways involved in cellular processes.[2][4] Understanding these pathways is relevant for researchers in drug development.

1. MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cell proliferation, differentiation, and apoptosis. Resveratrol has been shown to inhibit this pathway in certain contexts.[5][6]

Caption: Resveratrol's Inhibition of the MAPK Pathway.

2. PI3K/AKT Signaling Pathway

The PI3K/AKT pathway is crucial for cell survival and growth. Resveratrol can suppress this pathway, leading to reduced cell proliferation and increased apoptosis.[3][4]

Caption: Resveratrol's Suppression of the PI3K/AKT Pathway.

3. SIRT1 Signaling Pathway

Resveratrol is a well-known activator of SIRT1, a protein involved in cellular regulation, including metabolism and aging.[1][2]

Caption: Resveratrol's Activation of the SIRT1 Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Resveratrol acts via the mitogen-activated protein kinase (MAPK) pathway to protect retinal ganglion cells from apoptosis induced by hydrogen peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Resveratrol activates MAPK/ERK pathway to regulate oestrogen metabolism in type I endometrial cancer - PMC [pmc.ncbi.nlm.nih.gov]

preventing degradation of Azo-resveratrol in experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on preventing the degradation of Azo-resveratrol in experimental settings. Given the limited direct stability data on Azo-resveratrol, the information herein is largely based on the well-documented physicochemical properties of its structural analog, resveratrol (B1683913), and the known characteristics of azo compounds. Researchers should consider this guidance as a starting point and are encouraged to perform their own stability assessments for their specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is Azo-resveratrol and how does its structure relate to its stability?

A1: Azo-resveratrol is a synthetic analog of resveratrol where the central carbon-carbon double bond is replaced by an azo bridge (-N=N-). This modification classifies it as an azo-stilbene. While this change can alter its biological activity, it also introduces stability characteristics of both resveratrol and azo compounds. The phenolic hydroxyl groups are susceptible to oxidation and pH-dependent degradation, similar to resveratrol. The azo bridge is known to be sensitive to light and can undergo isomerization or cleavage.

Q2: What are the primary factors that can cause Azo-resveratrol degradation?

A2: Based on the properties of resveratrol and azo compounds, the primary factors likely to cause Azo-resveratrol degradation are:

• pH: Alkaline conditions (pH > 7) can lead to rapid degradation.[1]

• Light: Exposure to UV and even visible light can cause isomerization of the azo bond and photodegradation.[1][2]

• Temperature: Elevated temperatures accelerate the rate of degradation.[1]

• Oxidation: The phenolic structure is prone to oxidation, which can be catalyzed by metal ions.[1]

Q3: How should I store Azo-resveratrol powder and stock solutions?

A3: To ensure maximum stability:

• Powder: Store in a tightly sealed, opaque container in a desiccator at -20°C or -80°C.

• Stock Solutions: Prepare fresh solutions for each experiment whenever possible. If storage is necessary, use a suitable organic solvent like DMSO or ethanol (B145695), store in small aliquots in amber vials at -20°C or -80°C, and minimize freeze-thaw cycles. Before use, it is advisable to confirm the integrity of the compound.

Q4: I am observing lower than expected biological activity in my experiments. Could Azo-resveratrol degradation be the cause?

A4: Yes, degradation is a likely culprit for reduced biological activity. If you suspect degradation, consider the following:

• Review your experimental workflow: Ensure all steps are performed with minimal exposure to light and at controlled temperatures.

• Check the pH of your media: If your cell culture media or buffer is at a physiological pH of ~7.4, Azo-resveratrol may be degrading over the course of your experiment.

• Perform a stability check: Analyze a sample of your working solution by HPLC to determine the concentration of intact Azo-resveratrol.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of Azo-resveratrol due to variations in handling.	Standardize your protocol to minimize light exposure, control temperature, and use freshly prepared solutions.
Precipitation of Azo-resveratrol in aqueous solutions	Poor aqueous solubility.	Use a co-solvent such as DMSO or ethanol for the stock solution. Ensure the final concentration of the organic solvent is compatible with your experimental system.
Color change of Azo-resveratrol solution	Degradation of the compound.	Discard the solution. Prepare a fresh solution, ensuring all preventative measures against degradation are taken.
Low or no biological effect	Significant degradation of Azo-resveratrol.	Confirm the concentration of intact Azo-resveratrol using an analytical method like HPLC. Prepare fresh solutions and consider the stability in your experimental media over time.

Quantitative Data Summary

Disclaimer: The following data is for resveratrol . Due to the structural similarity, it can serve as a valuable guide for handling Azo-resveratrol. However, the exact stability profile of Azo-resveratrol may differ.

Table 1: pH Stability of Resveratrol in Aqueous Solution [1]

pH	Stability	Half-life (at 37°C)
1-7	Stable	> 3 days
7.4	Unstable	< 3 days
8.0	Highly Unstable	< 10 hours
10.0	Extremely Unstable	< 5 minutes

Table 2: Temperature Stability of Resveratrol

Temperature	Storage Form	Stability	Recommendation
-80°C to -20°C	Powder & Stock Solution	High	Recommended for long-term storage.
4°C	Stock Solution	Moderate	Suitable for short-term storage (a few days).
Room Temperature	Powder & Stock Solution	Low	Avoid prolonged exposure.
60°C	In Soybean Oil	Very Low	50% degradation after 3 days.[1]

Experimental Protocols

Protocol 1: General Method for Assessing Azo-Resveratrol Stability in Solution

This protocol provides a framework to determine the stability of Azo-resveratrol under your specific experimental conditions.

1. Materials:

• Azo-resveratrol
• Desired solvent or experimental medium (e.g., cell culture media, buffer)
• HPLC-grade solvents (for analysis)
• Amber vials
• Incubator/water bath
• HPLC system with a suitable detector (e.g., UV-Vis or PDA)

2. Procedure:

• Solution Preparation: Prepare a stock solution of Azo-resveratrol in a suitable solvent (e.g., DMSO) and then dilute it to a final working concentration in your experimental medium.
• Sample Aliquoting: Aliquot the working solution into multiple amber vials. One vial will be your time zero (T=0) sample.
• Incubation: Incubate the remaining vials under the desired conditions (e.g., 37°C in a cell culture incubator).
• Sample Collection: At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), remove one vial from incubation and immediately store it at -80°C to stop further degradation.
• HPLC Analysis: Once all samples are collected, thaw them and analyze the concentration of intact Azo-resveratrol by a validated HPLC method.
• Data Analysis: Plot the percentage of remaining Azo-resveratrol against time to determine the degradation kinetics.

Protocol 2: Forced Degradation Study of Azo-Resveratrol

This protocol is used to identify potential degradation products and assess the stability-indicating nature of an analytical method.

1. Materials:

• Azo-resveratrol
• Hydrochloric acid (HCl)
• Sodium hydroxide (B78521) (NaOH)
• Hydrogen peroxide (H₂O₂)
• HPLC system with PDA or MS detector

2. Procedure:

• Acid Hydrolysis: Incubate Azo-resveratrol solution with 0.1 M HCl at 60°C.
• Base Hydrolysis: Incubate Azo-resveratrol solution with 0.1 M NaOH at room temperature.
• Oxidation: Treat Azo-resveratrol solution with 3% H₂O₂ at room temperature.
• Thermal Degradation: Heat a solid sample of Azo-resveratrol at a high temperature (e.g., 105°C).
• Photodegradation: Expose an Azo-resveratrol solution to UV light.
• Analysis: Analyze all stressed samples by HPLC-PDA or LC-MS to separate and identify the degradation products.

Visualizations

Caption: Factors causing Azo-resveratrol degradation and preventive measures.

Caption: Experimental workflow for assessing Azo-resveratrol stability.

Caption: Simplified signaling pathway illustrating the impact of degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. Stability and Photoisomerization of Stilbenes Isolated from the Bark of Norway Spruce Roots [mdpi.com]

Optimizing Azo-Resveratrol Dosage for In Vitro Studies: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing Azo-resveratrol dosage for in vitro experiments. This resource includes frequently asked questions (FAQs), troubleshooting advice, detailed experimental protocols, and a summary of available quantitative data to facilitate effective experimental design and execution.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting concentration range for Azo-resveratrol in in vitro studies?

Due to the limited specific data on Azo-resveratrol, a definitive starting range is not well-established across all cell types and assays. However, based on studies of the parent compound, resveratrol (B1683913), and the available data on Azo-resveratrol's tyrosinase inhibitory activity, a tiered approach is recommended:

• Initial Dose-Ranging Studies: It is highly advisable to perform a broad dose-response experiment to determine the optimal concentration for your specific cell line and experimental endpoint. A suggested starting range could be from 1 µM to 100 µM.

• Reference to Resveratrol: Many studies on resveratrol show biological effects in the 10-100 µM range for anti-cancer and anti-inflammatory activities[1][2]. These concentrations can serve as a preliminary guide for Azo-resveratrol, but direct extrapolation is not recommended.

• Enzymatic Assays: For enzymatic assays, such as tyrosinase inhibition, an IC50 value of 36.28 ± 0.72 μM has been reported for Azo-resveratrol. This provides a more specific starting point for similar cell-free assays.

Q2: How does the bioactivity of Azo-resveratrol compare to Resveratrol?

Direct comparative studies on the broad biological activities of Azo-resveratrol and Resveratrol are scarce. While Azo-resveratrol has been synthesized as a bio-isosteric analog of resveratrol, it is crucial to experimentally determine its specific activity in your system. The azo functional group may alter the compound's solubility, stability, cell permeability, and interaction with molecular targets compared to the vinyl group in resveratrol.

Q3: What are the common challenges when working with Azo-resveratrol in cell culture?

Researchers may encounter issues related to:

• Solubility: Like resveratrol, Azo-resveratrol may have limited aqueous solubility. It is typically dissolved in an organic solvent like DMSO before being diluted in cell culture media. Ensure the final DMSO concentration is non-toxic to your cells (typically ≤ 0.1%).

• Stability: The stability of Azo-resveratrol in cell culture media over time is not well-documented. It is advisable to prepare fresh stock solutions and minimize the exposure of the compound to light and high temperatures.

• Cytotoxicity: At higher concentrations, Azo-resveratrol may exhibit cytotoxicity. It is essential to perform a cell viability assay (e.g., MTT, XTT, or resazurin) to determine the non-toxic concentration range for your specific cell line and treatment duration.

Q4: Which signaling pathways are potentially modulated by Azo-resveratrol?

While specific data for Azo-resveratrol is limited, studies on resveratrol suggest that it can modulate several key signaling pathways involved in inflammation, apoptosis, and cell proliferation. These pathways are likely points of interest for Azo-resveratrol research as well:

• NF-κB Signaling: Resveratrol has been shown to inhibit the NF-κB pathway, a key regulator of inflammation[3][4][5][6][7]. This is a primary target for investigation with Azo-resveratrol in anti-inflammatory studies.

• Apoptosis Pathways: Resveratrol can induce apoptosis in cancer cells through both caspase-dependent and -independent mechanisms, often involving the modulation of Bcl-2 family proteins and mitochondrial pathways[8][9][10][11][12].

• PI3K/Akt Pathway: This is a crucial survival pathway that is often dysregulated in cancer and is a known target of resveratrol[13].

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No observable effect of Azo-resveratrol	- Concentration is too low.- Compound has degraded.- Insufficient treatment duration.- Cell line is resistant.	- Perform a wider dose-response study (e.g., 0.1 µM to 200 µM).- Prepare fresh stock solutions for each experiment. Protect from light.- Optimize the treatment time (e.g., 24h, 48h, 72h).- Consider using a different, more sensitive cell line as a positive control.
High level of cell death in all treated groups	- Azo-resveratrol concentration is too high.- Solvent (e.g., DMSO) concentration is toxic.- Compound is contaminated.	- Determine the IC50 value using a cytotoxicity assay and work at concentrations below this for mechanistic studies.- Ensure the final solvent concentration is below the toxic threshold for your cells (typically <0.5% for DMSO).- Verify the purity of your Azo-resveratrol compound.
Inconsistent or variable results between experiments	- Inconsistent cell seeding density.- Variability in compound preparation.- Differences in incubation times.- Passage number of cells.	- Standardize cell seeding protocols.- Prepare a large batch of stock solution for a series of experiments, aliquot, and store appropriately.- Use precise timing for all treatment and assay steps.- Use cells within a consistent and low passage number range.
Precipitation of Azo-resveratrol in culture medium	- Poor solubility of the compound.- Exceeding the solubility limit in the final medium.	- Ensure the stock solution in DMSO is fully dissolved before diluting in media.- Pre-warm the cell culture medium before adding the Azo-resveratrol stock solution.- Visually inspect the medium for any precipitation after adding the compound.

Quantitative Data Summary

The following tables summarize the available quantitative data for Azo-resveratrol and related compounds to aid in experimental design.

Table 1: IC50 Values for Azo-Resveratrol and Analogs

Compound	Assay	Cell Line/System	IC50 Value (µM)	Reference
Azo-resveratrol	Tyrosinase Inhibition	Mushroom Tyrosinase	36.28 ± 0.72

Table 2: Effective Concentrations of Resveratrol in Various In Vitro Assays (for reference)

Biological Effect	Cell Line	Effective Concentration (µM)	Outcome	Reference
Anti-inflammatory	RAW 264.7 Macrophages	10 - 50	Inhibition of NO production	[14]
Anti-cancer (Apoptosis)	Rat B103 Neuroblastoma	10 - 20	Significant decrease in cell viability	[8]
Anti-cancer (Apoptosis)	HCT116 Colorectal Cancer	5	Reduced secretion of pro-inflammatory proteins	[1]
Anti-cancer (Cytotoxicity)	MDA-MB-231 Breast Cancer	> 50	Decrease in cell viability
Neuroprotection	Primary Neuronal Cultures	0.1 - 10	Reduction in OGD/reperfusion-induced cell death	[15]
Anti-inflammatory	Human EA.hy926 Endothelial Cells	0.25 - 2	Attenuation of TNF-α-stimulated mRNA expression of MCP-1 and ICAM-1	[7]

Detailed Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is a standard method to assess the cytotoxic effects of Azo-resveratrol.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of Azo-resveratrol in sterile DMSO (e.g., 100 mM). Prepare serial dilutions of Azo-resveratrol in culture medium to achieve the desired final concentrations. Include a vehicle control (medium with the highest concentration of DMSO used).

• Treatment: Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Azo-resveratrol or vehicle control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle-treated control. Calculate the IC50 value, which is the concentration of Azo-resveratrol that causes a 50% reduction in cell viability.

NF-κB Activation Assay (p65 Nuclear Translocation)

This protocol can be used to determine if Azo-resveratrol inhibits the NF-κB signaling pathway.

• Cell Seeding and Treatment: Seed cells on sterile coverslips in a 24-well plate. Once confluent, pre-treat the cells with various non-toxic concentrations of Azo-resveratrol for 1-2 hours.

• Stimulation: Stimulate the cells with an NF-κB activator, such as TNF-α (10 ng/mL) or LPS (1 µg/mL), for 30-60 minutes.

• Fixation and Permeabilization: Wash the cells with PBS, fix with 4% paraformaldehyde for 15 minutes, and then permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

• Immunostaining: Block the cells with 1% BSA in PBS for 30 minutes. Incubate with a primary antibody against the p65 subunit of NF-κB for 1 hour at room temperature. After washing, incubate with a fluorescently-labeled secondary antibody for 1 hour.

• Nuclear Staining and Mounting: Stain the cell nuclei with DAPI. Mount the coverslips onto microscope slides.

• Microscopy and Analysis: Visualize the cells using a fluorescence microscope. In unstimulated or effectively treated cells, p65 will be localized in the cytoplasm. Upon stimulation, p65 translocates to the nucleus. Quantify the nuclear fluorescence intensity to determine the inhibitory effect of Azo-resveratrol on p65 translocation.

Visualizations

Caption: A generalized workflow for in vitro testing of Azo-resveratrol.

Caption: Hypothesized inhibition of the NF-κB pathway by Azo-resveratrol.

References

• 1. Inhibitory Potential of Resveratrol in Cancer Metastasis: From Biology to Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Cancer Properties of Resveratrol: A Focus on Its Impact on Mitochondrial Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Resveratrol inhibits NF-kB signaling through suppression of p65 and IkappaB kinase activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Inhibition of NF-κB Signaling Pathway by Resveratrol Improves Spinal Cord Injury [frontiersin.org]
• 6. Anti-Inflammatory Action and Mechanisms of Resveratrol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Natural Compound Resveratrol Attenuates TNF-Alpha-Induced Vascular Dysfunction in Mice and Human Endothelial Cells: The Involvement of the NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antiproliferative and Cytotoxic Effects of Resveratrol in Mitochondria-Mediated Apoptosis in Rat B103 Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Resveratrol induces mitochondria-mediated, caspase-independent apoptosis in murine prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Resveratrol induces extensive apoptosis by depolarizing mitochondrial membranes and activating caspase-9 in acute lymphoblastic leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. KoreaMed Synapse [synapse.koreamed.org]
• 12. mdpi.com [mdpi.com]
• 13. The Role of Resveratrol in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Azo-Resveratrol Synthesis & Application

Welcome to the technical support center for Azo-resveratrol synthesis and application. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up the synthesis of this promising compound. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered when scaling up Azo-resveratrol synthesis?

A1: The primary challenges in scaling up Azo-resveratrol synthesis revolve around the two key reaction steps: diazotization and azo coupling. The diazonium salt intermediate formed during diazotization is often unstable and can decompose at elevated temperatures (above 5°C), leading to the formation of phenolic byproducts and a significant reduction in yield.[1][2] Controlling the reaction temperature is therefore critical. Additionally, maintaining the optimal pH for the azo coupling reaction is crucial; for phenolic coupling partners like resorcinol (B1680541), a mildly alkaline pH is required to facilitate the reaction.[1] On a larger scale, ensuring efficient mixing and heat dissipation becomes more challenging, potentially leading to localized temperature and pH fluctuations that can result in side reactions and the formation of impurities.[3]

Q2: My Azo-resveratrol synthesis has a low yield. What are the likely causes and how can I troubleshoot this?

A2: Low yields in Azo-resveratrol synthesis can often be attributed to several factors. Firstly, the decomposition of the diazonium salt is a common culprit. Ensure that the diazotization reaction is carried out at a strictly controlled temperature of 0-5°C using an ice-salt bath.[2] Secondly, the pH of the coupling reaction must be optimized. For the coupling of a diazonium salt with resorcinol, a mildly alkaline pH is necessary to activate the resorcinol for electrophilic attack. Incorrect pH can lead to incomplete reaction or the formation of side products.[1] Finally, the purity of your starting materials, 4-aminophenol (B1666318) and resorcinol, is important, as impurities can lead to unwanted side reactions.

Q3: What are the primary degradation pathways for Azo-resveratrol and how can I minimize them during experiments?

A3: Azo-resveratrol, similar to its parent compound resveratrol, is susceptible to degradation under certain conditions. Exposure to light, particularly UV radiation, can cause isomerization of the azo bond and photodegradation. Therefore, it is crucial to protect the compound from light during synthesis, purification, and storage by using amber glassware or wrapping containers in aluminum foil.[1] Temperature and pH also play a significant role in stability. Azo-resveratrol is more stable in acidic to neutral conditions and tends to degrade in alkaline solutions.[4][5] For storage, it is recommended to keep the purified compound in a cool, dark, and dry place.

Q4: What are the best practices for purifying crude Azo-resveratrol?

A4: Purification of crude Azo-resveratrol is essential to remove unreacted starting materials, byproducts, and inorganic salts. Two common and effective methods are recrystallization and column chromatography. For recrystallization, selecting an appropriate solvent system where Azo-resveratrol is soluble at high temperatures but sparingly soluble at low temperatures is key.[6] Column chromatography using silica (B1680970) gel as the stationary phase can provide a higher degree of purity. The choice of the mobile phase will depend on the polarity of the impurities to be separated.[6][7]

Troubleshooting Guides

Synthesis Troubleshooting

Issue	Potential Cause	Troubleshooting Steps
Low or No Yield of Azo-resveratrol	Decomposition of the diazonium salt due to high temperature.[1][2]	- Maintain a strict temperature of 0-5°C during diazotization using an ice-salt bath.- Use the diazonium salt solution immediately after preparation.
Incorrect pH for the coupling reaction.[1]	- Ensure the resorcinol solution is alkaline (pH 8-10) before adding the diazonium salt solution.
Impure starting materials.	- Use high-purity 4-aminophenol and resorcinol.
Formation of a Dark, Tarry Precipitate	Polymerization or decomposition products due to excessive temperature or incorrect pH.[1]	- Strictly control the temperature and pH as mentioned above.- Ensure slow and controlled addition of the diazonium salt solution to the resorcinol solution with vigorous stirring.
Product is an Unexpected Color	Formation of side products such as triazenes or diazoamino compounds.[1]	- Ensure the diazotization reaction is complete before coupling.- Maintain a strongly acidic medium during diazotization to minimize the presence of free amine.

Purification Troubleshooting

Issue	Potential Cause	Troubleshooting Steps
Difficulty in Recrystallization	Inappropriate solvent choice.	- Test the solubility of a small amount of crude product in various solvents to find one that dissolves the compound when hot but not when cold.[6]
Presence of oily impurities preventing crystallization.	- Attempt to purify by column chromatography first to remove the interfering impurities.
Poor Separation in Column Chromatography	Incorrect mobile phase polarity.	- Use Thin Layer Chromatography (TLC) to test different solvent systems to find the optimal mobile phase for separation.
Column overloading.	- Use an appropriate amount of crude product relative to the column size.

Data Presentation

Comparison of Synthesis Methods

Method	Typical Reaction Time	Typical Yield (%)	Purity	Key Advantages	Key Disadvantages
Conventional Synthesis	2-4 hours	60-75%	Good to High	- Well-established methodology.- Does not require specialized equipment.	- Longer reaction times.- Potential for lower yields due to decomposition.[5]
Microwave-Assisted Synthesis	5-15 minutes	80-95%	High	- Significantly reduced reaction times.- Often results in higher yields and purity.[4][5][8]	- Requires a dedicated microwave reactor.

Experimental Protocols

Protocol 1: Synthesis of Azo-resveratrol (Conventional Method)

This protocol is a generalized procedure for the synthesis of Azo-resveratrol based on standard diazotization and azo coupling reactions.

Materials:

• 4-Aminophenol

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (B80452) (NaNO₂)

• Resorcinol

• Sodium Hydroxide (B78521) (NaOH)

• Distilled water

• Ice

Procedure:

Part A: Diazotization of 4-Aminophenol

• In a 250 mL beaker, dissolve 1.09 g of 4-aminophenol in 50 mL of distilled water and 5 mL of concentrated HCl.

• Cool the solution to 0-5°C in an ice-salt bath with constant stirring.

• In a separate beaker, dissolve 0.70 g of sodium nitrite in 10 mL of cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cold 4-aminophenol solution while maintaining the temperature between 0-5°C and stirring vigorously.

• After the addition is complete, continue stirring for 15-20 minutes in the ice bath to ensure complete formation of the diazonium salt.

Part B: Azo Coupling

• In a separate 500 mL beaker, dissolve 1.10 g of resorcinol in 100 mL of a 10% aqueous sodium hydroxide solution.

• Cool this solution to 0-5°C in an ice bath with vigorous stirring.

• Slowly and with continuous stirring, add the cold diazonium salt solution from Part A to the cold resorcinol solution. A colored precipitate should form immediately.

• Continue stirring the reaction mixture in the ice bath for 30-45 minutes to ensure the coupling reaction goes to completion.

Part C: Isolation and Crude Purification

• Collect the crude Azo-resveratrol precipitate by vacuum filtration using a Büchner funnel.

• Wash the filter cake with a generous amount of cold water until the filtrate is neutral to pH paper.

• Dry the crude product in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Purification of Azo-resveratrol by Recrystallization

Procedure:

• Transfer the crude, dry Azo-resveratrol to an Erlenmeyer flask.

• Add a minimum amount of a suitable hot solvent (e.g., ethanol (B145695) or an ethanol-water mixture) to dissolve the solid completely. Gentle heating may be necessary.

• If insoluble impurities are present, perform a hot gravity filtration.

• Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry completely.

Protocol 3: Purity Analysis by HPLC

This is a general HPLC method that can be adapted for the purity analysis of Azo-resveratrol.

Chromatographic Conditions:

• Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Determined by UV-Vis scan of a pure sample of Azo-resveratrol.

• Injection Volume: 10 µL

Procedure:

• Prepare a stock solution of the purified Azo-resveratrol in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Prepare a series of dilutions to create a calibration curve.

• Inject the standards and the sample solution into the HPLC system.

• Determine the purity of the sample by comparing the peak area of Azo-resveratrol to the total peak area of all components in the chromatogram.

Visualizations

Logical Workflow for Troubleshooting Azo-resveratrol Synthesis

Caption: A logical workflow for troubleshooting low yield in Azo-resveratrol synthesis.

Signaling Pathway for Tyrosinase Inhibition by Azo-resveratrol

The mechanism of tyrosinase inhibition by Azo-resveratrol is expected to be similar to that of resveratrol, which involves the downregulation of key factors in melanogenesis.

Caption: Proposed signaling pathway for the inhibition of melanogenesis by Azo-resveratrol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. sphinxsai.com [sphinxsai.com]
• 5. ijsr.net [ijsr.net]
• 6. benchchem.com [benchchem.com]
• 7. Purification procedures for synthetic dyes: Part 1—dry column chromatography | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]

Azo-Resveratrol Interference in Biochemical Assays: A Technical Support Guide

Introduction

Azo-resveratrol (B583362), a synthetic analog of the naturally occurring polyphenol resveratrol (B1683913), is utilized in various research applications due to its distinct chemical properties, including its character as a bio-isosteric analog where the C=C bond is replaced by an N=N bond. While offering unique adv[1]antages, its structure also presents a potential for interference in a range of biochemical assays. This guide provides researchers, scientists, and drug development professionals with a comprehensive resource to identify, troubleshoot, and mitigate assay interference caused by azo-resveratrol.

Frequently Asked Questions (FAQs)

Q1: What is azo-resveratrol and how does it differ from resveratrol?

Azo-resveratrol is a synthetic derivative of resveratrol where the central carbon-carbon double bond (stilbene scaffold) is replaced by a nitrogen-nitrogen double bond (azo scaffold). This modification alters [1]the molecule's electronic properties, symmetry, and potential for photochemical reactions, which can influence its biological activity and its behavior in biochemical assays. While resveratrol is know[2]n for its antioxidant and potential sirtuin-activating properties, azo-resveratrol has been[3] investigated for activities such as tyrosinase inhibition.

Q2: What are the commo[4]n signs of azo-resveratrol interference in my assay?

Researchers should be vigilant for the following signs that may indicate assay interference rather than true biological activity:

• High Hit Rate: The compound appears active across multiple, unrelated assays (a characteristic of Pan-Assay Interference Compounds or PAINS).

• Steep Dose-Response[5] Curves: Unusually sharp changes in activity with small changes in concentration.

• Time-Dependent Effects: The observed activity changes with pre-incubation time, which could suggest compound aggregation or degradation.

• Irreproducible Results: Significant variability in results between replicate experiments.

• Assay-Specific Activity: The compound is active in one assay format (e.g., fluorescence-based) but inactive in an orthogonal assay (e.g., mass spectrometry-based) for the same target.

Q3: What types of biochemical assays are most susceptible to interference by azo-resveratrol?

Due to its chemical structure, azo-resveratrol can interfere with several types of assays:

• Fluorescence-Based Assays: Azo compounds can act as quenchers, reducing the fluorescence signal of a probe, or they may be intrinsically fluorescent, leading to a false-positive signal. Some diazo compounds are [6][7]also photoactivatable, which can lead to interactions with proteins and nucleic acids.

• Absorbance-Based As[2]says: The color of azo compounds can interfere with colorimetric assays by absorbing light at the detection wavelength.

• Enzyme Assays: Azo-resveratrol may cause non-specific inhibition through mechanisms like protein aggregation or redox cycling, rather than by specifically binding to the enzyme's active site.

• **Cell-Based Assays:[8] At higher concentrations, the compound may exhibit cytotoxicity or perturb cell membranes, leading to artifacts.

Troubleshooting Gu[9]ides

If you suspect azo-resveratrol is interfering with your assay, follow these troubleshooting steps and perform the recommended control experiments.

Problem 1: Unexpected results in a fluorescence-based assay (e.g., SIRT1 activity assay).

Possible Cause: The azo moiety of azo-resveratrol may be quenching the fluorescence of the reporter molecule (e.g., AMC in SIRT1 assays) or the compound itself may be fluorescent at the excitation/emission wavelengths used. It is important to note that even resveratrol's activation of SIRT1 has been shown to be dependent on the presence of a covalently attached fluorophore in some assay formats.

Troubleshooting Workfl[9][10]ow:

Caption: Troubleshooting workflow for fluorescence assay interference.

Problem 2: Observed inhibition is time-dependent and shows a steep dose-response.

Possible Cause: The compound may be forming aggregates at higher concentrations. These aggregates can non-specifically sequester and denature proteins, leading to apparent inhibition. Resveratrol itself has been shown to form aggregates at micromolar concentrations.

Troubleshooting Workfl[11]ow:

Caption: Troubleshooting workflow for suspected compound aggregation.

Problem 3: Results are not reproducible, especially in the presence of reducing agents like DTT.

Possible Cause: The compound may be undergoing redox cycling. Polyphenolic compounds and those with certain functional groups can be redox-active, generating reactive oxygen species (ROS) like hydrogen peroxide in the assay buffer, which can oxidize and inactivate proteins.

Troubleshooting Workfl[8]ow:

Caption: Troubleshooting workflow for suspected redox cycling.

Quantitative Data Summary

While specific IC50 values for azo-resveratrol as an assay interference compound are not widely published, data from related compounds highlight the importance of context. For example, azo-resveratrol showed potent mushroom tyrosinase inhibition with an IC50 value of 36.28 ± 0.72 μM, which was comparable to resveratrol itself, suggesting true inhibitory activity in that specific context. However, researchers shou[4]ld generate their own data in control assays to determine interference thresholds.

Assay Type	Potential Interferent	Typical IC50 Range (Artifact)	Notes
Fluorescence Quenching	Azo-Resveratrol	Highly variable (nM to µM)	Depends on fluorophore, buffer conditions
Protein Aggregation	Resveratrol Analogs	Low µM range	Often concentration- and time-dependent
Redox Cycling	Polyphenols	Low to mid µM range	Can be sensitive to DTT or other reducing agents

Table 1: General concentration ranges where interference from polyphenol-like compounds may be observed. These are not absolute values and must be determined empirically for azo-resveratrol in the specific assay being used.

Experimental Protocols

Protocol 1: Fluorescence Interference Assay

• Objective: To determine if azo-resveratrol is intrinsically fluorescent or quenches the assay's fluorophore.

• Materials: Azo-resveratrol stock solution, assay buffer, fluorophore/fluorescent substrate, and a plate reader.

• Procedure:

  • Prepare a serial dilution of azo-resveratrol in assay buffer in a microplate.

  • In a parallel set of wells, prepare the same serial dilution of azo-resveratrol. To these wells, add the fluorophore at the final assay concentration.

  • Include control wells containing only buffer, and buffer with the fluorophore.

  • Incubate the plate under the same conditions as the main assay (time, temperature).

  • Read the fluorescence at the assay's excitation and emission wavelengths.

• Interpretation:

  • Intrinsic Fluorescence: An increase in signal in wells with only azo-resveratrol indicates the compound is fluorescent.

  • Quenching: A decrease in signal in wells containing both azo-resveratrol and the fluorophore (compared to the fluorophore-only control) indicates quenching.

Protocol 2: Aggregation Confirmation Assay

• Objective: To determine if the observed activity is due to compound aggregation.

• Materials: Azo-resveratrol, assay components, and a non-ionic detergent (e.g., Triton X-100).

• Procedure:

  • Run the biochemical assay as usual with a dose-response of azo-resveratrol.

  • In parallel, run the exact same assay, but include 0.01% (w/v) Triton X-100 in the assay buffer.

  • Compare the dose-response curves.

• Interpretation: If the inhibitory potency of azo-resveratrol is significantly reduced or eliminated in the presence of Triton X-100, it strongly suggests that the observed activity was due to aggregation.

Protocol 3: DTT Counter-Screen for Redox Activity

• Objective: To assess if the compound's activity is dependent on its redox state.

• Materials: Azo-re[12]sveratrol, assay components, Dithiothreitol (DTT).

• Procedure:

  • First, confirm that the assay performance itself is not negatively affected by the presence of a typical concentration of DTT (e.g., 1 mM).

  • Run the assay with a dose-response of azo-resveratrol under standard conditions (without DTT).

  • Run the identical assay including 1 mM DTT in the buffer.

• Interpretation: A significant shift in the IC50 value or a complete loss of activity in the presence of DTT suggests the compound may be acting through a redox mechanism (e.g., by being a thiol-reactive compound).

References

• 1. Aza- and Azo-Stilbenes: Bio-Isosteric Analogs of Resveratrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Resveratrol-like Compounds as SIRT1 Activators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of novel azo-resveratrol, azo-oxyresveratrol and their derivatives as potent tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pan-assay interference compounds - Wikipedia [en.wikipedia.org]
• 6. Singlet Oxygen Quenching by Resveratrol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The conversion of azo-quenchers to fluorophores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. longdom.org [longdom.org]
• 9. Mechanism of human SIRT1 activation by resveratrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude Azo-Resveratrol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of crude Azo-resveratrol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude Azo-resveratrol?

A1: Crude Azo-resveratrol, synthesized via a diazotization and coupling reaction, can contain several types of impurities:

• Unreacted starting materials: This includes residual resveratrol (B1683913) and the diazonium salt precursor.

• Byproducts of the coupling reaction: Self-coupling of the diazonium salt can lead to symmetrical azo compounds. Positional isomers of Azo-resveratrol may also form depending on the reaction conditions.

• Degradation products: Azo compounds can be sensitive to light, temperature, and pH, leading to decomposition.[1]

• Inorganic salts: Salts are introduced during the diazotization and coupling steps (e.g., from sodium nitrite (B80452) and hydrochloric acid) and need to be removed.[2]

Q2: Which chromatographic techniques are most effective for purifying Azo-resveratrol?

A2: The choice of chromatographic technique depends on the scale of purification and the nature of the impurities.

• Flash Column Chromatography: This is a primary and widely used method for purifying gram-scale quantities of synthetic organic compounds like azo dyes.[3] Common stationary phases include silica (B1680970) gel, alumina (B75360), and florisil.

• High-Performance Liquid Chromatography (HPLC): For achieving high purity on an analytical to semi-preparative scale, Reverse-Phase HPLC (RP-HPLC) is a powerful technique.[4] It separates compounds based on their polarity.

• Thin-Layer Chromatography (TLC): TLC is an essential tool for monitoring the progress of the purification, identifying the components in different fractions, and for initial solvent system screening.[4]

Q3: How do I choose the right solvent system for column chromatography?

A3: The ideal solvent system for column chromatography should provide good separation between Azo-resveratrol and its impurities on a TLC plate. A general approach is to find a solvent mixture that results in an Rf value of approximately 0.2-0.4 for Azo-resveratrol. Start with a non-polar solvent (e.g., hexane (B92381) or heptane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate, dichloromethane, or acetone).

Q4: My Azo-resveratrol appears to be degrading during purification. What can I do to minimize this?

A4: Azo compounds can be sensitive. To minimize degradation:

• Protect from light: Conduct the purification in a fume hood with the sash down or wrap the chromatography column and collection vessels in aluminum foil.

• Control the temperature: Avoid excessive heat. If possible, perform the purification at room temperature or below.

• Use neutral conditions: Azo-resveratrol contains phenolic hydroxyl groups, which can be sensitive to acidic or basic conditions. It is advisable to use neutral solvents and stationary phases. Deactivated silica gel can be used to reduce acidity.[3]

Troubleshooting Guides

Guide 1: Column Chromatography Issues

Problem	Possible Cause(s)	Troubleshooting Steps
No compound eluting from the column	1. The compound may have decomposed on the stationary phase. 2. The solvent system is not polar enough to elute the compound. 3. The compound is irreversibly adsorbed to the stationary phase.	1. Test the stability of your crude Azo-resveratrol on a small amount of silica gel using TLC.[3] 2. Gradually increase the polarity of the eluent. 3. Consider switching to a different stationary phase like alumina or florisil.[3]
Poor separation of Azo-resveratrol from impurities	1. The chosen solvent system is not optimal. 2. The column was not packed properly, leading to channeling. 3. The column was overloaded with the crude sample.	1. Perform a more thorough solvent system screen using TLC to find a system that gives better separation. 2. Ensure the column is packed uniformly without any air bubbles or cracks. 3. Reduce the amount of crude material loaded onto the column.
Streaking or tailing of the Azo-resveratrol band	1. The compound is interacting too strongly with the stationary phase (e.g., acidic silica gel interacting with the phenolic groups). 2. The sample is not soluble in the eluent. 3. The column is overloaded.	1. Deactivate the silica gel by adding a small percentage of a polar solvent like triethylamine (B128534) or methanol (B129727) to the eluent. 2. Dissolve the crude sample in a minimum amount of a stronger solvent and then adsorb it onto a small amount of silica gel before loading it onto the column. 3. Reduce the sample load.

Guide 2: HPLC Analysis Issues

Problem	Possible Cause(s)	Troubleshooting Steps
Peak tailing for Azo-resveratrol	1. Secondary interactions between the phenolic groups of Azo-resveratrol and residual silanols on the C18 column. 2. Column overload. 3. Mismatch between the sample solvent and the mobile phase.	1. Lower the pH of the mobile phase (e.g., to 2.5-3.0) to suppress the ionization of silanols.[5] 2. Reduce the concentration of the sample or the injection volume.[5] 3. Dissolve the sample in the initial mobile phase.[5]
Inconsistent retention times	1. The column is not properly equilibrated. 2. Fluctuations in mobile phase composition or temperature. 3. Column degradation.	1. Ensure the column is flushed with at least 10-15 column volumes of the mobile phase before injection.[5] 2. Use a column oven to maintain a constant temperature and ensure the mobile phase is well-mixed. 3. Replace the column with a new one.[5]
Presence of unexpected peaks	1. Sample degradation. 2. Contamination from the solvent, glassware, or the HPLC system. 3. Matrix effects from complex sample matrices.	1. Prepare fresh samples and protect them from light and heat. 2. Use high-purity solvents and clean all equipment thoroughly. 3. Implement a sample cleanup step like Solid-Phase Extraction (SPE) before HPLC analysis.[6]

Experimental Protocols

Protocol 1: General Procedure for Flash Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the initial, least polar eluent.

• Column Packing: Pour the slurry into the column and allow the silica to settle, ensuring a flat and uniform bed. Drain the excess solvent until it is level with the top of the silica bed.

• Sample Loading: Dissolve the crude Azo-resveratrol in a minimal amount of a suitable solvent. Alternatively, for less soluble samples, create a dry load by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dry powder to the top of the column bed.

• Elution: Begin elution with the starting solvent system, gradually increasing the polarity as needed to move the desired compound down the column.

• Fraction Collection: Collect fractions and monitor their composition using TLC.

• Product Isolation: Combine the pure fractions containing Azo-resveratrol and evaporate the solvent under reduced pressure.

Protocol 2: Purity Assessment by RP-HPLC

• Instrumentation: A standard HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[4]

• Mobile Phase: A gradient of water (often with 0.1% formic acid or trifluoroacetic acid to improve peak shape) and an organic solvent like acetonitrile (B52724) or methanol.

• Flow Rate: Typically 1.0 mL/min.[4]

• Injection Volume: 10-20 µL.[4]

• Detection Wavelength: Monitor at a wavelength where Azo-resveratrol has maximum absorbance, likely in the visible range (e.g., 400-500 nm) due to the azo chromophore.[4]

Data Presentation

Table 1: Comparison of Purification Techniques for Azo Dyes

Technique	Scale	Resolution	Throughput	Common Issues
Recrystallization	Milligram to Kilogram	Variable	Low to Medium	Finding a suitable solvent, product loss in mother liquor.[7]
Flash Column Chromatography	Milligram to Gram	Good	Medium	Compound decomposition, streaking, co-elution of impurities.[3]
Preparative HPLC	Microgram to Gram	Very High	Low	High solvent consumption, potential for sample degradation.

Visualizations

Caption: A typical experimental workflow for the purification and analysis of Azo-resveratrol.

Caption: A logical troubleshooting workflow for column chromatography of Azo-resveratrol.

References

• 1. youtube.com [youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. Chromatography [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Azo-resveratrol: A Comparative Analysis of Its Efficacy as a Tyrosinase Inhibitor

In the landscape of dermatological and cosmetic research, the quest for potent and safe tyrosinase inhibitors is a significant focus for the management of hyperpigmentation. Tyrosinase is a key enzyme in the intricate process of melanin (B1238610) synthesis, and its inhibition can lead to a reduction in melanin production. This guide provides a detailed comparison of Azo-resveratrol with other established tyrosinase inhibitors, supported by experimental data, to assist researchers, scientists, and drug development professionals in their evaluation of novel depigmenting agents.

Quantitative Comparison of Tyrosinase Inhibitory Activity

The efficacy of a tyrosinase inhibitor is commonly quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%. A lower IC50 value indicates a more potent inhibitor. The following table summarizes the IC50 values for Azo-resveratrol and other well-known tyrosinase inhibitors, primarily from studies using mushroom tyrosinase. It is important to note that IC50 values can vary depending on the specific experimental conditions, including the source of the tyrosinase and the substrate used.

Inhibitor	IC50 (µM)	Source of Tyrosinase	Notes
Azo-resveratrol	36.28 ± 0.72	Mushroom	A synthetic derivative of resveratrol.[1]
Resveratrol	~57.05 µg/mL (~250 µM)	Mushroom	A natural stilbenoid found in grapes and other plants.[2]
Kojic Acid	121 ± 5	Mushroom	A natural metabolite produced by several species of fungi.[3]
Oxyresveratrol	1.2	Mushroom	A natural analog of resveratrol, found in mulberry wood.[4]
Arbutin (β-arbutin)	900	Mushroom	A glycoside of hydroquinone (B1673460) found in the bearberry plant.[5]
Hydroquinone	>500	Human	A phenolic compound, considered a benchmark but with safety concerns.[6]
Deoxyarbutin	0.05	Not Specified	A synthetic derivative of arbutin.[7]

Experimental Protocols

A standardized in vitro assay is crucial for the comparative evaluation of tyrosinase inhibitors. The following is a representative experimental protocol for determining the tyrosinase inhibitory activity of a compound.

Objective: To determine the concentration of an inhibitor that results in 50% inhibition of mushroom tyrosinase activity (IC50).

Materials:

• Mushroom Tyrosinase (e.g., from Agaricus bisporus)

• L-DOPA (3,4-dihydroxyphenylalanine) as the substrate

• Phosphate (B84403) buffer (e.g., 50 mM, pH 6.8)

• Test compounds (e.g., Azo-resveratrol, Kojic Acid) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader capable of measuring absorbance at ~475-490 nm

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of mushroom tyrosinase in phosphate buffer.

  • Prepare a stock solution of L-DOPA in phosphate buffer.

  • Prepare serial dilutions of the test compounds and a positive control (e.g., Kojic Acid) in the appropriate solvent.

• Assay in 96-Well Plate:

  • Test Wells: Add a specific volume of phosphate buffer, the test compound solution at various concentrations, and the tyrosinase solution.

  • Control Wells (No Inhibitor): Add the same volume of phosphate buffer, the solvent used for the test compound (without the inhibitor), and the tyrosinase solution.

  • Blank Wells (No Enzyme): Add phosphate buffer and the test compound solution (to account for any absorbance from the compound itself).

• Pre-incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a short period (e.g., 10 minutes) to allow the inhibitor to interact with the enzyme.

• Initiation of Reaction: Add the L-DOPA solution to all wells to start the enzymatic reaction.

• Kinetic Measurement: Immediately place the microplate in the reader and measure the change in absorbance at regular intervals (e.g., every minute) for a defined period (e.g., 20-30 minutes). The formation of dopachrome (B613829) from the oxidation of L-DOPA results in an increase in absorbance.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of increase in absorbance) for each concentration of the inhibitor.

  • Calculate the percentage of inhibition for each concentration using the formula: % Inhibition = [(Rate of control - Rate of test) / Rate of control] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value from the resulting dose-response curve.

Visualizing Key Processes

To better understand the context of tyrosinase inhibition, the following diagrams illustrate the melanogenesis signaling pathway and a typical experimental workflow.

Caption: Simplified signaling pathway of melanogenesis initiated by UV radiation or α-MSH.

Caption: Experimental workflow for a tyrosinase inhibition assay.

References

• 1. Synthesis of novel azo-resveratrol, azo-oxyresveratrol and their derivatives as potent tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibitory Effects of Resveratrol Analogs on Mushroom Tyrosinase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kojic Acid Showed Consistent Inhibitory Activity on Tyrosinase from Mushroom and in Cultured B16F10 Cells Compared with Arbutins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oxyresveratrol and hydroxystilbene compounds. Inhibitory effect on tyrosinase and mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. A comprehensive review on tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]

Azo-Resveratrol: An Objective Look at its Antioxidant Potential in Comparison to Resveratrol

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

Introduction

Resveratrol (B1683913), a naturally occurring stilbenoid, is renowned for its antioxidant properties. Azo-resveratrol, a synthetic analog where the central carbon-carbon double bond of resveratrol is replaced by an azo group (-N=N-), has emerged as a compound of interest. This guide provides a comparative analysis of the antioxidant capacity of Azo-resveratrol and its parent compound, resveratrol, based on available scientific data. While direct quantitative comparisons of the antioxidant capacity of Azo-resveratrol are limited in the current literature, this guide synthesizes existing data on related azo compounds and resveratrol to offer a comprehensive overview for research and development professionals.

Quantitative Antioxidant Capacity: A Comparative Overview

To provide a benchmark, the following table summarizes the reported antioxidant capacity of resveratrol from various studies.

Table 1: Antioxidant Capacity of Resveratrol

Assay	IC50 (µM)	Trolox Equivalent Antioxidant Capacity (TEAC)	Reference
DPPH	14.1	-	[2]
ABTS	-	25.93 µM Resveratrol equivalent to 10 µM Trolox	[3]
ABTS	-	138.12 µM Resveratrol equivalent to 50 µM Trolox	[3]

IC50: The concentration of an antioxidant required to scavenge 50% of the free radicals. A lower IC50 value indicates higher antioxidant activity. TEAC: The concentration of a standard antioxidant (Trolox) that has the same antioxidant capacity as the substance being tested.

While a direct comparison is not yet possible, the potent activity of related aza-stilbenes suggests that Azo-resveratrol warrants further investigation to quantify its antioxidant potential relative to resveratrol.

In a study focused on tyrosinase inhibition, Azo-resveratrol demonstrated an IC50 value of 36.28 ± 0.72 μM, which was comparable to that of resveratrol, a known tyrosinase inhibitor.[4] While not a direct measure of antioxidant capacity, this indicates that the structural modification does not eliminate its biological activity in this context.

Experimental Protocols

The following are detailed methodologies for the key experiments commonly used to evaluate antioxidant capacity.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: DPPH is a stable free radical with a deep purple color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to a non-radical form, resulting in a color change from purple to yellow. The degree of discoloration, measured spectrophotometrically at approximately 517 nm, is proportional to the antioxidant capacity of the sample.

Protocol:

• Reagent Preparation:

  • DPPH solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store in a dark bottle at 4°C.

  • Test compound stock solution: Prepare a stock solution of the test compound (e.g., Azo-resveratrol, resveratrol) in methanol.

  • Standard solution: Prepare a stock solution of a standard antioxidant like ascorbic acid or Trolox in methanol.

• Assay Procedure:

  • Add 1.0 mL of the DPPH solution to 1.0 mL of various concentrations of the test compound or standard in test tubes.

  • Incubate the mixture in the dark at room temperature for 30 minutes.

  • Measure the absorbance of the solution at 517 nm using a spectrophotometer.

  • A control is prepared by mixing 1.0 mL of the DPPH solution with 1.0 mL of methanol.

• Data Analysis:

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: ABTS is oxidized to its radical cation (ABTS•+) by potassium persulfate. The ABTS•+ has a characteristic blue-green color. In the presence of an antioxidant, the ABTS•+ is reduced back to the colorless neutral form. The reduction in color, measured spectrophotometrically at 734 nm, is proportional to the antioxidant capacity of the sample.

Protocol:

• Reagent Preparation:

  • ABTS stock solution (7 mM): Dissolve ABTS in water to a final concentration of 7 mM.

  • Potassium persulfate solution (2.45 mM): Prepare a 2.45 mM solution of potassium persulfate in water.

  • ABTS•+ working solution: Mix the ABTS stock solution and potassium persulfate solution in equal volumes and allow the mixture to stand in the dark at room temperature for 12-16 hours before use. Dilute the working solution with ethanol (B145695) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Test compound and standard (Trolox) solutions are prepared as in the DPPH protocol.

• Assay Procedure:

  • Add 1.0 mL of the ABTS•+ working solution to 10 µL of various concentrations of the test compound or standard.

  • Incubate the mixture at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

• Data Analysis:

  • The percentage of inhibition is calculated as in the DPPH assay.

  • The antioxidant capacity is expressed as Trolox Equivalents (TE) by comparing the percentage of inhibition of the sample to that of a Trolox standard curve.

Visualizing Experimental and Biological Pathways

Experimental Workflow for Antioxidant Capacity Assessment

Caption: Workflow for in vitro antioxidant capacity validation.

Postulated Antioxidant Signaling Pathway of Resveratrol

While the specific signaling pathways for Azo-resveratrol's antioxidant activity are yet to be elucidated, resveratrol is known to exert its effects through various cellular mechanisms. The following diagram illustrates a key pathway modulated by resveratrol. It is plausible that Azo-resveratrol may interact with similar pathways, a hypothesis that requires experimental validation.

Caption: Resveratrol's activation of the SIRT1-Nrf2 antioxidant pathway.

Conclusion

Azo-resveratrol presents an intriguing structural modification of resveratrol. While direct evidence quantifying its antioxidant capacity is currently sparse, preliminary data from related compounds suggest it may possess significant antioxidant potential. The provided experimental protocols offer a standardized approach for researchers to directly compare the antioxidant activities of Azo-resveratrol, resveratrol, and other compounds. Further studies are crucial to fully elucidate the antioxidant efficacy and underlying molecular mechanisms of Azo-resveratrol, which will be vital for its potential development in therapeutic applications.

References

• 1. ijhmr.com [ijhmr.com]
• 2. AID 1060590 - Ratio of resveratrol IC50 to compound IC50 for DPPH free radical scavenging activity - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Resveratrol-loaded Nanoparticles Induce Antioxidant Activity against Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of novel azo-resveratrol, azo-oxyresveratrol and their derivatives as potent tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Azo-Resveratrol and Its Analogs: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Azo-resveratrol and its analogs, supported by experimental data. This document delves into their synthesis, biological activities, and underlying mechanisms of action, offering a comprehensive resource for advancing research in this promising class of compounds.

Azo-resveratrol and its analogs are synthetic derivatives of resveratrol (B1683913), a naturally occurring polyphenol known for its diverse biological activities.[1] These analogs are characterized by the replacement of the central carbon-carbon double bond of resveratrol with an azo (-N=N-) or an aza (-CH=N-) linkage.[1] This structural modification has been explored to enhance the therapeutic potential of resveratrol by improving its bioavailability and tuning its biological properties.[1] This guide presents a comparative analysis of the performance of Azo-resveratrol and its key analogs, focusing on their efficacy as enzyme inhibitors and anticancer agents.

Quantitative Performance Analysis

The biological activities of Azo-resveratrol and its aza-analogs have been evaluated across various assays. The following tables summarize the key quantitative data, primarily focusing on their inhibitory concentrations (IC50) against different targets.

Table 1: Tyrosinase Inhibitory Activity

Compound	IC50 (µM)	Source
Azo-resveratrol	36.28 ± 0.72
Azo-oxyresveratrol	> 100
Resveratrol	comparable to Azo-resveratrol
Aza-resveratrol analog 13b	17.85	[2]
Kojic Acid (control)	49.08	[2]
Resveratrol (control)	59.80	[2]

Table 2: Cholinesterase Inhibitory Activity

Compound	Target	IC50 (µM)	Source
Aza-resveratrol analog 12a	Butyrylcholinesterase	0.31	[3]
Aza-resveratrol analog 12b	Acetylcholinesterase	0.43	[3]
Aza-stilbene analog (unspecified)	Acetylcholinesterase	0.65–8.52	[4]
Thiophene resveratrol analog 5	Butyrylcholinesterase	22.9	[5]
Thiophene resveratrol analog 8	Butyrylcholinesterase	24.8	[5]
Galantamine (control)	-	-	[6]

Table 3: Anticancer Activity (Cytotoxicity)

Compound	Cell Line	IC50 (µM)	Source
Aza-stilbene analogs (AZA-ST 1a-g)	Murine N2a neuronal cells	11.3 - 25	[1]
Resveratrol	Murine N2a neuronal cells	14.5	[1]
Aza-resveratrol analogs	MDA-MB-231 and T47D (breast cancer)	Superior to resveratrol	[7]
Resveratrol	HT-29 (colon cancer)	Cytotoxic at 50 & 100 µM	[8]
Resveratrol	HRT (colorectal cancer)	75.63	[9]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Synthesis of Azo-Resveratrol

Azo-resveratrol can be synthesized through a multi-step process involving the preparation of a diazonium salt from an aromatic primary amine, followed by a diazo-coupling reaction with a phenolic compound.[7] A common method involves a modified Curtius rearrangement and diazotization.

General Procedure:

• Diazonium Salt Formation: An aromatic primary amine is treated with nitrous acid (generated in situ from sodium nitrite (B80452) and a strong acid like hydrochloric acid) at low temperatures (0-5 °C) to form a diazonium salt.

• Diazo-Coupling: The diazonium salt solution is then slowly added to a solution of a phenolic compound (e.g., resorcinol (B1680541) or a derivative) dissolved in an alkaline solution. The coupling reaction typically occurs at a controlled pH and temperature.

• Purification: The resulting azo compound precipitates out of the solution and is collected by filtration. Further purification is achieved through recrystallization or column chromatography.[2]

Mushroom Tyrosinase Inhibition Assay

This assay is used to screen for inhibitors of tyrosinase, a key enzyme in melanin (B1238610) synthesis.[10]

Protocol:

• Reagent Preparation:

  • Mushroom tyrosinase solution (e.g., 1000 U/mL in phosphate (B84403) buffer, pH 6.8).[5]

  • L-DOPA solution (substrate).[10]

  • Test compound solutions at various concentrations.

  • Phosphate buffer (e.g., 0.1 M, pH 6.8).[5]

• Assay Procedure (96-well plate):

  • Add phosphate buffer, tyrosinase solution, and the test compound to each well.[5]

  • Pre-incubate the mixture at a specific temperature (e.g., 25°C) for a set time (e.g., 10 minutes).[10]

  • Initiate the reaction by adding the L-DOPA solution.[10]

  • Measure the absorbance at 475 nm at regular intervals to monitor the formation of dopachrome.[5][10]

• Data Analysis:

  • Calculate the percentage of tyrosinase inhibition for each concentration of the test compound compared to a control without the inhibitor.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[10]

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay is widely used to measure AChE activity and screen for its inhibitors.[11]

Protocol:

• Reagent Preparation:

  • AChE solution.

  • Acetylthiocholine iodide (ATCI) solution (substrate).

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent).[11]

  • Buffer solution (e.g., phosphate buffer, pH 8.0).[11]

  • Test compound solutions at various concentrations.

• Assay Procedure (96-well plate):

  • Add buffer, DTNB, the test compound, and the AChE solution to each well.[11]

  • Pre-incubate the mixture to allow the inhibitor to bind to the enzyme.[11]

  • Initiate the reaction by adding the ATCI solution.[11]

  • Measure the absorbance at 412 nm over time. The rate of color change is proportional to the AChE activity.[11]

• Data Analysis:

  • Calculate the percentage of AChE inhibition for each concentration of the test compound.

  • Determine the IC50 value from the dose-response curve.[11]

MTT Assay for Anticancer Activity (Cell Viability)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[12]

Protocol:

• Cell Culture:

  • Seed cancer cells in a 96-well plate and allow them to adhere overnight.[12]

• Treatment:

  • Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours).[13]

• MTT Addition:

  • Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for a few hours (e.g., 4 hours) at 37°C.[1][12] Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.[12]

• Solubilization:

  • Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.[1][12]

• Absorbance Measurement:

  • Measure the absorbance of the solution at a wavelength between 550 and 600 nm using a microplate reader.[1]

• Data Analysis:

  • The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability for each treatment group relative to the untreated control.

  • Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Signaling Pathways and Mechanisms of Action

While direct experimental evidence for the signaling pathways modulated by Azo-resveratrol is still emerging, the structural similarity to resveratrol suggests that its analogs may share similar mechanisms of action. Resveratrol is known to modulate several key signaling pathways involved in cell proliferation, apoptosis, and inflammation.

PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a crucial signaling cascade that regulates cell growth, survival, and proliferation. Resveratrol has been shown to inhibit this pathway in various cancer cells, leading to apoptosis and cell cycle arrest.[14][15] It is plausible that Azo-resveratrol and its analogs could exert their anticancer effects through a similar mechanism.

Caption: Azo-resveratrol's potential inhibition of the PI3K/Akt/mTOR pathway.

MAPK Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in a wide range of cellular processes, including proliferation, differentiation, and apoptosis. Resveratrol has been shown to modulate the MAPK pathway, which can lead to either pro-apoptotic or pro-survival signals depending on the cellular context.[16][17] The effect of Azo-resveratrol on this pathway warrants further investigation.

Caption: Potential modulation of the MAPK signaling pathway by Azo-resveratrol.

NF-κB Pathway

The Nuclear Factor-kappa B (NF-κB) pathway plays a critical role in regulating the immune and inflammatory responses, as well as cell survival. Resveratrol is known to inhibit the NF-κB pathway, thereby exerting anti-inflammatory effects.[18][19][20][21] This inhibitory action is a promising area of investigation for Azo-resveratrol and its analogs.

Caption: Postulated inhibitory effect of Azo-resveratrol on the NF-κB pathway.

Conclusion

Azo-resveratrol and its analogs represent a promising class of compounds with enhanced biological activities compared to the parent molecule, resveratrol. The quantitative data presented in this guide highlight their potential as potent tyrosinase inhibitors, cholinesterase inhibitors, and anticancer agents. The detailed experimental protocols provide a foundation for researchers to conduct further investigations and comparative studies. While the precise signaling pathways modulated by Azo-resveratrol are yet to be fully elucidated, the known mechanisms of resveratrol offer a strong starting point for future research. Further exploration into the structure-activity relationships and in vivo efficacy of these analogs will be crucial for their development as novel therapeutic agents.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. researchgate.net [researchgate.net]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijsr.in [ijsr.in]
• 6. Design and Microwave-Assisted Synthesis of Aza-Resveratrol Analogs with Potent Cholinesterase Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchhub.com [researchhub.com]
• 13. texaschildrens.org [texaschildrens.org]
• 14. Resveratrol downregulates PI3K/Akt/mTOR signaling pathways in human U251 glioma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Modulation of the PI3K/Akt signaling pathway by resveratrol in cancer: molecular mechanisms and therapeutic opportunity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Resveratrol acts via the mitogen-activated protein kinase (MAPK) pathway to protect retinal ganglion cells from apoptosis induced by hydrogen peroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Resveratrol acts via the mitogen-activated protein kinase (MAPK) pathway to protect retinal ganglion cells from apoptosis induced by hydrogen peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Frontiers | Inhibition of NF-κB Signaling Pathway by Resveratrol Improves Spinal Cord Injury [frontiersin.org]
• 20. Anti-inflammatory effect of resveratrol through the suppression of NF-κB and JAK/STAT signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Azo-resveratrol Analogs Demonstrate Superior Anticancer Efficacy Compared to Resveratrol Through Autophagy Induction

For Immediate Release

A comparative analysis of Azo-resveratrol and its parent compound, resveratrol (B1683913), reveals that novel Azo-resveratrol analogs exhibit significantly enhanced anticancer activity in breast cancer cell lines. This heightened efficacy is attributed to the induction of autophagy, a cellular self-degradative process that can promote cell death in cancerous cells. These findings position Azo-resveratrol as a promising candidate for further investigation in the development of novel cancer therapeutics.

Quantitative Comparison of Anticancer Activity

The cytotoxic effects of Azo-resveratrol analogs and resveratrol were evaluated across various breast cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, were determined using the MTT assay. The results consistently demonstrate the superior potency of Azo-resveratrol analogs.

Compound	Cell Line	IC50 (µM)	Reference
Resveratrol	MCF-7	>100	[1]
Aza-resveratrol (analog 1)	MCF-7	28	[1]
Hydroxylated Aza-resveratrol (analog 2)	MCF-7	<28	[1]
Resveratrol	MDA-MB-231	Not cytotoxic at concentrations up to 400 µM	[2]
Aza-resveratrol analogs	MDA-MB-231	Superior inhibitory activity to resveratrol	[3]
Resveratrol	T47D	Not specified
Aza-resveratrol analogs	T47D	Superior inhibitory activity to resveratrol	[3]

Mechanism of Action: Induction of Autophagy

Experimental evidence indicates that the enhanced anticancer effect of Azo-resveratrol is linked to its ability to induce autophagy.[3] This was demonstrated by the upregulation of Beclin-1, a key protein involved in the initiation of the autophagic process, in breast cancer cells treated with Azo-resveratrol analogs.[3]

Figure 1: Proposed signaling pathway of Azo-resveratrol's anticancer effect.

Experimental Protocols

Synthesis of Aza-resveratrol Analogs

Novel Aza-resveratrol analogs can be synthesized via a condensation reaction between the appropriate aldehyde and amine precursors.

General Procedure:

• Dissolve the aromatic aldehyde and primary aromatic amine in absolute ethanol.

• Add a catalytic amount of concentrated hydrochloric acid.

• Stir the reaction mixture at 60°C.

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, wash the resulting product with cold ethanol.

• Purify the crude product by silica (B1680970) gel column chromatography to yield the desired Aza-resveratrol analog.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity as a measure of cell viability.

Protocol:

• Seed cancer cells (e.g., MDA-MB-231, T47D) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.[4]

• Treat the cells with various concentrations of Azo-resveratrol analogs or resveratrol for 48 hours.[4]

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[2]

• Remove the medium and add 150 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan (B1609692) crystals.[5]

• Measure the absorbance at 570 nm using a microplate reader.[5]

• Calculate the IC50 value from the dose-response curve.

Western Blotting for Beclin-1

Western blotting is used to detect the expression levels of specific proteins in a sample.

Protocol:

• Lyse the treated and untreated cancer cells in RIPA buffer to extract total proteins.[6]

• Determine the protein concentration using a BCA protein assay kit.[6]

• Separate the proteins (20-40 µg) by SDS-PAGE on a 12% polyacrylamide gel.[1]

• Transfer the separated proteins to a PVDF membrane.[6]

• Block the membrane with 5% non-fat dry milk in TBST for 1 hour at room temperature.[1]

• Incubate the membrane with a primary antibody against Beclin-1 overnight at 4°C.

• Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[1]

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Experimental Workflow

The following diagram illustrates the general workflow for the comparative evaluation of Azo-resveratrol's anticancer effects.

Figure 2: Experimental workflow for comparing Azo-resveratrol and resveratrol.

Conclusion

The available data strongly suggests that Azo-resveratrol analogs are more potent anticancer agents than resveratrol, particularly against breast cancer cells. Their mechanism of action, involving the induction of autophagy via Beclin-1 upregulation, presents a novel avenue for therapeutic intervention. Further preclinical and clinical studies are warranted to fully elucidate the therapeutic potential of these promising compounds.

References

• 1. resources.novusbio.com [resources.novusbio.com]
• 2. turkjps.org [turkjps.org]
• 3. Novel Aza-resveratrol analogs: synthesis, characterization and anticancer activity against breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Resveratrol inhibits the proliferation of A549 cells by inhibiting the expression of COX-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Beclin 1 and p62 expression in non-small cell lung cancer: relation with malignant behaviors and clinical outcome - PMC [pmc.ncbi.nlm.nih.gov]

Azo-Resveratrol: A Comparative Analysis of Efficacy Against Commercial Antioxidants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azo-resveratrol (B583362), a derivative of the well-known polyphenol resveratrol, is a compound of growing interest in the scientific community. Its structural modifications suggest the potential for altered or enhanced biological activities compared to its parent compound. This guide provides a comparative overview of the available efficacy data for azo-resveratrol and its parent compound, resveratrol, against widely used commercial antioxidants such as Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), and Trolox. This analysis is intended to assist researchers in evaluating its potential for further investigation and development.

Disclaimer: Direct comparative studies on the antioxidant efficacy of azo-resveratrol using standard assays like DPPH, ABTS, or ORAC are currently limited in publicly available literature. The following comparison is based on available data for azo-resveratrol and its parent compound, resveratrol, to provide a preliminary assessment.

Quantitative Efficacy: A Comparative Overview

Due to the lack of direct comparative data for azo-resveratrol's antioxidant activity, we present the available data on its tyrosinase inhibitory activity and a comparative summary of the antioxidant activities of its parent compound, resveratrol, against commercial antioxidants.

Table 1: Tyrosinase Inhibitory Activity of Azo-Resveratrol

Compound	Assay	IC50 (µM)
Azo-resveratrol	Mushroom Tyrosinase Inhibition	36.28 ± 0.72[1]

Table 2: Comparative Antioxidant Activity of Resveratrol and Commercial Antioxidants

Compound	DPPH IC50 (µg/mL)	ABTS IC50 (µg/mL)	ORAC Value (µmol TE/g)
Resveratrol	15.54[2]	2.0 - 2.86[2][3]	~177 (at 8 µg/mL)
BHA	~112.05[4]	-	-
BHT	~202.35[4]	-	-
Vitamin C (Ascorbic Acid)	6.35[2]	5.18[2]	Not Applicable
Trolox	Not Applicable	2.926 (µg/mL)[5]	Standard

Note: A lower IC50 value indicates higher antioxidant activity. ORAC values are expressed as Trolox equivalents (TE).

Potential Signaling Pathways of Action

While specific signaling pathway studies for azo-resveratrol are not yet prevalent, the mechanisms of its parent compound, resveratrol, are well-documented and may offer insights into the potential pathways modulated by its azo-derivative. Two key pathways are the Nrf2 and PI3K/Akt signaling cascades.

Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the cellular antioxidant response.[6][7][[“]] Under conditions of oxidative stress, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE), leading to the transcription of a suite of cytoprotective genes, including antioxidant enzymes.

Figure 1: Nrf2 Signaling Pathway in Response to Oxidative Stress.

PI3K/Akt Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell survival, proliferation, and metabolism.[9][10][11] Activation of this pathway can protect cells from apoptosis and promote cellular repair mechanisms, which can be beneficial in combating oxidative stress-induced damage.

Figure 2: Overview of the PI3K/Akt Signaling Pathway.

Experimental Protocols

Standardized protocols are essential for the accurate assessment and comparison of antioxidant activity. Below are detailed methodologies for key in vitro antioxidant assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol (B129727).

• Sample Preparation: Prepare a series of concentrations of the test compound (azo-resveratrol) and a standard antioxidant (e.g., Trolox or Ascorbic Acid) in methanol.

• Reaction: In a 96-well microplate, add 100 µL of the sample or standard solution to 100 µL of the DPPH solution. A blank containing only methanol and DPPH solution is also prepared.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100 The IC50 value is then determined from a plot of % inhibition versus concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore, leading to its decolorization.

Protocol:

• Preparation of ABTS•+ Stock Solution: Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in a 1:1 ratio and allow them to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

• Preparation of ABTS•+ Working Solution: Dilute the stock solution with ethanol (B145695) or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare various concentrations of the test compound and a standard antioxidant in the same solvent used for the working solution.

• Reaction: In a 96-well microplate, add 10 µL of the sample or standard to 190 µL of the ABTS•+ working solution.

• Incubation: Incubate the plate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The scavenging activity is calculated similarly to the DPPH assay, and the IC50 value is determined.

Cellular Antioxidant Activity (CAA) Assay

Principle: This assay measures the antioxidant activity of a compound within a cellular environment, providing a more biologically relevant assessment. It utilizes a fluorescent probe (e.g., DCFH-DA) that becomes fluorescent upon oxidation by intracellular reactive oxygen species (ROS).

Protocol:

• Cell Culture: Seed human hepatocarcinoma (HepG2) cells in a 96-well black microplate and allow them to attach overnight.

• Loading with Probe: Wash the cells with PBS and then incubate with 25 µM DCFH-DA solution for 1 hour.

• Treatment: Remove the DCFH-DA solution, wash the cells with PBS, and then treat the cells with various concentrations of the test compound or a standard (e.g., quercetin) for 1 hour.

• Induction of Oxidative Stress: Add a peroxyl radical generator, such as 600 µM AAPH, to the wells.

• Measurement: Immediately measure the fluorescence intensity at an excitation of 485 nm and an emission of 535 nm every 5 minutes for 1 hour using a fluorescence microplate reader.

• Calculation: The antioxidant activity is quantified by calculating the area under the curve (AUC) of fluorescence versus time. The CAA value is expressed as quercetin (B1663063) equivalents.

Figure 3: General Experimental Workflow for In Vitro Antioxidant Assays.

Conclusion

The available data on azo-resveratrol primarily highlights its potential as a tyrosinase inhibitor. While direct evidence of its antioxidant capacity comparable to commercial standards is currently lacking, the well-established antioxidant properties of its parent compound, resveratrol, suggest that azo-resveratrol warrants further investigation in this regard. The structural modifications in azo-resveratrol could potentially influence its antioxidant activity and its interaction with key cellular signaling pathways like Nrf2 and PI3K/Akt. Future studies employing standardized antioxidant assays are crucial to quantitatively assess the efficacy of azo-resveratrol and to elucidate its mechanisms of action, thereby providing a clearer picture of its potential as a novel antioxidant for therapeutic and research applications.

References

• 1. Synthesis of novel azo-resveratrol, azo-oxyresveratrol and their derivatives as potent tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antioxidant Activity and Mechanism of Resveratrol and Polydatin Isolated from Mulberry (Morus alba L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. In vitro evaluation of the antioxidant potential, phenolic and flavonoid contents of the stem bark ethanol extract of Anogeissus leiocarpus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Nrf2 and Oxidative Stress: A General Overview of Mechanisms and Implications in Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of Nrf2 in Oxidative Stress and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. consensus.app [consensus.app]
• 9. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 10. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 11. creative-diagnostics.com [creative-diagnostics.com]

A Head-to-Head Comparison of Azo-Resveratrol and Other Azo Compounds: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Azo-resveratrol (B583362) with other notable azo compounds, supported by experimental data and detailed methodologies. This document aims to facilitate informed decisions in the exploration of azo compounds for therapeutic applications.

Azo compounds, characterized by the functional group R-N=N-R', have long been utilized as dyes and pigments. However, their unique chemical properties have paved the way for their application in the pharmaceutical sciences, most notably as prodrugs for targeted drug delivery. The azo bond is relatively stable in the upper gastrointestinal tract but can be cleaved by azoreductase enzymes produced by the gut microbiota in the colon. This targeted release mechanism makes azo compounds particularly attractive for treating colon-specific diseases like inflammatory bowel disease (IBD) and colorectal cancer.

This guide focuses on a head-to-head comparison of Azo-resveratrol, a derivative of the well-known polyphenol resveratrol, with other significant azo compounds: Prontosil, the first commercially available antibacterial sulfonamide; and the aminosalicylate-based prodrugs Sulfasalazine, Olsalazine, and Balsalazide, which are mainstays in the treatment of IBD.

Data Presentation: A Quantitative Comparison

The following tables summarize the available quantitative data for Azo-resveratrol and the selected azo compounds, covering their primary biological activities. Direct comparative studies are limited; therefore, the data is compiled from various sources and should be interpreted within the context of the specific experimental conditions.

Table 1: In Vitro Anticancer and Tyrosinase Inhibition Activity (IC50 values in µM)

Compound	Cell Line	Activity	IC50 (µM)	Reference
Azo-resveratrol	-	Mushroom Tyrosinase Inhibition	36.28 ± 0.72	[1][2]
Aza-resveratrol Analogues	MDA-MB-231 (Breast Cancer)	Cytotoxicity	6.25 - 25	[3]
T47D (Breast Cancer)	Cytotoxicity	6.25 - 25	[3]
Olsalazine	PC-3 (Prostate Cancer)	Growth Inhibition	17.5 ± 2.1	[4]
K-562 (Leukemia)	Growth Inhibition	11.6 ± 3.6	[4]
MCF-7 (Breast Cancer)	Growth Inhibition	> 25	[4]
HCT-15 (Colon Cancer)	Growth Inhibition	> 25	[4]
MDA-MB-231 (Breast Cancer)	Cytotoxicity (24h)	~4000	[5]
MDA-MB-231 (Breast Cancer)	Cytotoxicity (48h)	~300	[5]
Resveratrol (for comparison)	MDA-MB-231 (Breast Cancer)	Cytotoxicity (24h)	> 400	[6]
HeLa (Cervical Cancer)	Cytotoxicity (24h)	> 400	[6]
HT29 (Colon Cancer)	Cell Viability Reduction (48h, 25 µg/mL)	~70% viability	[7]
A549 (Lung Cancer)	Cell Viability Reduction (48h, 25 µg/mL)	~90% viability	[7]

Table 2: In Vitro Antibacterial Activity (MIC values in µg/mL)

Compound	Bacterium	MIC (µg/mL)	Reference
Prontosil	Streptococcus pyogenes	Inactive in vitro, active in vivo	[8]
Various microorganisms	≥ 1024	[9]
Resveratrol (as a proxy for Azo-resveratrol)	Staphylococcus aureus	10 - >1000	[8][10]
Bacillus subtilis	4000	[11]
Escherichia coli	>200 - 4000	[10][11]
Pseudomonas aeruginosa	>200 - 4000	[8][11]
Avian pathogenic E. coli (APEC)	128	[2][12]

Table 3: Pharmacokinetic Parameters of Azo Prodrugs for IBD

Compound	Bioavailability (Parent Drug)	Active Moiety	T1/2 (Parent Drug)	T1/2 (Active Moiety)	Primary Excretion
Sulfasalazine	<15%	5-ASA, Sulfapyridine	7.6 ± 3.4 h	5-ASA: 0.5-1.5 h; Sulfapyridine: 10.4-14.8 h	Feces (5-ASA), Urine (Sulfapyridine metabolites)
Olsalazine	~2.4%	5-ASA	~54 minutes	5-ASA: 0.5-1.5 h	Feces, Urine (<1% as olsalazine)
Balsalazide	Low	5-ASA	Not well defined	5-ASA: Not well defined	Feces

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide, enabling researchers to replicate and build upon existing findings.

Synthesis of Azo-resveratrol (4-((3,5-dihydroxyphenyl)diazenyl)phenol)

The synthesis of azo compounds typically follows a two-step diazotization-coupling reaction.[13]

Step 1: Diazotization of an Aromatic Amine

• Dissolve the primary aromatic amine (e.g., 4-aminophenol) in a cooled aqueous solution of a strong acid, such as hydrochloric acid or sulfuric acid.

• Maintain the temperature of the solution between 0-5 °C using an ice bath.

• Slowly add a solution of sodium nitrite (B80452) (NaNO₂) to the amine solution with constant stirring.

• The reaction mixture is stirred for a short period to ensure the complete formation of the diazonium salt.

Step 2: Azo Coupling

• Prepare a solution of the coupling agent (e.g., resorcinol, which is 1,3-dihydroxybenzene) in a basic solution, such as aqueous sodium hydroxide.

• Cool the solution of the coupling agent in an ice bath.

• Slowly add the previously prepared cold diazonium salt solution to the coupling agent solution with vigorous stirring.

• A colored azo compound will precipitate out of the solution.

• The precipitate is then collected by filtration, washed with cold water, and can be purified by recrystallization.

A more specific method for synthesizing azo-resveratrol involves a modified Curtius rearrangement and diazotization followed by coupling reactions with phenolic analogs.

In Vitro Anticancer Activity (IC50 Determination) using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Seed adherent cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Drug Treatment: Prepare serial dilutions of the test compound (e.g., Azo-resveratrol, Olsalazine) in the appropriate cell culture medium. Replace the medium in the wells with the medium containing the different concentrations of the test compound. Include a vehicle control (e.g., DMSO) and a positive control with a known anticancer drug.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC₅₀ value, the concentration of the drug that inhibits 50% of cell growth, is determined by plotting the percentage of cell viability against the logarithm of the drug concentration and fitting the data to a dose-response curve.[14]

In Vitro Antibacterial Activity (MIC Determination) using Broth Microdilution Assay

The broth microdilution method is a standard procedure to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[6][9][15][16]

• Preparation of Bacterial Inoculum: Culture the test bacteria overnight on an appropriate agar (B569324) medium. Suspend a few colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Compound Dilutions: Prepare a stock solution of the test compound. Perform two-fold serial dilutions of the compound in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Inoculate each well with the prepared bacterial suspension. Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Visualization of Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate key concepts and experimental processes discussed in this guide.

Caption: Workflow of azo prodrug activation in the colon.

Caption: Major signaling pathways modulated by resveratrol.

Caption: Experimental workflow for the MTT cytotoxicity assay.

References

• 1. Green Tea Polyphenols and Sulfasalazine have Parallel Anti-Inflammatory Properties in Colitis Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analgesic and Anti-Inflammatory Activities of Resveratrol through Classic Models in Mice and Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Resveratrol is a promising agent for colorectal cancer prevention and treatment: focus on molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bowdish.ca [bowdish.ca]
• 5. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 6. actascientific.com [actascientific.com]
• 7. researchgate.net [researchgate.net]
• 8. Antibacterial, Antibiofilm, and Antioxidant Activity of 15 Different Plant-Based Natural Compounds in Comparison with Ciprofloxacin and Gentamicin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Comprehensive Study on the Antimicrobial Properties of Resveratrol as an Alternative Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. 3,5-Dimethoxy-2-[(4-methoxyphenyl)diazenyl]phenol [mdpi.com]
• 14. benchchem.com [benchchem.com]
• 15. In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

A Comparative Analysis of Azo-resveratrol and Aza-resveratrol: Bioisosteres of Resveratrol

For Researchers, Scientists, and Drug Development Professionals

Resveratrol (B1683913), a naturally occurring stilbene, has garnered significant attention for its diverse pharmacological activities, including antioxidant, anti-inflammatory, and anticancer properties. However, its clinical application is often hampered by poor bioavailability and metabolic instability. To address these limitations, synthetic analogs such as Azo-resveratrol and aza-resveratrol have been developed. These compounds are bioisosteres of resveratrol, where the central carbon-carbon double bond is replaced by an azo (-N=N-) or an azomethine (-CH=N-) group, respectively. This guide provides a comparative study of Azo-resveratrol and aza-resveratrol, summarizing their performance based on available experimental data.

Quantitative Data Summary

The following tables summarize the reported biological activities of Azo-resveratrol and various aza-resveratrol analogs from different studies. It is important to note that the experimental conditions may vary between studies, which can influence the absolute values.

Table 1: Tyrosinase Inhibitory Activity

Compound	IC50 (µM)	Source
Azo-resveratrol	36.28 ± 0.72	[1][2]
Aza-resveratrol analog D	28.66 µg/mL	[3]
Aza-resveratrol analog A	48.35 µg/mL	[3]
Aza-resveratrol analog E	51.4 µg/mL	[3]
Resveratrol	57.05 µg/mL	[3]
Kojic Acid (Control)	> 50 µg/mL*	[3]

*Note: IC50 values for aza-resveratrol analogs and resveratrol from this source were reported in µg/mL. A direct molar conversion is not possible without the exact molecular weights of the specific analogs used.

Table 2: Antioxidant Activity (DPPH Radical Scavenging)

Compound	IC50 (µM)	Source
Aza-resveratrol analog 3a	6-fold lower than Resveratrol	[4]
Aza-resveratrol analog 9	14.1	[5]
Resveratrol	~25-100 (varies by study)	[6][7]

Table 3: Cytotoxicity in Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Source
Aza-resveratrol analogs	MDA-MB-231 (Breast)	Superior to Resveratrol	[8][9]
Aza-resveratrol analogs	T47D (Breast)	Superior to Resveratrol	[8][9]
Aza-resveratrol catechol analogs (8a/8b)	HepG2 (Liver)	11.7 to 14-fold lower than Resveratrol	[4]
Resveratrol	MCF-7 (Breast)	51.18	[10]
Resveratrol	HepG2 (Liver)	57.4	[10]
Resveratrol	4T1 (Breast)	93	[11]
Resveratrol	MDA-MB-231 (Breast)	144	[12]

Experimental Protocols

Mushroom Tyrosinase Inhibition Assay

This assay evaluates the ability of a compound to inhibit the enzyme tyrosinase, which is involved in melanin (B1238610) production.

• Preparation of Solutions:

  • Prepare a stock solution of mushroom tyrosinase in phosphate (B84403) buffer (pH 6.8).

  • Prepare a solution of L-tyrosine (substrate) in phosphate buffer.

  • Dissolve the test compounds (Azo-resveratrol, aza-resveratrol analogs) and positive control (e.g., kojic acid) in a suitable solvent (e.g., DMSO) and then dilute with phosphate buffer.

• Assay Procedure:

  • In a 96-well plate, add the test compound solution and the mushroom tyrosinase solution.

  • Incubate the plate at a controlled temperature (e.g., 25°C) for a specific period (e.g., 10 minutes).

  • Initiate the enzymatic reaction by adding the L-tyrosine solution to each well.

  • Measure the absorbance of the resulting dopachrome (B613829) at a specific wavelength (e.g., 475-492 nm) at different time points using a microplate reader.

• Data Analysis:

  • Calculate the percentage of tyrosinase inhibition for each concentration of the test compound.

  • Determine the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This method assesses the antioxidant activity of a compound by its ability to scavenge the stable DPPH free radical.

• Preparation of Solutions:

  • Prepare a stock solution of DPPH in a suitable solvent like methanol (B129727) or ethanol. The solution should have a deep violet color.

  • Prepare various concentrations of the test compounds (Azo-resveratrol, aza-resveratrol) and a standard antioxidant (e.g., ascorbic acid).

• Assay Procedure:

  • Add the test compound solution to the DPPH solution in a test tube or a 96-well plate.

  • Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance of the solution at a wavelength of approximately 517 nm. The discoloration of the DPPH solution indicates the scavenging activity.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity.

  • Determine the IC50 value, representing the concentration of the compound that scavenges 50% of the DPPH radicals.

Sulforhodamine B (SRB) Cytotoxicity Assay

The SRB assay is a colorimetric method used to determine the cytotoxicity of a compound on cancer cell lines by measuring cell density based on the measurement of cellular protein content.

• Cell Culture and Treatment:

  • Seed the desired cancer cell line (e.g., MDA-MB-231, T47D) in a 96-well plate and allow the cells to attach overnight.

  • Treat the cells with various concentrations of the test compounds (Azo-resveratrol, aza-resveratrol).

• Cell Fixation and Staining:

  • After the incubation period (e.g., 48-72 hours), fix the cells by adding cold trichloroacetic acid (TCA) and incubating for 1 hour at 4°C.

  • Wash the plates with water to remove the TCA.

  • Stain the fixed cells with SRB solution for 30 minutes at room temperature.

  • Wash the plates with 1% acetic acid to remove unbound dye.

• Measurement and Data Analysis:

  • Solubilize the protein-bound dye with a Tris base solution.

  • Measure the absorbance at approximately 510 nm using a microplate reader.

  • Calculate the percentage of cell growth inhibition and determine the IC50 value.[13][14][15][16]

Visualizations

Experimental Workflow: Sulforhodamine B (SRB) Cytotoxicity Assay

Caption: Workflow of the Sulforhodamine B (SRB) cytotoxicity assay.

Signaling Pathway: Aza-resveratrol in Breast Cancer Cells

Some studies suggest that aza-resveratrol analogs exert their anticancer effects in breast cancer cells by inhibiting the estrogen receptor-α (ERα) and inducing autophagy.[8][9]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Synthesis of novel azo-resveratrol, azo-oxyresveratrol and their derivatives as potent tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibitory Effects of Resveratrol Analogs on Mushroom Tyrosinase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. AID 1060590 - Ratio of resveratrol IC50 to compound IC50 for DPPH free radical scavenging activity - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Novel Aza-resveratrol analogs: synthesis, characterization and anticancer activity against breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Efficacy of resveratrol against breast cancer and hepatocellular carcinoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Cytotoxicity Effect of Resveratrol: Cell Cycle Arrest and Induced Apoptosis of Breast Cancer 4T1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Resveratrol increases the sensitivity of breast cancer MDA-MB-231 cell line to cisplatin by regulating intrinsic apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Standardized sulforhodamine b colorimetric cell proliferation assay for anticancer activity screening in educational and research laboratories - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 15. researchgate.net [researchgate.net]
• 16. SRB assay for measuring target cell killing [protocols.io]

Safety & Regulatory Compliance

Safeguarding the Laboratory: A Procedural Guide to the Proper Disposal of Azo-resveratrol

For researchers and scientists engaged in drug development and other laboratory research, the responsible management of chemical waste is a cornerstone of a safe and compliant work environment. Azo-resveratrol, a synthetic compound utilized for its potential as a tyrosinase inhibitor, requires meticulous disposal procedures to mitigate risks to personnel and the environment.[1][2] This guide provides a comprehensive, step-by-step operational plan for the proper disposal of Azo-resveratrol, ensuring safety and adherence to regulatory standards.

Immediate Safety and Handling Precautions

Personal Protective Equipment (PPE) is mandatory:

• Eye Protection: Wear safety goggles or a face shield.

• Hand Protection: Use chemical-resistant gloves.

• Body Protection: A lab coat is essential.

All handling of Azo-resveratrol, including the preparation for disposal, must be conducted within a certified chemical fume hood to prevent inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol for Azo-resveratrol Waste

The following protocol outlines the recommended procedure for the proper disposal of Azo-resveratrol waste generated in a laboratory setting. This procedure is based on general best practices for hazardous chemical waste and is designed to comply with typical laboratory hazardous waste guidelines.

Step 1: Waste Segregation and Collection

Proper segregation of chemical waste at the point of generation is critical.

• Solid Waste:

  • Collect unused or expired solid Azo-resveratrol in a designated hazardous waste container.

  • Contaminated consumables such as weighing paper, gloves, and pipette tips must also be disposed of in this container.

• Liquid Waste:

  • Solutions containing Azo-resveratrol should be collected in a separate, clearly labeled hazardous waste container for liquids.

  • Do not mix Azo-resveratrol solutions with other incompatible waste streams.

Step 2: Container Management

• Labeling: Immediately upon starting a waste container, affix a hazardous waste tag. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "Azo-resveratrol."

  • The specific hazards (e.g., "Toxic," "Irritant" - based on data for similar compounds).

  • The accumulation start date (the date the first waste is added).

  • The name of the principal investigator or laboratory contact.

• Storage:

  • Keep waste containers securely closed at all times, except when adding waste.

  • Store waste containers in a designated, secondary containment area within the laboratory to prevent spills.

  • Ensure the storage area is away from general traffic.

Step 3: Final Disposal

• DO NOT dispose of Azo-resveratrol waste down the sanitary sewer.[5] This can lead to environmental contamination and potentially reactive hazards within the plumbing.[5]

• Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the full, properly labeled hazardous waste container.

• Follow all institutional procedures for waste handover to EHS personnel.

Quantitative Data Summary for Azo-resveratrol

For quick reference, the following table summarizes key chemical and physical properties of Azo-resveratrol.

Property	Value
CAS Number	1393556-48-3[6]
Molecular Formula	C12H10N2O3[1][6]
Molecular Weight	230.219 g/mol [1][6]
Appearance	Solid
Storage Temperature	-20°C

Visualizing the Disposal Workflow

To further clarify the procedural steps for the proper disposal of Azo-resveratrol, the following diagram illustrates the logical workflow from waste generation to final disposal.

Caption: Workflow for the safe disposal of Azo-resveratrol waste.

References

• 1. Azo-Resveratrol | CAS#:1393556-48-3 | Chemsrc [chemsrc.com]
• 2. Synthesis of novel azo-resveratrol, azo-oxyresveratrol and their derivatives as potent tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Azo-Resveratrol | CymitQuimica [cymitquimica.com]

Personal protective equipment for handling Azo-resveratrol

This guide provides immediate, essential safety and logistical information for handling Azo-resveratrol in a laboratory setting. The following procedures are based on best practices for handling similar azo compounds and resveratrol, in the absence of a specific Safety Data Sheet (SDS) for Azo-resveratrol. Researchers should always consult their institution's chemical hygiene plan and conduct a risk assessment before beginning work.

Personal Protective Equipment (PPE)

When handling Azo-resveratrol, especially in solid form, stringent adherence to PPE protocols is mandatory to prevent skin and eye contact, inhalation, and ingestion.

Recommended PPE for Handling Azo-resveratrol:

PPE Category	Item	Specification	Rationale
Eye Protection	Safety Goggles or Face Shield	ANSI Z87.1-rated, with side shields	Protects against splashes and airborne particles.
Hand Protection	Chemical-Resistant Gloves	Nitrile or Neoprene (minimum 11 mil thickness)	Provides a barrier against skin contact. Always inspect gloves for degradation before use.
Body Protection	Laboratory Coat or Chemical-Resistant Gown	Long-sleeved, fully buttoned	Prevents contamination of personal clothing.
Respiratory Protection	N95 Respirator or higher	NIOSH-approved	Recommended when handling the powder outside of a certified chemical fume hood to minimize inhalation of fine particles.
Foot Protection	Closed-toe shoes	Chemical-resistant material	Protects feet from spills.

Operational Plan: Handling and Storage

Proper operational procedures are critical to maintaining a safe laboratory environment when working with Azo-resveratrol.

Step-by-Step Handling Protocol:

• Preparation:

  • Designate a specific area for handling Azo-resveratrol, preferably within a certified chemical fume hood to control dust and vapors.

  • Ensure all necessary PPE is readily available and in good condition.

  • Have an emergency eyewash station and safety shower accessible.

• Handling:

  • Avoid generating dust when handling the solid compound. Use techniques such as gentle scooping rather than pouring.

  • If weighing, do so within the fume hood or a balance enclosure.

  • For solutions, work over a spill tray to contain any potential leaks.

  • Do not eat, drink, or smoke in the designated handling area.

• Storage:

  • Store Azo-resveratrol in a tightly sealed, clearly labeled container.

  • Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

  • Follow any specific storage temperature recommendations provided by the supplier.

Disposal Plan

Azo-resveratrol waste must be managed as hazardous chemical waste. Do not dispose of it in standard trash or down the drain.

Waste Segregation and Disposal Protocol:

Waste Type	Collection Container	Labeling Requirements	Disposal Procedure
Solid Waste	Designated, sealed hazardous waste container	"Hazardous Waste," "Azo-resveratrol," and associated hazard symbols	Arrange for pickup by the institution's Environmental Health and Safety (EHS) department.
Contaminated PPE	Lined, sealed hazardous waste container	"Hazardous Waste," "Contaminated PPE"	Dispose of as solid hazardous waste through EHS.
Liquid Waste (Solutions)	Designated, sealed hazardous waste container for organic solvents	"Hazardous Waste," full chemical names of all components, and hazard symbols	Arrange for pickup by EHS. Do not mix with incompatible waste streams.

Workflow for the Safe Disposal of Azo-resveratrol Waste:

Caption: Workflow for the safe disposal of Azo-resveratrol waste.

Experimental Protocols Referenced

While specific experimental protocols for Azo-resveratrol are limited in public literature, its use as a mushroom tyrosinase inhibitor has been documented.[1][2] The synthesis of Azo-resveratrol has been described via a modified Curtius rearrangement and diazotization, followed by coupling reactions with phenolic analogs.[2] Researchers developing new protocols should base their methodologies on established procedures for similar azo compounds and stilbenoids, with appropriate risk assessments.

General Experimental Workflow for Enzyme Inhibition Assay:

Caption: Generalized workflow for an enzyme inhibition assay using Azo-resveratrol.

References

• 1. Azo-Resveratrol | CAS#:1393556-48-3 | Chemsrc [chemsrc.com]
• 2. Synthesis of novel azo-resveratrol, azo-oxyresveratrol and their derivatives as potent tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]